(R)-Meclizine

• CAS: 189298-48-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Structure and Stereochemistry of (R)-Meclizine

This technical guide provides a comprehensive overview of the chemical structure, stereochemistry, and related pharmacological aspects of (R)-Meclizine. It is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical properties, synthesis, and mechanism of action.

Chemical Structure and Identification

(R)-Meclizine is the (R)-enantiomer of the first-generation antihistamine and antiemetic agent, Meclizine. Meclizine is a diarylmethane derivative and a member of the piperazine class of compounds.[1][2] The presence of a single chiral center at the carbon atom connecting the phenyl and 4-chlorophenyl rings gives rise to two stereoisomers: (R)-Meclizine and (S)-Meclizine.[1] Commercially available Meclizine is typically a racemic mixture of both enantiomers.[1]

The key identifiers and properties of (R)-Meclizine are summarized below:

Identifier	Value
IUPAC Name	1-[(R)-(4-chlorophenyl)-phenylmethyl]-4-[(3-methylphenyl)methyl]piperazine[3]
Molecular Formula	C₂₅H₂₇ClN₂[3]
Molecular Weight	390.9 g/mol [3]
CAS Number	189298-48-4[3]
Canonical SMILES	CC1=CC(=CC=C1)CN2CCN(CC2)--INVALID-LINK--C4=CC=C(C=C4)Cl[3]
InChI	InChI=1S/C25H27ClN2/c1-20-6-5-7-21(18-20)19-27-14-16-28(17-15-27)25(22-8-3-2-4-9-22)23-10-12-24(26)13-11-23/h2-13,18,25H,14-17,19H2,1H3/t25-/m1/s1[3]
InChIKey	OCJYIGYOJCODJL-RUZDIDTESA-N[3]

(S)-Meclizine, the other enantiomer, has the following identifiers:

• IUPAC Name: 1-[(S)-(4-chlorophenyl)-phenylmethyl]-4-[(3-methylphenyl)methyl]piperazine[4]

• InChIKey: OCJYIGYOJCODJL-VWLOTQADSA-N[4]

Meclizine is also available as a hydrochloride salt, commonly as meclizine dihydrochloride monohydrate.[5][6][7]

Stereochemistry

The stereochemistry of Meclizine is determined by the spatial arrangement of the substituents around the chiral carbon. The designation of (R) or (S) is based on the Cahn-Ingold-Prelog priority rules. The differential interaction of these enantiomers with biological systems can lead to differences in their pharmacodynamic and pharmacokinetic profiles.[8] While much of the available literature pertains to the racemic mixture, the study of individual enantiomers is crucial for understanding the specific contributions of each to the overall therapeutic effect and any potential side effects.

Quantitative Data

The following table summarizes key quantitative data for Meclizine and its hydrochloride salt. Data for the individual (R)-enantiomer is limited in the public domain.

Property	Value	Compound
Melting Point	222-224 °C	Meclizine Hydrochloride[9]
pKa (Strongest Basic)	7.71	Meclizine Hydrochloride[10]
Water Solubility	0.00103 mg/mL	Meclizine Hydrochloride[10]
logP	5.59	Meclizine Hydrochloride[10]
Time to Peak Plasma Concentration (Tmax)	~3 hours	Meclizine[11][12]
Elimination Half-life	5-6 hours	Meclizine[13]

Experimental Protocols

a) Synthesis of Racemic Meclizine Hydrochloride

A common synthetic route for Meclizine hydrochloride involves a two-step process:

• Step 1: Synthesis of 1-[(3-methylphenyl)methyl]piperazine dihydrochloride. This intermediate is synthesized from 1-(chloromethyl)-3-methylbenzene and piperazine.[14][15]

• Step 2: Synthesis of Meclizine. The intermediate from step 1 is reacted with (4-chlorophenyl)phenylmethyl chloride to produce Meclizine.[14][15]

• Step 3: Formation of the Hydrochloride Salt. The resulting Meclizine base is acidified with hydrochloric acid to yield meclizine hydrochloride.[14][15]

An alternative approach involves first reacting piperazine with 4-chlorodiphenylchloromethane to form 1-(4-chlorobenzhydryl)piperazine, which is then reacted with m-methylbenzyl chloride to produce Meclizine.[16]

b) Enantiomeric Separation of Meclizine

A validated chiral High-Performance Liquid Chromatography (HPLC) method can be used for the enantiomeric separation of Meclizine hydrochloride.[17]

• Chromatographic Column: Phenomenex® Lux Cellulose 1 (250 mm x 4.6 mm i.d., 5 µm particle size).[17]

• Mobile Phase: A mixture of acetonitrile and 25mM ammonium bicarbonate (75:25 v/v).[17]

• Flow Rate: 1.0 mL/min.[17]

• Detection: UV detection at 230 nm.[17]

• Retention Times: Under these conditions, the approximate retention times are 13.14 minutes for (+) Meclizine and 14.33 minutes for (-) Meclizine.[17]

• Limits of Detection and Quantification: 0.25 µg/mL and 1.00 µg/mL, respectively.[17]

c) Structural Elucidation by Microcrystal Electron Diffraction (MicroED)

The three-dimensional crystal structure of meclizine dihydrochloride has been determined using MicroED, a technique suitable for analyzing nano- or micro-sized crystals.[1][2][18]

• Sample Preparation: Meclizine dihydrochloride is prepared for MicroED analysis following established procedures.[1]

• Data Collection: Data is collected using a Cryo-Transmission Electron Microscope (Cryo-TEM), such as a 200 kV Thermo Fisher Talos Arctica.[1]

• Structure Solution and Refinement: The structure is solved ab initio using software like SHELXT and refined using programs such as SHELXL.[1][2] This analysis revealed that meclizine dihydrochloride crystallizes in a centrosymmetric monoclinic space group P2₁/c, with both (R) and (S) enantiomers present in the unit cell.[1][2]

Signaling Pathways and Mechanism of Action

Meclizine primarily functions as a histamine H1 receptor antagonist.[11][12][19] Its antiemetic and antivertigo effects are attributed to its action on the central nervous system.[12][19]

The key signaling pathway involves:

• Stimulation: Motion sickness and other vestibular stimuli activate histamine H1 receptors located on the vestibular nuclei and the nucleus of the solitary tract (NTS).[11][20]

• Signal Transduction: Activation of these H1 receptors transmits histaminergic signals to the chemoreceptor trigger zone (CTZ) and the medullary vomiting center.[11][20]

• Inhibition by Meclizine: Meclizine, by acting as an antagonist at the H1 receptors, blocks this signaling pathway.[11][20] This inhibition of histaminergic neurotransmission prevents the signals from reaching the CTZ and vomiting center, thereby alleviating symptoms of nausea, vomiting, and dizziness.[11][20]

• Other Effects: Meclizine also exhibits anticholinergic properties and may decrease labyrinthine excitability and vestibular stimulation, further contributing to its therapeutic effects.[11][12][19]

Meclizine's Mechanism of Action on the Vestibular Pathway.

Experimental Workflow: Synthesis and Chiral Separation

The following diagram illustrates a general workflow for the synthesis of racemic Meclizine followed by the analytical separation of its enantiomers.

Workflow for Synthesis and Chiral Separation of Meclizine.

References

• 1. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Meclizine, (R)- | C25H27ClN2 | CID 23307231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (S)-Meclizine | C25H27ClN2 | CID 6604289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. drugs.com [drugs.com]
• 6. Meclizine Hydrochloride | C25H31Cl3N2O | CID 173612 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Meclizine Hydrochloride (Meclizine Hydrochloride Tablets): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 8. biomedgrid.com [biomedgrid.com]
• 9. CAS Common Chemistry [commonchemistry.cas.org]
• 10. go.drugbank.com [go.drugbank.com]
• 11. go.drugbank.com [go.drugbank.com]
• 12. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Meclizine - Wikipedia [en.wikipedia.org]
• 14. semanticscholar.org [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. CN103772321A - Synthesis method for meclozine and synthesis method for meclozine hydrochloride - Google Patents [patents.google.com]
• 17. Enantiomeric Separation of Meclizine Hydrochloride in Pharmaceutical Dosage Form by HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. What is the mechanism of Meclizine Hydrochloride? [synapse.patsnap.com]
• 20. m.youtube.com [m.youtube.com]

An In-depth Technical Guide on the Mechanism of Action of (R)-Meclizine as an H1 Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the mechanism of action of (R)-Meclizine, a first-generation antihistamine, focusing on its role as an antagonist, or more accurately, an inverse agonist, of the histamine H1 receptor (H1R). Meclizine is clinically administered as a racemic mixture of its (R) and (S) enantiomers. This document delves into the stereoselective interaction of the (R)-enantiomer with the H1R, the subsequent modulation of intracellular signaling pathways, and the experimental methodologies used to characterize these interactions. Particular emphasis is placed on the Gq/11-protein coupled signaling cascade and the nuclear factor-kappa B (NF-κB) pathway.

Introduction to Meclizine and the Histamine H1 Receptor

Meclizine is a piperazine-class H1 antihistamine widely used for the treatment of motion sickness and vertigo.[1][2][3] It is administered as a racemic mixture of (R)-Meclizine and (S)-Meclizine.[4][5] The therapeutic effects of meclizine are primarily attributed to its antagonism of the histamine H1 receptor, a G-protein coupled receptor (GPCR) integral to allergic and inflammatory responses, as well as neurotransmission.[6][7]

The H1 receptor is known to exhibit constitutive activity, meaning it can signal in the absence of an agonist like histamine.[8][9] Many H1 antihistamines, including meclizine, are not neutral antagonists but rather inverse agonists.[10][11] This means they not only block the binding of histamine but also reduce the basal, constitutive activity of the receptor.[11]

(R)-Meclizine Binding Affinity at the H1 Receptor

The binding affinity of a ligand for its receptor is a critical parameter in pharmacology, typically quantified by the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50). While data for racemic meclizine is available, specific quantitative values for the individual enantiomers are less common in publicly accessible literature.

A study by Tran et al. (1978) reported a Ki value of 250 nM for racemic meclizine at the histamine H1 receptor. A more recent study in 2024 by Lee et al. investigating the neuroprotective effects of meclizine enantiomers found that the (S)-enantiomer exhibited reduced H1 receptor binding, which implies that the (R)-enantiomer has a higher affinity for the H1 receptor.[12] The study determined the binding affinity of (R)- and (S)-meclizine for the human H1 histamine receptor through competitive binding assays with [3H]pyrilamine, and the IC50 values were determined by nonlinear regression analysis of the competition curves.[13]

Molecular docking studies have been conducted to elucidate the binding mechanism of both (R)- and (S)-meclizine to the H1 receptor. These studies suggest that both enantiomers share conserved binding sites within the receptor.[4][14] One such study indicated an additional pi-stacking interaction between the methylbenzyl ring of the (S)-enantiomer and Phe432, which could potentially enhance its binding affinity, though experimental data suggests the (R)-enantiomer is the more potent H1 antagonist.[4]

Table 1: H1 Receptor Binding Affinity of Meclizine

Compound	Receptor	Radioligand	Ki (nM)	IC50 (nM)	Reference(s)
Racemic Meclizine	Histamine H1	[3H]mepyramine	250	-	[15]
(R)-Meclizine	Human Histamine H1	[3H]pyrilamine	-	> (S)-Meclizine	[12][13]
(S)-Meclizine	Human Histamine H1	[3H]pyrilamine	-	Reduced vs. racemate	[12][13]

Note: Specific Ki or IC50 values for the individual enantiomers of meclizine are not explicitly stated in the cited abstracts. The relative affinities are inferred from qualitative descriptions.

H1 Receptor Signaling Pathways and Modulation by (R)-Meclizine

The histamine H1 receptor is a canonical Gq/11-protein coupled receptor. Its activation initiates a well-defined signaling cascade. As an inverse agonist, (R)-Meclizine is expected to suppress this pathway, even in the absence of histamine.

The Gq/11-PLC-Calcium Signaling Pathway

Upon agonist binding, or through its constitutive activity, the H1 receptor activates the heterotrimeric G-protein Gq/11. This leads to the activation of phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol. The resulting increase in intracellular calcium concentration mediates many of the cellular responses to H1 receptor activation.

(R)-Meclizine, by stabilizing the inactive conformation of the H1 receptor, inhibits this entire cascade, leading to a reduction in PLC activity, lower levels of IP3 and DAG, and consequently, a decrease in intracellular calcium mobilization.[7]

Figure 1: H1 Receptor Gq/11 Signaling Pathway and Inhibition by (R)-Meclizine.

The NF-κB Signaling Pathway

The H1 receptor is also known to modulate the activity of the transcription factor NF-κB, a key regulator of inflammation.[16][17][18] The constitutive activity of the H1 receptor can lead to basal NF-κB activation. As an inverse agonist, (R)-Meclizine can suppress this basal NF-κB activity, contributing to its anti-inflammatory effects.[7][19] The activation of NF-κB by the H1 receptor is thought to be mediated through the Gq/11 and PLC pathway, where downstream effectors like protein kinase C (PKC) can activate the IκB kinase (IKK) complex, leading to the phosphorylation and subsequent degradation of the inhibitor of NF-κB (IκB). This allows NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.

References

• 1. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. droracle.ai [droracle.ai]
• 4. Chiral separation of five antihistamine drug enantiomers and enantioselective pharmacokinetic study of carbinoxamine in rat plasma by HPLC-MS/MS - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enantiomeric Separation of Meclizine Hydrochloride in Pharmaceutical Dosage Form by HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SMPDB [smpdb.ca]
• 8. Constitutive activity of the histamine H(1) receptor reveals inverse agonism of histamine H(1) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Constitutive activity of the histamine H(1) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 11. H1-antihistamines: inverse agonism, anti-inflammatory actions and cardiac effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Bioanalytical chiral chromatographic technique and docking studies for enantioselective separation of meclizine hydrochloride: Application to pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. bpsbioscience.com [bpsbioscience.com]
• 17. signosisinc.com [signosisinc.com]
• 18. bosterbio.com [bosterbio.com]
• 19. researchgate.net [researchgate.net]

(R)-Meclizine and the Histamine H1 Receptor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the binding affinity of (R)-Meclizine for the histamine H1 receptor. Due to the limited availability of experimental data for the individual enantiomers of meclizine, this document summarizes the known binding affinity for racemic meclizine and explores computational insights into the differential binding of its (R) and (S) enantiomers. Detailed experimental protocols for determining histamine H1 receptor binding and an overview of the associated signaling pathway are also provided.

Quantitative Binding Affinity Data

Table 1: Binding Affinity of Racemic Meclizine for the Histamine H1 Receptor

Compound	Receptor	Assay Type	Radioligand	Ki (nM)
Meclizine (racemic)	Histamine H1	Radioligand Binding	[3H]mepyramine	250

Ki (Inhibition constant) is a measure of the binding affinity of a ligand to a receptor. A lower Ki value indicates a higher binding affinity.

While experimental Ki or IC50 values for (R)-Meclizine are not available, molecular docking studies have been conducted to investigate the binding mechanism of both the (R) and (S) enantiomers of meclizine to the histamine H1 receptor.[1][2] These computational models suggest that both enantiomers interact with the receptor, but potentially with different orientations and interaction profiles, which could imply a difference in their binding affinities and pharmacological activities.[3] However, without experimental validation, these computational predictions remain theoretical.

Histamine H1 Receptor Signaling Pathway

The histamine H1 receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/G11 family of G-proteins. Upon activation by an agonist like histamine, the receptor catalyzes the exchange of GDP for GTP on the α-subunit of the G-protein. The activated Gαq subunit then stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+). DAG, along with the increased intracellular Ca2+, activates protein kinase C (PKC). These signaling events ultimately lead to various cellular responses, including smooth muscle contraction, increased vascular permeability, and the release of pro-inflammatory mediators.

Histamine H1 Receptor Signaling Pathway

Experimental Protocols

The binding affinity of ligands to the histamine H1 receptor is commonly determined using a competitive radioligand binding assay. The following is a generalized protocol based on established methodologies.[4][5][6]

Radioligand Binding Assay for Histamine H1 Receptor

Objective: To determine the binding affinity (Ki) of a test compound (e.g., (R)-Meclizine) for the histamine H1 receptor by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Materials:

• Receptor Source: Cell membranes prepared from a cell line expressing the human histamine H1 receptor (e.g., HEK293 or CHO cells).

• Radioligand: [3H]mepyramine (a potent H1 antagonist).

• Test Compound: (R)-Meclizine or other compounds of interest.

• Non-specific Binding Control: A high concentration of a known H1 antagonist (e.g., 10 µM mianserin or unlabeled mepyramine).[4][6]

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.[4]

• Filtration System: Glass fiber filters (e.g., Whatman GF/B or GF/C) and a cell harvester.[4][5]

• Scintillation Cocktail and Counter.

Procedure:

• Membrane Preparation:

  • Culture cells expressing the histamine H1 receptor to an appropriate density.

  • Harvest the cells and homogenize them in ice-cold buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend it in assay buffer.

  • Determine the protein concentration of the membrane preparation (e.g., using a BCA protein assay).[6]

• Assay Setup:

  • Prepare serial dilutions of the test compound.

  • In a 96-well plate, set up the following reaction mixtures in triplicate:

    • Total Binding: Assay buffer, [3H]mepyramine, and cell membranes.

    • Non-specific Binding: Assay buffer, [3H]mepyramine, cell membranes, and a high concentration of the non-specific binding control.

    • Competitive Binding: Assay buffer, [3H]mepyramine, cell membranes, and varying concentrations of the test compound.

• Incubation:

  • Incubate the plates at room temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-240 minutes).[6]

• Filtration:

  • Rapidly filter the contents of each well through the glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials with scintillation cocktail.

  • Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation:

    • Ki = IC50 / (1 + [L]/Kd)

    • Where:

      • [L] is the concentration of the radioligand.

      • Kd is the dissociation constant of the radioligand for the receptor.

Radioligand Binding Assay Workflow

Conclusion

While a definitive experimental binding affinity for (R)-Meclizine at the histamine H1 receptor remains to be elucidated, the available data for racemic meclizine indicates a notable interaction. Computational studies suggest that the stereochemistry of meclizine may influence its binding to the H1 receptor, highlighting the need for further experimental investigation into the enantioselective binding of this compound. The provided experimental protocol offers a robust framework for conducting such studies, which would be invaluable for a more complete understanding of the pharmacology of (R)-Meclizine and for the development of more selective H1 receptor antagonists.

References

• 1. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubcompare.ai [pubcompare.ai]
• 6. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Anticholinergic Properties of (R)-Meclizine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Meclizine is a first-generation antihistamine widely used for the management of motion sickness and vertigo.[1][2] It is known to possess central anticholinergic properties, which contribute to its therapeutic effects and side-effect profile.[1][3] Meclizine is a chiral molecule and exists as a racemic mixture of two enantiomers, (R)-Meclizine and (S)-Meclizine. While the pharmacological properties of the racemic mixture are documented, there is a notable lack of specific data in the public domain regarding the anticholinergic activity of the individual enantiomers. This guide provides a comprehensive overview of the known anticholinergic properties of meclizine, details the experimental protocols for assessing these properties, and highlights the current knowledge gap concerning the specific anticholinergic profile of (R)-Meclizine.

Introduction to Meclizine and its Enantiomers

Anticholinergic Properties of Racemic Meclizine

Racemic meclizine has been shown to possess low affinity for muscarinic receptors. A study evaluating the antimuscarinic effects of various antihistamines reported a Ki value for meclizine in the range of 3,600-30,000 nM at muscarinic receptors in the bovine cerebral cortex. This indicates a relatively weak interaction compared to other antihistamines with high affinity for these receptors.

Table 1: Muscarinic Receptor Binding Affinity of Racemic Meclizine

Compound	Receptor	Tissue Source	Ki (nM)
Racemic Meclizine	Muscarinic (non-selective)	Bovine Cerebral Cortex	3,600 - 30,000

Data from a study on the antimuscarinic effects of antihistamines.

It is critical to note that there is no publicly available data on the specific binding affinities of (R)-Meclizine for any of the muscarinic receptor subtypes (M1-M5).

Experimental Protocols for Assessing Anticholinergic Properties

To determine the anticholinergic profile of (R)-Meclizine, a series of in vitro assays are required. These include radioligand binding assays to quantify its affinity for muscarinic receptor subtypes and functional assays to determine its antagonist activity.

Radioligand Binding Assays

Radioligand binding assays are used to determine the binding affinity (Ki) of a test compound for a specific receptor. In the context of anticholinergic activity, these assays would be performed for each of the five muscarinic receptor subtypes (M1-M5).

Experimental Workflow for Radioligand Binding Assay

Radioligand Binding Assay Workflow

Protocol: Competitive Radioligand Binding Assay for Muscarinic Receptors

• Membrane Preparation: Utilize cell lines (e.g., CHO or HEK293) stably expressing one of the human muscarinic receptor subtypes (M1, M2, M3, M4, or M5). Harvest cells and prepare crude membrane fractions by homogenization and centrifugation.

• Assay Buffer: Prepare a suitable assay buffer, typically containing a buffer salt (e.g., Tris-HCl), divalent cations (e.g., MgCl2), and a protease inhibitor cocktail.

• Radioligand: Use a high-affinity muscarinic antagonist radioligand, such as [3H]-N-methylscopolamine ([3H]-NMS). The concentration of the radioligand should be close to its dissociation constant (Kd) for the respective receptor subtype.

• Test Compound: Prepare serial dilutions of (R)-Meclizine in the assay buffer.

• Incubation: In a 96-well plate, combine the cell membranes, [3H]-NMS, and varying concentrations of (R)-Meclizine. Also include wells for total binding (no competitor) and non-specific binding (a high concentration of a non-labeled antagonist like atropine). Incubate at room temperature for a sufficient time to reach equilibrium.

• Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.

• Scintillation Counting: Wash the filters with ice-cold assay buffer to remove unbound radioligand. Place the filters in scintillation vials with a scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the (R)-Meclizine concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of (R)-Meclizine that inhibits 50% of the specific radioligand binding). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vitro Functional Assays

Functional assays are essential to determine whether (R)-Meclizine acts as an antagonist at muscarinic receptors and to quantify its potency. The choice of assay depends on the signaling pathway coupled to each receptor subtype.

Workflow for Functional Antagonism Assays

Functional Antagonism Assay Workflow

M1, M3, and M5 muscarinic receptors are coupled to Gq/11 proteins, and their activation leads to an increase in intracellular calcium concentration. An antagonist will inhibit this agonist-induced calcium mobilization.

Signaling Pathway of Gq-Coupled Muscarinic Receptors (M1, M3, M5)

M1/M3/M5 Muscarinic Receptor Signaling

Protocol: Calcium Mobilization Assay

• Cell Culture: Plate cells expressing the M1, M3, or M5 receptor in a 96-well, black-walled, clear-bottom plate and culture overnight.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffer containing probenecid to prevent dye extrusion.

• Compound Addition: Pre-incubate the cells with various concentrations of (R)-Meclizine or vehicle.

• Agonist Stimulation: Add a fixed concentration of a muscarinic agonist (e.g., carbachol) to all wells to stimulate the receptor.

• Fluorescence Measurement: Measure the change in fluorescence intensity over time using a fluorescence plate reader.

• Data Analysis: Determine the peak fluorescence response for each well. Plot the response against the logarithm of the (R)-Meclizine concentration and fit the data to a dose-response curve to calculate the IC50 value.

M2 and M4 muscarinic receptors are coupled to Gi/o proteins, and their activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. An antagonist will reverse this agonist-induced decrease in cAMP.

Signaling Pathway of Gi-Coupled Muscarinic Receptors (M2, M4)

M2/M4 Muscarinic Receptor Signaling

Protocol: cAMP Accumulation Assay

• Cell Culture: Culture cells expressing the M2 or M4 receptor in a suitable format (e.g., 96-well plate).

• Compound Incubation: Pre-incubate the cells with various concentrations of (R)-Meclizine or vehicle.

• Stimulation: Add a muscarinic agonist (e.g., carbachol) in the presence of forskolin (an adenylyl cyclase activator) to all wells. Forskolin is used to induce a measurable level of cAMP that can then be inhibited by the Gi-coupled receptor activation.

• Cell Lysis and cAMP Measurement: Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• Data Analysis: Plot the cAMP levels against the logarithm of the (R)-Meclizine concentration. Fit the data to a dose-response curve to determine the IC50 value for the reversal of agonist-induced cAMP inhibition.

Summary and Future Directions

Racemic meclizine is known to have weak anticholinergic properties. However, a thorough investigation into the stereoselective contribution of its enantiomers to this activity is currently lacking in the scientific literature. This guide has outlined the necessary experimental protocols to characterize the anticholinergic profile of (R)-Meclizine, including its binding affinity for muscarinic receptor subtypes M1-M5 and its functional antagonist potency at these receptors.

The generation of such data would be invaluable for the scientific and drug development community. It would not only provide a more complete pharmacological understanding of meclizine but also inform the potential development of enantiomerically pure formulations with optimized therapeutic indices. Future research should focus on the chiral synthesis of (R)-Meclizine and its subsequent evaluation in the described in vitro assays to fill this significant knowledge gap.

References

• 1. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. What is the mechanism of Meclizine Hydrochloride? [synapse.patsnap.com]
• 4. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. Quantitative enantiomeric analysis of chlorcyclizine, hydroxyzine, and meclizine by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Stereoselective Pharmacodynamics of (R)-Meclizine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Meclizine, a first-generation histamine H1 antagonist, has been a cornerstone in the management of motion sickness and vertigo for decades.[1][2] Conventionally available as a racemic mixture of its (R) and (S) enantiomers, recent investigations into its chiral properties have unveiled a significant stereoselectivity in its pharmacodynamic profile. This technical guide provides an in-depth exploration of the pharmacodynamics of the (R)-Meclizine enantiomer, synthesizing available data on its receptor binding affinity and functional activity. Detailed experimental protocols for enantiomeric separation and key pharmacodynamic assays are provided, alongside visual representations of relevant signaling pathways and experimental workflows to facilitate a comprehensive understanding for researchers and drug development professionals.

Introduction

Meclizine exerts its therapeutic effects primarily through antagonism of the histamine H1 receptor, with additional contributions from its anticholinergic properties.[1][2] As with many chiral drugs, the individual enantiomers of meclizine can exhibit distinct pharmacological and pharmacokinetic properties.[3] Understanding the specific contributions of each enantiomer is paramount for optimizing therapeutic efficacy and minimizing adverse effects. Emerging evidence, including molecular docking studies, has suggested a stereoselective interaction of the meclizine enantiomers with the histamine H1 receptor.[4][5] This guide focuses on the current understanding of the (R)-Meclizine enantiomer's pharmacodynamics.

Pharmacodynamic Profile of Meclizine Enantiomers

While comprehensive quantitative data for the individual meclizine enantiomers remain limited in publicly available literature, a recent study has provided crucial insights into their differential binding to the histamine H1 receptor.

Table 1: Receptor Binding Affinity of Meclizine and its Enantiomers

Compound	Receptor	Binding Affinity (Ki)	Species	Source
(±)-Meclizine	Histamine H1	~250 nM	Not Specified
(R)-Meclizine	Histamine H1	Higher Affinity (inferred)	Not Specified	[6]
(S)-Meclizine	Histamine H1	Lower Affinity	Not Specified	[6]

Note: The Ki value for racemic meclizine is provided as a reference. The relative affinities of the enantiomers are inferred from a study demonstrating reduced H1 receptor binding for the (S)-enantiomer.[6]

This stereoselectivity is a critical consideration in drug development, as the enantiomer with higher affinity for the target receptor is often responsible for the therapeutic effects, while the other enantiomer may be inactive or contribute to off-target effects.

Signaling Pathways

Meclizine, as a histamine H1 receptor antagonist, modulates the Gq/11 signaling cascade. The binding of histamine to the H1 receptor activates this pathway, leading to the downstream release of intracellular calcium and subsequent physiological responses. (R)-Meclizine, by acting as an antagonist, is presumed to inhibit this cascade.

Histamine H1 Receptor Signaling Pathway

Experimental Protocols

Enantiomeric Separation of Meclizine

The separation of (R)- and (S)-meclizine is a prerequisite for studying their individual pharmacodynamics. High-performance liquid chromatography (HPLC) with a chiral stationary phase is a commonly employed method.

Chiral HPLC Separation Workflow

Detailed Methodology: [7]

• Column: A chiral stationary phase column, such as Phenomenex® Lux® Cellulose-1 (250 x 4.6 mm, 5 µm).

• Mobile Phase: An isocratic mobile phase, for example, a mixture of acetonitrile and 25mM ammonium bicarbonate (75:25 v/v).

• Flow Rate: A constant flow rate, typically 1.0 mL/min.

• Detection: UV detection at a wavelength of 230 nm.

• Sample Preparation: Meclizine hydrochloride standard or sample is dissolved in a suitable solvent, such as the mobile phase, to a known concentration.

• Injection Volume: A fixed volume, for instance, 20 µL, is injected into the HPLC system.

• Analysis: The retention times of the two enantiomers are determined. Under these conditions, (+) Meclizine and (-) Meclizine have been reported to have distinct retention times, allowing for their separation and quantification.[7]

Histamine H1 Receptor Binding Assay (Radioligand Assay)

This assay is used to determine the binding affinity (Ki) of a compound for the H1 receptor.

Radioligand Binding Assay Workflow

Detailed Methodology:

• Materials:

  • Cell membranes expressing the human histamine H1 receptor.

  • Radioligand: [³H]-Pyrilamine (mepyramine).

  • Test compound: (R)-Meclizine.

  • Incubation buffer: e.g., 50 mM Tris-HCl, pH 7.4.

  • Wash buffer: Cold 50 mM Tris-HCl, pH 7.4.

  • Glass fiber filters.

  • Scintillation cocktail.

• Procedure:

  • In a multi-well plate, combine the cell membrane preparation, a fixed concentration of [³H]-Pyrilamine, and varying concentrations of the test compound ((R)-Meclizine).

  • Incubate the mixture at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through glass fiber filters, which trap the membrane-bound radioligand.

  • Wash the filters with cold wash buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Competition binding curves are generated by plotting the percentage of specific binding of the radioligand against the concentration of the test compound.

  • The IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined from the curve.

  • The Ki (inhibition constant) is then calculated from the IC50 using the Cheng-Prusoff equation, taking into account the concentration and dissociation constant (Kd) of the radioligand.

Functional Assay: Calcium Flux Assay

This assay measures the ability of a compound to act as an antagonist at the H1 receptor by monitoring changes in intracellular calcium concentration.

Calcium Flux Assay Workflow

Detailed Methodology:

• Materials:

  • Cells stably or transiently expressing the human histamine H1 receptor (e.g., HEK293 or CHO cells).

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

  • Histamine (agonist).

  • Test compound: (R)-Meclizine.

• Procedure:

  • Plate the cells in a multi-well plate and allow them to adhere.

  • Load the cells with a calcium-sensitive dye, which will fluoresce upon binding to intracellular calcium.

  • Pre-incubate the cells with varying concentrations of (R)-Meclizine.

  • Stimulate the cells with a fixed concentration of histamine (typically the EC80 to ensure a robust response).

  • Measure the change in fluorescence over time using a fluorescence plate reader.

• Data Analysis:

  • The increase in fluorescence upon histamine stimulation is indicative of calcium influx.

  • The ability of (R)-Meclizine to inhibit this fluorescence increase is quantified.

  • Dose-response curves are generated by plotting the percentage of inhibition against the concentration of (R)-Meclizine.

  • The IC50 value, representing the concentration of (R)-Meclizine that causes 50% inhibition of the histamine-induced calcium response, is determined.

Conclusion

The available evidence, though still emerging, strongly suggests that the pharmacodynamics of meclizine are stereoselective, with the (R)-enantiomer likely being the more potent antagonist at the histamine H1 receptor. This has significant implications for the development of future antiemetic and antivertigo therapies. A purified (R)-Meclizine formulation could potentially offer an improved therapeutic window, with enhanced efficacy and a reduced side-effect profile compared to the currently marketed racemic mixture. Further research, including comprehensive in vitro and in vivo studies, is warranted to fully elucidate the distinct pharmacological profiles of the meclizine enantiomers and to realize the potential clinical benefits of a chirally pure (R)-Meclizine product.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Enantioselectivity in Drug Pharmacokinetics and Toxicity: Pharmacological Relevance and Analytical Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enantiomeric Separation of Meclizine Hydrochloride in Pharmaceutical Dosage Form by HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the In Vitro Characterization of (R)-Meclizine

This technical guide provides a comprehensive overview of the in vitro characterization of (R)-Meclizine, the R-enantiomer of the well-known antihistamine. This document details its primary mechanism of action as a histamine H1 receptor antagonist and explores a secondary, novel mechanism related to the inhibition of mitochondrial respiration. The guide includes quantitative data from key assays, detailed experimental protocols, and visual representations of signaling pathways and experimental workflows to support further research and development.

Core Mechanisms of Action

(R)-Meclizine primarily exerts its effects through two distinct molecular targets:

• Histamine H1 Receptor Antagonism : As a first-generation antihistamine, (R)-Meclizine acts as an inverse agonist at the histamine H1 receptor, blocking the signaling cascade initiated by histamine. This action is central to its antiemetic and antivertigo properties.[1][2][3]

• Inhibition of Phosphoethanolamine Cytidylyltransferase (PCYT2) : A novel mechanism of action for meclizine involves the direct inhibition of PCYT2, a key enzyme in the Kennedy pathway for phosphatidylethanolamine (PE) biosynthesis.[4] This inhibition leads to an accumulation of phosphoethanolamine (PEtn), which in turn inhibits mitochondrial respiration.[4]

Quantitative In Vitro Data

The following tables summarize the key quantitative data for (R)-Meclizine from various in vitro assays.

Table 1: Histamine H1 Receptor Binding Affinity

Compound	Assay Type	Radioligand	Preparation	IC50	Reference
(R)-Meclizine	Competitive Binding	[3H]pyrilamine	Human H1 Receptor	Data for racemate available	[5]
Racemic Meclizine	Competitive Binding	[3H]mepyramine	Mammalian Brain Membranes	Ki = 250 nM

Note: While a specific IC50 for (R)-Meclizine at the H1 receptor was not found in the provided search results, a study did perform competitive binding assays with both enantiomers.[5] For racemic meclizine, a Ki of 250 nM has been reported.

Table 2: Muscarinic Receptor Binding Affinity

Compound	Radioligand	Preparation	Ki	Reference
Racemic Meclizine	[3H]quinuclidinyl benzilate	Bovine Cerebral Cortex	3,600 - 30,000 nM	[6]

Note: Meclizine demonstrates low affinity for muscarinic receptors.[6]

Table 3: Functional Activity - Inhibition of Mitochondrial Respiration

Compound	Cell Line	Assay	Concentration	% Inhibition of Oxygen Consumption Rate	Reference
(R)-Meclizine	HEK293MSR	Oxygen Consumption Rate	25 µM	~60%	[5]
(R)-Meclizine	HEK293MSR	Oxygen Consumption Rate	50 µM	~80%	[5]

Table 4: Enzyme Kinetics - Metabolism

Enzyme	Substrate	Preparation	Km (nM)	Vmax (pmol/min/mg)	Intrinsic Clearance (Clint, mL/min/mg)	Reference
CYP2D6	Racemic Meclizine	Recombinant CYP2D6	1385.00 ± 207.10	536.80 ± 25.94	0.39	[7]
Human Liver Microsomes	Racemic Meclizine	Pooled Human Liver Microsomes	3447.00 ± 1299.00	55.82 ± 8.59	0.02	[7]

Note: The primary enzyme responsible for meclizine metabolism is CYP2D6.[2][7][8]

Detailed Experimental Protocols

Histamine H1 Receptor Competitive Binding Assay

This protocol is adapted from a study characterizing the binding of meclizine enantiomers to the human H1 receptor.[5]

Objective: To determine the binding affinity (IC50) of (R)-Meclizine for the human histamine H1 receptor.

Materials:

• HEK293 cells stably expressing the human histamine H1 receptor.

• [3H]pyrilamine (radioligand).

• Unlabeled pyrilamine (for determining non-specific binding).

• (R)-Meclizine test compound.

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Scintillation vials and scintillation cocktail.

• Liquid scintillation counter.

• Glass fiber filters.

• Cell harvesting buffer (e.g., ice-cold PBS).

Methodology:

• Cell Culture and Membrane Preparation:

  • Culture HEK293-H1R cells to confluency.

  • Harvest cells and homogenize in ice-cold buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the membranes.

  • Resuspend the membrane pellet in binding buffer and determine protein concentration.

• Binding Assay:

  • In a 96-well plate, add a constant concentration of [3H]pyrilamine (e.g., 3 nM).

  • For total binding, add binding buffer.

  • For non-specific binding, add an excess of unlabeled pyrilamine (e.g., 1 µM).

  • For competition binding, add varying concentrations of (R)-Meclizine.

  • Add the prepared cell membranes to each well to initiate the binding reaction.

  • Incubate at room temperature for a defined period (e.g., 60 minutes).

• Filtration and Detection:

  • Rapidly filter the reaction mixture through glass fiber filters using a cell harvester to separate bound from free radioligand.

  • Wash the filters with ice-cold binding buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the (R)-Meclizine concentration.

  • Determine the IC50 value using non-linear regression analysis of the competition curve.

Cellular Oxygen Consumption Rate (OCR) Assay

This protocol is based on the methodology used to assess the effect of meclizine enantiomers on mitochondrial respiration.[5]

Objective: To measure the effect of (R)-Meclizine on the cellular oxygen consumption rate.

Materials:

• HEK293MSR cells.

• Cell culture medium.

• Assay medium (serum-free).

• (R)-Meclizine stock solution (in DMSO).

• Seahorse XF Analyzer or similar instrument.

• Seahorse XF cell culture microplates.

Methodology:

• Cell Seeding:

  • Seed HEK293MSR cells in a Seahorse XF cell culture microplate at an appropriate density.

  • Incubate overnight at 37°C with 5% CO2.

• Assay Preparation:

  • Before the assay, replace the growth medium with serum-free assay medium.

  • Incubate the cells at 37°C for 30 minutes in the assay medium.

• OCR Measurement:

  • Place the cell culture microplate in the Seahorse XF Analyzer.

  • Record baseline OCR measurements (typically 3 measurements).

  • Inject a specified concentration of (R)-Meclizine into the wells.

  • Continuously measure the OCR every 6 minutes (with a 2-minute mix and 2-minute wait period) for a desired duration (e.g., several hours) to observe the inhibitory effect.

• Data Analysis:

  • Normalize the OCR data to the cell number or protein concentration.

  • Plot the OCR over time to visualize the effect of (R)-Meclizine.

  • Calculate the percentage inhibition of OCR at different concentrations of (R)-Meclizine compared to the baseline.

Signaling Pathways and Experimental Workflows

Histamine H1 Receptor Signaling Pathway

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. What is the mechanism of Meclizine Hydrochloride? [synapse.patsnap.com]
• 4. Meclizine Inhibits Mitochondrial Respiration through Direct Targeting of Cytosolic Phosphoethanolamine Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimuscarinic effects of antihistamines: quantitative evaluation by receptor-binding assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 8. Meclizine metabolism and pharmacokinetics: formulation on its absorption - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-Meclizine and CYP2D6: A Technical Guide to its Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meclizine, a first-generation antihistamine of the piperazine class, is widely utilized for the management of motion sickness and vertigo.[1] It is administered as a racemate, a 1:1 mixture of its two stereoisomers, (R)-Meclizine and (S)-Meclizine.[2] The metabolism of meclizine is predominantly carried out by the highly polymorphic cytochrome P450 enzyme, CYP2D6.[1][3][4][5][6][7] This enzyme's genetic variability leads to significant inter-individual differences in drug exposure and response.[4][5][6][7] This guide provides an in-depth technical overview of the metabolism of meclizine with a special focus on the (R)-enantiomer and the critical role of CYP2D6, summarizing available data, outlining experimental protocols, and visualizing key pathways.

While direct studies on the stereoselective metabolism of (R)-Meclizine by human CYP2D6 are limited, evidence from animal studies and analogous chiral compounds strongly suggests that the metabolism is indeed stereoselective. A pharmacokinetic study in rabbits demonstrated a stereoselective disposition of meclizine enantiomers, indicating that one enantiomer is likely metabolized or eliminated differently than the other.[8][9]

The Role of CYP2D6 in Meclizine Metabolism

In vitro studies using human liver microsomes and recombinant CYP enzymes have unequivocally identified CYP2D6 as the primary enzyme responsible for meclizine metabolism.[3][5][6][7] The significant decrease in meclizine concentration when incubated with CYP2D6 compared to other CYPs like 2C9, 2C19, and 3A4 underscores its dominant role.[6]

Genetic Polymorphism of CYP2D6 and its Impact

The gene encoding for CYP2D6 is highly polymorphic, leading to different metabolizer phenotypes, including poor, intermediate, extensive, and ultrarapid metabolizers.[5][10] This genetic variation is a major contributor to the large inter-individual variability observed in meclizine pharmacokinetics.[4][6][7]

Table 1: CYP2D6 Metabolizer Phenotypes and their Clinical Implications for Meclizine

Phenotype	Prevalence (approximate)	CYP2D6 Enzyme Activity	Implications for Meclizine Metabolism	Potential Clinical Consequences
Poor Metabolizer (PM)	5-10% of Caucasians[4]	Absent	Significantly reduced metabolism of meclizine.	Increased plasma concentrations, prolonged half-life, and higher risk of adverse effects (e.g., drowsiness, anticholinergic effects).[4]
Intermediate Metabolizer (IM)	Varies by ethnicity	Decreased	Slower than normal metabolism of meclizine.	Higher than expected plasma concentrations, potential for increased adverse effects.
Extensive Metabolizer (EM)	Majority of the population	Normal	"Normal" metabolism of meclizine.	Standard dosing is generally appropriate.
Ultrarapid Metabolizer (UM)	Varies by ethnicity	Increased	Faster than normal metabolism of meclizine.	Lower plasma concentrations, potentially leading to reduced efficacy at standard doses.

Stereoselectivity in Drug Metabolism by CYP2D6

CYP2D6 is well-known for its stereoselective metabolism of a wide range of chiral drugs. For instance, in the case of the antihistamine chlorpheniramine, the pharmacologically more active (S)-(+)-enantiomer is cleared more slowly than the (R)-(-)-enantiomer, a process in which CYP2D6 plays a significant role.[11] Similarly, the hydroxylation of the antidepressant doxepin by CYP2D6 is exclusively stereospecific for the E-isomer.[12]

Given these precedents and the chiral nature of meclizine, it is highly probable that CYP2D6 metabolizes (R)-Meclizine and (S)-Meclizine at different rates, leading to different pharmacokinetic profiles for each enantiomer.

Quantitative Data on Meclizine Metabolism

While specific kinetic data for the individual enantiomers of meclizine are not available in the public domain, a study on racemic meclizine provides some kinetic parameters for its metabolism by human liver microsomes and recombinant CYP enzymes.

Table 2: Enzyme Kinetic Parameters for Racemic Meclizine Metabolism

Enzyme Source	Vmax (pmol/min/mg protein)	Km (µM)	Intrinsic Clearance (Vmax/Km) (µL/min/mg protein)
Human Liver Microsomes	13.7 ± 0.6	0.49 ± 0.08	28.0
rCYP2D6	9.8 ± 0.9	0.35 ± 0.09	28.0
rCYP2C9	1.8 ± 0.2	2.1 ± 0.6	0.86
rCYP2C19	1.1 ± 0.1	3.2 ± 0.5	0.34
rCYP3A4	2.5 ± 0.3	4.5 ± 1.1	0.56
Data adapted from a study on racemic meclizine metabolism.[6]

These data clearly demonstrate the significantly higher intrinsic clearance of meclizine by CYP2D6 compared to other CYP isoforms.[6]

Experimental Protocols

To investigate the stereoselective metabolism of (R)-Meclizine by CYP2D6, a series of in vitro experiments would be required. Below are detailed methodologies for key experiments.

In Vitro Metabolism of Meclizine Enantiomers using Human Liver Microsomes and Recombinant CYP2D6

Objective: To determine the kinetic parameters (Vmax and Km) for the metabolism of (R)-Meclizine and (S)-Meclizine by human liver microsomes and recombinant CYP2D6.

Methodology:

• Incubation: The reaction mixture should contain an NADPH-generating system (e.g., 3.3 mM G-6-P, 1.3 mM NADP+, 3.3 mM MgCl2, and 0.4 U/mL G-6-PDH), pooled human liver microsomes (or recombinant CYP2D6), and varying concentrations of (R)-Meclizine or (S)-Meclizine (e.g., 0.05 µM to 10 µM).[6]

• Reaction Initiation and Termination: The mixture is pre-incubated at 37°C for a short period (e.g., 2 minutes) before the reaction is initiated by the addition of the substrate (meclizine enantiomer).[6] The reaction is allowed to proceed for a predetermined time (e.g., 60 minutes) and then terminated by the addition of a quenching solvent (e.g., ice-cold acetonitrile).[6]

• Sample Analysis: The concentration of the remaining parent enantiomer is quantified using a validated chiral liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[13][14]

• Data Analysis: The rate of metabolism is determined at each substrate concentration, and the kinetic parameters (Vmax and Km) are calculated by fitting the data to the Michaelis-Menten equation using non-linear regression analysis.[6]

Chiral Analysis of Meclizine and its Metabolites

Objective: To separate and quantify the enantiomers of meclizine and their potential metabolites.

Methodology:

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system coupled with a mass spectrometer is used.

• Chiral Stationary Phase: A polysaccharide-based chiral stationary phase, such as cellulose tris(4-methylbenzoate) or Phenomenex® Lux Cellulose 1, is employed for enantiomeric separation.[8][14]

• Mobile Phase: The mobile phase typically consists of an organic solvent (e.g., acetonitrile) and an aqueous buffer (e.g., ammonium bicarbonate or ammonium formate).[8][13][14] The composition is optimized to achieve baseline separation of the enantiomers.

• Detection: Tandem mass spectrometry (MS/MS) provides high sensitivity and selectivity for the quantification of the analytes in complex biological matrices.

Visualizing Metabolic Pathways and Experimental Workflows

Meclizine Metabolism by CYP Isoforms

Caption: Major and minor pathways of racemic meclizine metabolism by CYP450 isoforms.

Proposed Stereoselective Metabolism of Meclizine by CYP2D6

Caption: Hypothesized stereoselective metabolism of meclizine enantiomers by CYP2D6.

Experimental Workflow for Chiral Drug Metabolism Study

Caption: A typical experimental workflow for an in vitro chiral drug metabolism study.

Conclusion and Future Directions

The metabolism of meclizine is unequivocally dominated by the polymorphic enzyme CYP2D6. This has significant implications for inter-individual variability in drug response and the potential for drug-drug interactions. While direct evidence for the stereoselective metabolism of (R)-Meclizine in humans is currently lacking, the known stereoselectivity of CYP2D6 for other chiral drugs and preliminary animal data strongly suggest that such a phenomenon occurs.

Future research should focus on conducting in vitro metabolism studies with the individual meclizine enantiomers to determine their specific kinetic parameters with CYP2D6. Furthermore, clinical studies in genotyped individuals are warranted to understand the in vivo consequences of stereoselective metabolism and the impact of CYP2D6 polymorphisms on the pharmacokinetic and pharmacodynamic profiles of (R)- and (S)-Meclizine. Such studies are crucial for the development of personalized medicine approaches to meclizine therapy, potentially leading to improved efficacy and safety.

References

• 1. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Meclizine - Wikipedia [en.wikipedia.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. droracle.ai [droracle.ai]
• 5. ClinPGx [clinpgx.org]
• 6. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 7. Meclizine metabolism and pharmacokinetics: formulation on its absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bioanalytical chiral chromatographic technique and docking studies for enantioselective separation of meclizine hydrochloride: Application to pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. CYP2D6 pharmacogenetics and phenoconversion in personalized medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The roles of CYP2D6 and stereoselectivity in the clinical pharmacokinetics of chlorpheniramine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. magistralbr.caldic.com [magistralbr.caldic.com]
• 13. tandfonline.com [tandfonline.com]
• 14. Enantiomeric Separation of Meclizine Hydrochloride in Pharmaceutical Dosage Form by HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational Differences Between (R)-Meclizine and (S)-Meclizine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Meclizine, a first-generation histamine H1 antagonist, has long been utilized as a racemic mixture for the treatment of motion sickness and vertigo. However, recent investigations into its individual enantiomers, (R)-Meclizine and (S)-Meclizine, have unveiled significant differences in their pharmacological profiles. This technical guide provides an in-depth analysis of the foundational distinctions between these two stereoisomers, focusing on their receptor binding affinities, impact on cellular metabolism, and the experimental methodologies used for their characterization. Notably, (S)-Meclizine exhibits significantly lower affinity for the histamine H1 receptor while retaining its effects on mitochondrial respiration, suggesting a potential for therapeutic applications with an improved side-effect profile. All quantitative data are summarized in structured tables, and key experimental workflows and signaling pathways are visualized using Graphviz diagrams.

Introduction

Meclizine is a chiral drug, possessing a single stereocenter, and therefore exists as two enantiomers: (R)-Meclizine and (S)-Meclizine. Traditionally, it has been administered as a 1:1 racemic mixture.[1][2] As with many chiral compounds, the three-dimensional arrangement of atoms can lead to distinct interactions with chiral biological targets such as receptors and enzymes, resulting in different pharmacological and toxicological properties.[3] This guide delineates the core differences between the (R) and (S) enantiomers of meclizine, providing a technical foundation for research and development in this area.

Stereochemistry and Molecular Structure

The chirality of meclizine originates from the carbon atom bonded to the 4-chlorophenyl group, the phenyl group, and the piperazine ring. The differential spatial arrangement of these groups defines the (R) and (S) configurations.

A recent study successfully determined the 3D crystal structure of meclizine dihydrochloride, confirming the presence of both (R) and (S) enantiomers in the racemic crystal lattice.[4] Molecular docking studies suggest that both enantiomers can bind to the histamine H1 receptor, but with subtle differences in their binding interactions.[4]

Comparative Pharmacodynamics

The primary pharmacological differences between (R)-Meclizine and (S)-Meclizine lie in their interactions with the histamine H1 receptor and their effects on cellular energy metabolism.

Receptor Binding Affinities

A key differentiator between the enantiomers is their affinity for the histamine H1 receptor, the primary target for meclizine's antiemetic and antivertigo effects.[5] In contrast, both enantiomers are expected to have low affinity for muscarinic receptors, a characteristic of the parent racemic mixture which has a reported Ki in the micromolar range.[1]

Table 1: Receptor Binding Affinities of Meclizine Enantiomers and Racemate

Compound	Receptor	Parameter	Value (nM)	Reference
(R)-Meclizine	Histamine H1	IC50 (estimated)	~10	[6]
(S)-Meclizine	Histamine H1	IC50 (estimated)	>1000	[6]
Racemic Meclizine	Histamine H1	Ki	250
Racemic Meclizine	Muscarinic	Ki	3,600 - 30,000	[1]

Note: IC50 values for the enantiomers are estimated from the graphical data presented in the cited reference.

The significantly lower affinity of (S)-Meclizine for the H1 receptor suggests a reduced potential for classic antihistaminergic side effects, such as sedation.[6]

Mitochondrial Respiration

Interestingly, despite its reduced H1 receptor activity, (S)-Meclizine was found to retain its effect on mitochondrial respiration, an activity shared with the racemic mixture.[6] Meclizine has been shown to attenuate mitochondrial respiration, which may contribute to its neuroprotective effects.[6]

Experimental Protocols

This section provides an overview of the key experimental methodologies employed in the characterization of (R)- and (S)-Meclizine.

Chiral Synthesis of (R)- and (S)-Meclizine

Radioligand Binding Assay for Histamine H1 Receptor

The following protocol is a representative method for determining the binding affinity of (R)- and (S)-Meclizine to the human histamine H1 receptor via a competitive radioligand displacement assay.

Experimental Workflow for a Filtration-Based Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Protocol Details:

• Membrane Preparation: Homogenize cells expressing the histamine H1 receptor in a suitable buffer and prepare a membrane fraction by centrifugation.

• Assay Buffer: Utilize a buffer such as 50 mM Tris-HCl, pH 7.4.

• Radioligand: Use a tritiated H1 antagonist, such as [3H]pyrilamine, at a concentration near its Kd.

• Competitors: Prepare serial dilutions of (R)-Meclizine and (S)-Meclizine.

• Incubation: In a 96-well plate, combine the cell membranes, radioligand, and competitor. Incubate at room temperature to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data using a non-linear regression model to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.

Functional Assay: Histamine H1 Receptor-Mediated Calcium Flux

Activation of the H1 receptor, a Gq-coupled receptor, leads to an increase in intracellular calcium.[9] A calcium flux assay can be used to functionally characterize the antagonist properties of the meclizine enantiomers.

H1 Receptor Signaling Pathway

Caption: Simplified H1 receptor signaling cascade leading to calcium release.

Protocol Overview:

• Cell Culture: Plate cells expressing the human H1 receptor in a 96-well plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Compound Addition: Add varying concentrations of (R)- or (S)-Meclizine to the wells and incubate.

• Agonist Stimulation: Add a fixed concentration of histamine to stimulate the H1 receptor.

• Fluorescence Measurement: Measure the change in fluorescence intensity over time using a plate reader.

• Data Analysis: Determine the inhibitory effect of each enantiomer on the histamine-induced calcium flux to calculate IC50 values.

Seahorse XF Assay for Mitochondrial Respiration

The Seahorse XF Analyzer measures the oxygen consumption rate (OCR), a key indicator of mitochondrial respiration, in real-time.[10]

Seahorse XF Cell Mito Stress Test Workflow

Caption: Key steps and readouts of the Seahorse XF Cell Mito Stress Test.

Protocol Synopsis:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate.

• Pre-treatment: Treat the cells with (R)-Meclizine, (S)-Meclizine, or vehicle control for a specified period.

• Assay Medium: Replace the culture medium with Seahorse XF assay medium.

• Assay Execution: Place the cell plate in the Seahorse XF Analyzer and perform the Cell Mito Stress Test, which involves sequential injections of oligomycin, FCCP, and a mixture of rotenone and antimycin A.

• Data Acquisition and Analysis: The instrument software records OCR in real-time. Analyze the data to determine key parameters of mitochondrial function, such as basal respiration, ATP-linked respiration, and maximal respiration, and compare the effects of the two enantiomers.

Summary of Foundational Differences

Feature	(R)-Meclizine	(S)-Meclizine
Histamine H1 Receptor Affinity	High (IC50 ~10 nM)	Very Low (IC50 >1000 nM)
Mitochondrial Respiration	Attenuates	Attenuates
Anticipated Antihistaminergic Side Effects	Present	Significantly Reduced
Potential Therapeutic Application	Antiemetic, Antivertigo	Neuroprotection (with reduced side effects)

Conclusion

The pharmacological profiles of (R)-Meclizine and (S)-Meclizine are distinctly different. (R)-Meclizine is the primary contributor to the antihistaminergic effects of the racemic mixture, while (S)-Meclizine demonstrates a promising separation of effects, retaining its impact on mitochondrial respiration with significantly reduced H1 receptor affinity. This opens up new avenues for the development of (S)-Meclizine as a potential therapeutic agent for conditions where modulation of mitochondrial function is desired, without the sedative effects associated with first-generation antihistamines. Further research is warranted to fully elucidate the therapeutic potential and safety profile of the individual enantiomers.

References

• 1. Antimuscarinic effects of antihistamines: quantitative evaluation by receptor-binding assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. content.protocols.io [content.protocols.io]
• 3. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Protocol for evaluating mitochondrial respiration in iPSC-derived neurons by the Seahorse XF analyzer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol for real-time measurement of mitochondrial respiration in the mouse ocular posterior pole using a Seahorse XFe24 analyzer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. innoprot.com [innoprot.com]
• 10. agilent.com [agilent.com]

(R)-Meclizine Preclinical Research Findings: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meclizine is a first-generation histamine H1 receptor antagonist traditionally used for the management of motion sickness and vertigo.[1][2] Recent preclinical research has unveiled a novel mechanism of action for meclizine, highlighting its potential as a neuroprotective agent in the context of neurodegenerative diseases such as Huntington's disease and ischemic stroke.[3][4] This has led to investigations into the distinct properties of its two stereoisomers: (R)-Meclizine and (S)-Meclizine.

Meclizine is administered clinically as a racemic mixture, containing equal amounts of the (R) and (S) enantiomers.[5] Preclinical studies have indicated that the neuroprotective effects of meclizine are attributable to its ability to modulate cellular energy metabolism by inhibiting mitochondrial respiration, which is independent of its H1 receptor antagonism.[3][6] Research into the individual enantiomers has sought to separate these two pharmacological activities, with the goal of developing a neuroprotective agent with a more favorable side-effect profile. This technical guide summarizes the key preclinical findings related to (R)-Meclizine, primarily through comparative studies with its (S)-enantiomer and the racemic mixture.

It is important to note that publicly available preclinical data specifically characterizing (R)-Meclizine is limited. The majority of recent research has focused on the (S)-enantiomer as a more promising candidate for neuroprotection due to its reduced H1 receptor-mediated sedative effects.[5][7]

Core Preclinical Findings

Mechanism of Action

The preclinical research on meclizine and its enantiomers has revealed a dual mechanism of action:

• Histamine H1 Receptor Antagonism : This is the canonical mechanism responsible for meclizine's antiemetic and antivertigo effects.[8] The sedative effects of meclizine are also a consequence of H1 receptor blockade in the central nervous system.[1]

• Modulation of Cellular Metabolism : Meclizine has been shown to inhibit mitochondrial respiration.[3] This leads to a compensatory increase in glycolysis, a metabolic shift that has been demonstrated to be neuroprotective in models of ischemic injury.[5][7]

A pivotal study comparing the enantiomers has shown that the (S)-enantiomer exhibits reduced binding to the histamine H1 receptor while retaining its effect on mitochondrial respiration.[5][7] By inference, the (R)-enantiomer is the primary contributor to the H1 receptor antagonism of the racemic mixture.

Data Presentation

The following tables summarize the available quantitative data for racemic meclizine and the comparative data for its enantiomers.

Table 1: Receptor Binding Affinity

Compound	Receptor	Affinity (Ki)	Species	Reference
Racemic Meclizine	Histamine H1	250 nM	Mammalian (Brain Membranes)
(S)-Meclizine	Histamine H1	Reduced Binding (compared to racemate)	Not Specified	[5][7]
(R)-Meclizine	Histamine H1	Higher Binding (inferred)	Not Specified	[5][7]

Table 2: Pharmacokinetic Parameters of Racemic Meclizine

Parameter	Value	Species	Reference
Tmax (oral)	~3 hours	Human	[9]
Half-life (t1/2)	~5-6 hours	Human	[9]
Metabolism	Primarily by CYP2D6	Human (in vitro)	[10]

No specific pharmacokinetic data for (R)-Meclizine was identified in the reviewed literature.

Preclinical Efficacy

Preclinical studies have demonstrated the neuroprotective efficacy of racemic meclizine in various models of neurodegeneration.[3][4] In a mouse model of transient middle cerebral artery occlusion, (S)-meclizine was shown to be at least as efficacious as the racemic mixture in delaying anoxic depolarization and reducing infarct volumes.[5][7] While direct in vivo efficacy data for (R)-Meclizine is not available, the comparable efficacy of the (S)-enantiomer to the racemate suggests that the neuroprotective effects are largely independent of H1 receptor antagonism.

Experimental Protocols

Chiral Separation of Meclizine Enantiomers

A common method for the separation and analysis of meclizine enantiomers involves High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase.

• Objective : To separate and quantify the (R) and (S) enantiomers of meclizine.

• Instrumentation : A standard HPLC system equipped with a UV detector.

• Chiral Stationary Phase : A polysaccharide-based chiral column, such as cellulose tris(4-methylbenzoate).[8]

• Mobile Phase : A mixture of an organic modifier (e.g., acetonitrile) and a buffer (e.g., 10mM ammonium bicarbonate) in an isocratic elution mode (e.g., 95:5 v/v).[8]

• Flow Rate : Typically 1.0 mL/min.

• Detection : UV detection at a wavelength of 230 nm.

• Procedure :

  • A standard solution of racemic meclizine is prepared in a suitable solvent.

  • The solution is injected into the HPLC system.

  • The enantiomers are separated on the chiral column based on their differential interaction with the stationary phase.

  • The separated enantiomers are detected by the UV detector, and the retention time for each is recorded.

  • Quantification is achieved by comparing the peak areas to a calibration curve generated from standards of known concentration.

In Vivo Model of Ischemic Stroke

The transient middle cerebral artery occlusion (tMCAO) model in mice is a widely used method to evaluate the neuroprotective effects of compounds against ischemic stroke.

• Objective : To assess the ability of a test compound to reduce brain injury following a transient ischemic event.

• Animal Model : Adult male mice (e.g., C57BL/6).

• Procedure :

  • Pre-treatment : Animals are administered the test compound (e.g., (R)-Meclizine, (S)-Meclizine, or vehicle) at specified time points before the ischemic insult (e.g., 17 hours and 3 hours prior to MCAO).[5]

  • Anesthesia : Mice are anesthetized (e.g., with isoflurane).

  • MCAO Surgery : The middle cerebral artery is occluded for a defined period (e.g., 60 minutes) by inserting a filament into the internal carotid artery.

  • Reperfusion : The filament is withdrawn to allow blood flow to resume.

  • Outcome Assessment : At a predetermined time after reperfusion (e.g., 24 hours), the neurological outcome is assessed using a scoring system, and the animals are euthanized.

  • Infarct Volume Measurement : The brains are removed, sectioned, and stained (e.g., with 2,3,5-triphenyltetrazolium chloride) to visualize the infarct area, which is then quantified.

Visualizations

Caption: Proposed neuroprotective signaling pathway of meclizine enantiomers.

Caption: Experimental workflow for a preclinical stroke model.

Caption: Logical comparison of (R)- and (S)-Meclizine properties.

References

• 1. SMPDB [smpdb.ca]
• 2. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Meclizine is neuroprotective in models of Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Meclizine-induced enhanced glycolysis is neuroprotective in Parkinson disease cell models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Meclizine is neuroprotective in models of Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 10. Meclizine metabolism and pharmacokinetics: formulation on its absorption - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-Meclizine: A Chiral Perspective on the Management of Vestibular Disorders

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Meclizine, a first-generation histamine H1 receptor antagonist, has been a cornerstone in the symptomatic treatment of vestibular disorders such as vertigo and motion sickness for decades.[1][2] As a racemic mixture of two enantiomers, (R)-Meclizine (levomeclizine) and (S)-Meclizine, the specific contribution of each isomer to the overall therapeutic effect and side-effect profile remains an area of active investigation. This technical guide provides a comprehensive overview of the current understanding of (R)-Meclizine's role in vestibular disorders, consolidating available preclinical and clinical data. While information specifically on the (R)-enantiomer is limited, this paper will delve into the pharmacology of racemic meclizine and extrapolate the potential significance of stereoselectivity. This guide aims to be a valuable resource for researchers, scientists, and drug development professionals by presenting a detailed analysis of the mechanism of action, summarizing quantitative data, and outlining experimental protocols to facilitate future research in this area.

Introduction

Vestibular disorders, characterized by symptoms of vertigo, dizziness, and imbalance, represent a significant clinical challenge, impacting the quality of life for a substantial portion of the population. Meclizine is widely prescribed for the management of these symptoms.[1][2] It is administered as a racemic mixture, composed of equal parts of its (R) and (S) enantiomers. It is well-established in pharmacology that enantiomers of a chiral drug can exhibit different pharmacokinetic, pharmacodynamic, and toxicological properties. Therefore, isolating and characterizing the activity of individual enantiomers, such as (R)-Meclizine, is a critical step in optimizing drug therapy. This guide focuses on the potential role and distinct properties of (R)-Meclizine in the context of vestibular dysfunction.

Mechanism of Action

The primary mechanism of action of meclizine is the antagonism of the histamine H1 receptor.[1] In the context of vestibular disorders, this action is particularly relevant in the brainstem, specifically in the vestibular nuclei and the chemoreceptor trigger zone (CTZ).[1] By blocking H1 receptors in these areas, meclizine is thought to reduce the excitatory effects of histamine on the vestibular system, thereby alleviating symptoms of vertigo and motion sickness.[1] Additionally, meclizine possesses anticholinergic properties, which may contribute to its therapeutic efficacy by further suppressing vestibular neuronal activity.[1]

A molecular docking study has suggested that both (R)- and (S)-Meclizine bind to the histamine H1 receptor. The study indicated that the (S)-enantiomer might have a slightly enhanced binding affinity due to an additional pi-stacking interaction.[3] However, quantitative binding affinity data (e.g., Ki values) are not yet available in the public domain to confirm this difference.

Signaling Pathway of H1 Receptor Antagonism

The following diagram illustrates the general signaling pathway of histamine H1 receptor antagonists like meclizine.

Figure 1: H1 Receptor Antagonism by (R)-Meclizine

Preclinical Data

Detailed preclinical studies specifically evaluating (R)-Meclizine in animal models of vestibular disorders are not extensively reported in publicly accessible literature. Research on racemic meclizine has demonstrated its ability to suppress vestibular function.[4] A study in mice indicated that meclizine can act on peripheral elements of the vestibular maculae.[4]

Pharmacokinetics

Pharmacokinetic data for racemic meclizine is available. Following oral administration, meclizine is absorbed with a time to maximum plasma concentration (Tmax) of approximately 3 hours.[5] The plasma elimination half-life is around 5-6 hours.[5] Metabolism is primarily hepatic, mediated by the CYP2D6 enzyme.[5][6] One study on the chiral separation of meclizine enantiomers noted a stereoselective disposition in rabbits, suggesting that the pharmacokinetic profiles of (R)- and (S)-Meclizine likely differ. However, the specific pharmacokinetic parameters for each enantiomer from this study are not available.

Table 1: Pharmacokinetic Parameters of Racemic Meclizine in Humans

Parameter	Value	Reference
Tmax (oral)	~3 hours	[5]
Half-life (t½)	5-6 hours	[5]
Metabolism	Hepatic (CYP2D6)	[5][6]

Clinical Evidence

To date, there are no published clinical trials that have specifically evaluated the efficacy and safety of (R)-Meclizine (levomeclizine) for the treatment of vestibular disorders. Clinical studies have focused on the racemic mixture of meclizine. These studies have shown that meclizine is effective in reducing the symptoms of vertigo and motion sickness compared to placebo.[7][8]

A study investigating the effects of meclizine on motion sickness found that it had an inhibitory effect on eye movement reflexes during low-acceleration visual-vestibular stimulation, suggesting a central integrative function.[9][10]

Experimental Protocols

The following are proposed, generalized experimental protocols for the future investigation of (R)-Meclizine in vestibular disorders, based on standard methodologies in the field.

In Vitro Receptor Binding Assay

Objective: To determine and compare the binding affinities (Ki) of (R)-Meclizine and (S)-Meclizine for the histamine H1 receptor.

Methodology:

• Membrane Preparation: Prepare cell membrane homogenates from a cell line stably expressing the human histamine H1 receptor (e.g., CHO-K1 or HEK293 cells).

• Radioligand Binding: Perform competitive binding assays using a radiolabeled H1 receptor antagonist (e.g., [³H]-pyrilamine) as the ligand.

• Incubation: Incubate the membrane preparations with the radioligand and increasing concentrations of unlabeled (R)-Meclizine, (S)-Meclizine, or racemic meclizine.

• Separation and Scintillation Counting: Separate bound from free radioligand by rapid filtration and quantify the bound radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the IC50 values (concentration of the competing ligand that displaces 50% of the specific binding of the radioligand) and subsequently determine the Ki values using the Cheng-Prusoff equation.

Animal Model of Vertigo

Objective: To evaluate the efficacy of (R)-Meclizine in a preclinical model of vestibular dysfunction.

Methodology:

• Animal Model: Induce a vestibular deficit in rodents (e.g., rats or mice) via unilateral labyrinthectomy or intratympanic injection of a vestibulotoxic agent (e.g., arsanilate).

• Behavioral Assessment: Assess vestibular function through a battery of behavioral tests, including observation of spontaneous nystagmus, postural asymmetry (head tilt), and locomotor imbalance (e.g., rotarod test, beam walking).

• Drug Administration: Administer (R)-Meclizine, (S)-Meclizine, racemic meclizine, or vehicle to different groups of animals at various doses and time points post-lesion.

• Data Collection and Analysis: Quantify the severity of vestibular deficits at baseline and after treatment. Compare the effects of the different treatment groups to assess the efficacy of (R)-Meclizine.

Workflow for Preclinical Evaluation of (R)-Meclizine

Figure 2: Preclinical Evaluation Workflow for (R)-Meclizine

Future Directions and Conclusion

The therapeutic potential of (R)-Meclizine in vestibular disorders remains an intriguing yet underexplored area of neuropharmacology. While racemic meclizine is a widely used and effective treatment, the principles of stereochemistry suggest that a single-enantiomer formulation could offer an improved therapeutic index, potentially with enhanced efficacy and a more favorable side-effect profile. The sedative effects of first-generation antihistamines, for instance, are often attributed to one enantiomer more than the other.

Future research should prioritize the chiral separation of meclizine and the subsequent in-depth pharmacological characterization of each enantiomer. Quantitative binding affinity studies for histamine H1 and other relevant receptors, preclinical evaluations in validated animal models of vertigo, and comparative pharmacokinetic studies are essential next steps. Ultimately, well-designed, randomized controlled clinical trials will be necessary to definitively establish the clinical utility of (R)-Meclizine in the management of vestibular disorders.

This technical guide has synthesized the currently available, though limited, information on (R)-Meclizine and provided a framework for its future investigation. The development of a single-enantiomer formulation of meclizine represents a promising avenue for refining the treatment of vertigo and other debilitating vestibular symptoms.

References

• 1. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of Several Therapeutic Agents on Mammalian Vestibular Function: Meclizine, Diazepam, and JNJ7777120 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 6. Meclizine metabolism and pharmacokinetics: formulation on its absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Meclizine and placebo in treating vertigo of vestibular origin. Relative efficacy in a double-blind study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparative investigation between thiethylperazine and meclizine in vertigo of different genesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effects of meclizine on motion sickness revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The effects of meclizine on motion sickness revisited - PubMed [pubmed.ncbi.nlm.nih.gov]

Cellular Effects of (R)-Meclizine Exposure: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-Meclizine, an enantiomer of the first-generation antihistamine Meclizine, exhibits distinct cellular effects that extend beyond its well-known histamine H1 receptor antagonism. This document provides a comprehensive technical overview of the cellular and molecular consequences of (R)-Meclizine exposure, with a particular focus on its impact on cellular metabolism and related signaling pathways. Quantitative data from key experimental findings are summarized, detailed experimental protocols are provided, and crucial cellular pathways are visualized to offer a thorough resource for researchers in drug discovery and development.

Introduction

Meclizine is a racemic mixture of (R)- and (S)-enantiomers, traditionally used for its antiemetic and antivertigo properties, which are primarily attributed to its antagonism of the histamine H1 receptor and its central anticholinergic actions.[1][2][3] Recent research has unveiled a novel mechanism of action for meclizine and its enantiomers, highlighting their ability to modulate cellular metabolism by inhibiting mitochondrial respiration and promoting a shift towards glycolysis.[4] This metabolic reprogramming has garnered significant interest for its potential neuroprotective and cytoprotective effects in various disease models.

The (R)-enantiomer of meclizine is particularly noteworthy due to its significantly higher affinity for the histamine H1 receptor compared to its (S)-counterpart. This stereospecificity in receptor binding, coupled with the shared effects of both enantiomers on mitochondrial function, makes (R)-Meclizine a subject of interest for understanding the dual pharmacology of this compound. This guide will delve into the specific cellular effects of (R)-Meclizine, presenting a detailed analysis of its mechanism of action, its influence on key signaling pathways, and the experimental methodologies used to elucidate these effects.

Mechanism of Action

The cellular effects of (R)-Meclizine are governed by two primary mechanisms: histamine H1 receptor antagonism and inhibition of mitochondrial respiration via the Kennedy pathway.

Histamine H1 Receptor Antagonism

As a potent antagonist of the histamine H1 receptor, (R)-Meclizine blocks the action of histamine, a key mediator in allergic responses and neurotransmission.[2] This action is responsible for the classic antihistaminic and antiemetic effects of the drug. The binding of (R)-Meclizine to the H1 receptor is stereoselective, with the (R)-enantiomer displaying a significantly higher affinity than the (S)-enantiomer.[5] The Ki value for racemic meclizine at the H1 receptor has been reported to be 250 nM.

Inhibition of Mitochondrial Respiration

A more recently discovered mechanism of action for both meclizine enantiomers is the inhibition of mitochondrial respiration. This effect is not mediated by direct interaction with the electron transport chain. Instead, (R)-Meclizine inhibits the cytosolic enzyme CTP:phosphoethanolamine cytidylyltransferase (PCYT2).[1] PCYT2 is a rate-limiting enzyme in the Kennedy pathway, which is responsible for the de novo synthesis of phosphatidylethanolamine (PE), a crucial component of cellular membranes.[6][7]

Inhibition of PCYT2 leads to the accumulation of its substrate, phosphoethanolamine.[1] Elevated levels of intracellular phosphoethanolamine have been shown to directly inhibit mitochondrial respiration, leading to a decrease in oxygen consumption and a compensatory increase in glycolysis to meet the cell's energy demands.[1] This metabolic shift from oxidative phosphorylation to glycolysis is a hallmark of (R)-Meclizine's cellular activity.

Cellular Effects and Signaling Pathways

The dual mechanisms of action of (R)-Meclizine trigger a cascade of cellular effects, primarily related to metabolic reprogramming and the modulation of cell survival pathways.

Metabolic Shift to Glycolysis

The inhibition of mitochondrial respiration by (R)-Meclizine forces a metabolic switch towards glycolysis, a phenomenon observed across various cell types. This is characterized by a decrease in the oxygen consumption rate (OCR) and a concurrent increase in the extracellular acidification rate (ECAR), an indicator of lactate production from glycolysis. This metabolic reprogramming has been shown to be protective under conditions of ischemic stress.[4]

One of the key mediators of this glycolytic enhancement is the upregulation of 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase 3 (PFKFB3).[8][9] PFKFB3 produces fructose-2,6-bisphosphate, a potent allosteric activator of phosphofructokinase-1 (PFK-1), a key rate-limiting enzyme in glycolysis.[10]

Neuroprotection and Anti-Apoptotic Effects

The metabolic shift induced by (R)-Meclizine has been linked to significant neuroprotective effects. By promoting glycolysis, (R)-Meclizine can maintain cellular ATP levels in the face of mitochondrial dysfunction, a common feature of neurodegenerative diseases.[11] Furthermore, studies have shown that meclizine can protect neuronal cells from apoptosis induced by various stressors.[8] In some cell types, meclizine has been observed to induce the upregulation of p53 and downregulation of Bcl-2, leading to the release of cytochrome c and activation of caspases 3, 8, and 9, ultimately resulting in apoptosis in cancer cells.[12] However, in neuronal models, the metabolic effects appear to confer protection against apoptosis.[13]

Quantitative Data

The following tables summarize the key quantitative data regarding the cellular effects of (R)-Meclizine and its related compounds.

Table 1: H1 Receptor Binding Affinity

Compound	Receptor	Binding Affinity (Ki)	Reference
Racemic Meclizine	Histamine H1 Receptor	250 nM
(R)-Meclizine	Histamine H1 Receptor	High Affinity	[5]
(S)-Meclizine	Histamine H1 Receptor	Low Affinity	[5]

Table 2: Effect on Cellular Respiration and Viability in HEK293MSR Cells

Treatment (50 µM)	Oxygen Consumption Rate (OCR) (% of control)	Cell Viability (% of control)	Reference
(R)-Meclizine	~40%	No significant change
(S)-Meclizine	~40%	No significant change

Note: Specific quantitative values for OCR inhibition by the individual enantiomers were not explicitly stated in the reference but were described as equipotent to the racemate. Cell viability was reported as not being altered.

Table 3: Effect on Apoptosis in Human Colon Cancer Cells (COLO 205)

Treatment (Meclizine)	Induction of Apoptosis	Caspase-3 Activation	Reference
>50 µM	Yes	Yes	[12]

Experimental Protocols

Cell Culture

• HEK293MSR Cells: The GripTite™ 293 MSR cell line is a human embryonic kidney cell line engineered to express the human macrophage scavenger receptor, which confers stronger adherence to standard tissue culture plates.[14][15] These cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and maintained in a humidified incubator at 37°C with 5% CO2.

• Striatal Neuronal Cells: Primary striatal neurons are isolated from embryonic day 17 mouse brains. Tissues are dissociated and plated on poly-D-lysine coated plates in Neurobasal medium supplemented with B27, GlutaMAX, and Penicillin-Streptomycin.

Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate (ECAR) Assay

This protocol is adapted from Seahorse XF Analyzer methodologies.

• Cell Seeding: Seed HEK293MSR cells in a Seahorse XF96 cell culture microplate at a density of 20,000-40,000 cells per well and allow them to adhere overnight.

• Assay Medium Preparation: Prepare XF Base Medium supplemented with 10 mM glucose, 1 mM sodium pyruvate, and 2 mM L-glutamine. Adjust pH to 7.4.

• Incubation: One hour prior to the assay, replace the culture medium with the assay medium and incubate the plate at 37°C in a non-CO2 incubator.

• Compound Injection: Prepare a stock solution of (R)-Meclizine in DMSO. Dilute to the final desired concentration in the assay medium. Load the compound into the injector ports of the Seahorse XF sensor cartridge.

• Measurement: Place the cell culture plate in the Seahorse XF Analyzer. After an initial calibration period, inject the (R)-Meclizine and monitor OCR and ECAR in real-time.

Cell Viability Assay (CellTiter-Glo®)

• Cell Seeding: Seed 10,000 cells per well in a 96-well plate and allow them to attach overnight.

• Treatment: Treat the cells with varying concentrations of (R)-Meclizine for the desired duration (e.g., 24-72 hours).

• Reagent Preparation: Thaw the CellTiter-Glo® buffer and reconstitute the CellTiter-Glo® substrate to form the CellTiter-Glo® Reagent.

• Lysis and Luminescence Measurement: Add CellTiter-Glo® Reagent to each well, mix for 2 minutes on an orbital shaker to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

CTP:Phosphoethanolamine Cytidylyltransferase (PCYT2) Enzymatic Assay

This protocol is based on the measurement of CDP-ethanolamine formation.[16]

• Reaction Mixture: Prepare a reaction mixture containing 20 mM Tris-HCl (pH 7.8), 10 mM MgCl2, 5 mM DTT, 2 mM CTP, and 1 mM phosphoethanolamine.

• Inhibitor Addition: Add varying concentrations of (R)-Meclizine to the reaction mixture.

• Enzyme Addition: Initiate the reaction by adding purified recombinant PCYT2 enzyme or cell lysate containing PCYT2.

• Incubation: Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Reaction Termination: Stop the reaction by adding EDTA or by heat inactivation.

• Product Detection: Quantify the amount of CDP-ethanolamine produced using a suitable method, such as high-performance liquid chromatography (HPLC) or a coupled enzymatic assay.

Histamine H1 Receptor Binding Assay

This is a competitive radioligand binding assay.

• Membrane Preparation: Prepare cell membranes from HEK293 cells overexpressing the human histamine H1 receptor.

• Binding Buffer: Prepare a binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Assay Setup: In a 96-well plate, add the cell membranes, a constant concentration of a radiolabeled H1 receptor antagonist (e.g., [3H]mepyramine), and varying concentrations of (R)-Meclizine.

• Incubation: Incubate the plate at room temperature for 1-2 hours to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold binding buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Place the filter discs in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the IC50 value of (R)-Meclizine and calculate the Ki using the Cheng-Prusoff equation.

Visualizations

Caption: (R)-Meclizine induced metabolic shift pathway.

Caption: Workflow for OCR/ECAR measurement.

Caption: (R)-Meclizine's H1 receptor antagonism pathway.

Conclusion

(R)-Meclizine presents a multifaceted pharmacological profile, acting as a potent histamine H1 receptor antagonist and a modulator of cellular metabolism. Its ability to inhibit PCYT2, leading to an accumulation of phosphoethanolamine and a subsequent shift from mitochondrial respiration to glycolysis, underscores a novel mechanism with significant therapeutic potential, particularly in the context of neuroprotection. The detailed experimental protocols and compiled quantitative data within this guide offer a foundational resource for further investigation into the cellular effects of (R)-Meclizine. A deeper understanding of the downstream consequences of its metabolic reprogramming will be crucial for the development of novel therapeutic strategies targeting cellular energy pathways.

References

• 1. Phosphoethanolamine cytidylyltransferase ameliorates mitochondrial function and apoptosis in hepatocytes in T2DM in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. genecards.org [genecards.org]
• 8. Meclizine-induced enhanced glycolysis is neuroprotective in Parkinson disease cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Meclizine rescues cardiac function and mitochondrial ultrastructure by ATP- and glycolysis-independent mechanisms in a genetic model of mitochondrial energy dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Induction of apoptosis and cell-cycle arrest in human colon cancer cells by meclizine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Cellosaurus cell line GripTite 293 MSR (CVCL_U428) [cellosaurus.org]
• 15. biocompare.com [biocompare.com]
• 16. Developmental and Metabolic Effects of Disruption of the Mouse CTP:Phosphoethanolamine Cytidylyltransferase Gene (Pcyt2) - PMC [pmc.ncbi.nlm.nih.gov]

(R)-Meclizine and the Blood-Brain Barrier: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meclizine, a first-generation antihistamine, has long been utilized for its antiemetic and antivertigo properties.[1] As a racemic mixture of (R)- and (S)-enantiomers, its clinical profile is a composite of the distinct pharmacological activities of each stereoisomer. Recent research has unveiled the neuroprotective potential of meclizine, sparking interest in its application for neurodegenerative diseases and ischemic stroke.[2][3] This has brought the blood-brain barrier (BBB) penetration of its individual enantiomers into sharp focus. The (R)-enantiomer, in particular, is of significant interest due to its distinct receptor binding profile compared to its (S)-counterpart.[2] This technical guide provides an in-depth analysis of the current understanding of (R)-Meclizine's journey across the BBB, summarizing quantitative data, detailing experimental protocols, and visualizing key pathways to support ongoing research and drug development efforts.

Blood-Brain Barrier Penetration: Quantitative Data

While meclizine is known to cross the blood-brain barrier, specific quantitative data directly comparing the BBB penetration of (R)-Meclizine and (S)-Meclizine is limited in publicly available literature.[1] However, a pivotal study provides valuable insight by comparing the brain concentrations of racemic meclizine (a 1:1 mixture of R- and S-enantiomers) and the purified (S)-enantiomer.

The study found that racemic meclizine and (S)-meclizine achieve equivalent concentrations in the brain .[2] This suggests that the presence of the (R)-enantiomer in the racemic mixture does not significantly alter the overall brain uptake of the (S)-enantiomer. While this provides an indirect assessment, direct measurement of (R)-Meclizine brain-to-plasma ratios is a critical area for future research to fully delineate its CNS pharmacokinetic profile.

Table 1: Brain Concentration of Meclizine Formulations

Formulation	Relative Brain Concentration	Citation
Racemic Meclizine	Equivalent to (S)-Meclizine	[2]
(S)-Meclizine	Equivalent to Racemic Meclizine	[2]
(R)-Meclizine	Data Not Available	-

The Potential Role of P-glycoprotein Efflux

P-glycoprotein (P-gp), an efflux transporter highly expressed at the BBB, plays a crucial role in limiting the brain penetration of many xenobiotics. The interaction of meclizine and its enantiomers with P-gp has not been definitively established through experimental studies. However, given that many antihistamines are P-gp substrates, and that P-gp can exhibit stereoselectivity, it is a critical factor to consider.[4] The lipophilic nature of meclizine suggests it could be a substrate for P-gp. If (R)-Meclizine is a P-gp substrate, its brain concentrations could be actively limited, impacting its therapeutic efficacy for CNS targets. Conversely, if it is a poor substrate or an inhibitor of P-gp, it may achieve higher brain concentrations. Determining the P-gp substrate status of both (R)- and (S)-meclizine is a key knowledge gap that needs to be addressed.

Experimental Protocols

Determination of Brain Meclizine Concentrations

The following protocol is adapted from a study that successfully quantified meclizine concentrations in brain tissue.[2]

1. Animal Dosing and Tissue Collection:

• Administer the test compound (e.g., (R)-Meclizine) to the animal model (e.g., mice) via the desired route (e.g., intraperitoneal injection).
• At predetermined time points, euthanize the animals and perfuse transcardially with saline to remove blood from the brain vasculature.
• Harvest the brain tissue and immediately freeze it for later analysis.

2. Sample Preparation:

• Pulverize the frozen brain tissue.
• Add an extraction buffer (e.g., 75% acetonitrile, 25% methanol, 0.2% formic acid) to the pulverized tissue.
• Homogenize the mixture thoroughly.
• Centrifuge the homogenate to pellet cellular debris.
• Collect the supernatant containing the extracted drug.

3. Chiral Separation and Quantification:

• Employ a chiral High-Performance Liquid Chromatography (HPLC) method to separate the (R)- and (S)-enantiomers. A suitable chiral column (e.g., polysaccharide-based) and mobile phase must be optimized.[5]
• Utilize tandem mass spectrometry (LC-MS/MS) for sensitive and specific quantification of each enantiomer in the extracted samples.
• Construct a standard curve using known concentrations of (R)- and (S)-meclizine to accurately determine the concentrations in the brain tissue samples.

In Vitro P-glycoprotein Substrate Assay (Bidirectional Transport Assay)

This is a standard method to determine if a compound is a substrate of P-gp.

1. Cell Culture:

• Use a polarized cell line overexpressing human P-gp, such as MDCK-MDR1 cells, and a control cell line (MDCK-wild type).
• Culture the cells on permeable filter supports (e.g., Transwell inserts) to form a confluent monolayer that mimics the BBB.

2. Transport Experiment:

• Add the test compound (e.g., (R)-Meclizine) to either the apical (top) or basolateral (bottom) chamber of the Transwell insert.
• At specified time intervals, collect samples from the opposite chamber.
• Quantify the concentration of the test compound in the collected samples using a suitable analytical method like LC-MS/MS.

3. Data Analysis:

• Calculate the apparent permeability coefficient (Papp) in both directions (apical-to-basolateral, A-to-B, and basolateral-to-apical, B-to-A).
• Determine the efflux ratio (ER) by dividing the Papp (B-to-A) by the Papp (A-to-B).
• An efflux ratio significantly greater than 2 in the P-gp overexpressing cells, and close to 1 in the control cells, indicates that the compound is a substrate of P-gp.

Signaling Pathways and Mechanisms of Action in the CNS

Meclizine exerts its neuroprotective effects through the modulation of several key signaling pathways. While specific studies on (R)-Meclizine are scarce, the known effects of racemic meclizine provide a strong foundation for understanding its potential mechanisms of action within the central nervous system.

Enhancement of Glycolysis

A primary neuroprotective mechanism of meclizine is its ability to shift cellular metabolism from oxidative phosphorylation towards glycolysis.[2][6] This is particularly relevant in conditions of ischemic stress where oxygen supply is limited. By enhancing glycolysis, meclizine helps maintain cellular ATP levels and reduces the production of reactive oxygen species (ROS) associated with mitochondrial respiration.

Caption: (R)-Meclizine's metabolic shift.

Modulation of Neuroinflammatory and Survival Pathways

Meclizine has been shown to modulate key signaling pathways involved in neuroinflammation and cell survival, such as the AKT/NF-κβ/ERK/JNK pathway.[7] By down-regulating pro-inflammatory mediators, meclizine can attenuate neuronal damage in response to insults like lipopolysaccharide (LPS)-induced neuroinflammation.

Caption: (R)-Meclizine's anti-neuroinflammatory action.

Experimental Workflow for Assessing (R)-Meclizine's CNS Effects

A logical workflow for the preclinical assessment of (R)-Meclizine's CNS penetration and neuroprotective efficacy is crucial for its development as a therapeutic agent.

Caption: Preclinical workflow for (R)-Meclizine.

Conclusion and Future Directions

The exploration of (R)-Meclizine as a potential CNS therapeutic is a promising avenue of research. While current data suggests that meclizine readily enters the brain, a more granular understanding of the stereospecific pharmacokinetics is imperative. The key areas requiring further investigation are:

• Direct Quantification of (R)-Meclizine BBB Penetration: Determining the brain-to-plasma concentration ratio specifically for the (R)-enantiomer is essential.

• P-glycoprotein Interaction: Experimental validation of whether (R)- and (S)-meclizine are substrates, inhibitors, or neither, of P-gp is critical to fully understand their brain distribution.

• Enantiomer-Specific Signaling Studies: Elucidating the distinct signaling pathways modulated by (R)-Meclizine in relevant neuronal cell types will provide a clearer picture of its therapeutic potential and potential side effects.

Addressing these knowledge gaps will be instrumental in unlocking the full therapeutic potential of (R)-Meclizine for a range of neurological disorders. This guide serves as a foundational resource to inform and direct these future research endeavors.

References

• 1. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Meclizine is neuroprotective in models of Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Meclizine | C25H27ClN2 | CID 4034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. hub.tmu.edu.tw [hub.tmu.edu.tw]
• 7. Meclizine moderates lipopolysaccharide-induced neuroinflammation in mice through the regulation of AKT/ NF-κβ/ERK/JNK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

(R)-Meclizine: A Comprehensive Technical Guide on its Discovery, Pharmacology, and Chiral Separation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Meclizine, a first-generation H1 antihistamine, has been a mainstay in the treatment of motion sickness and vertigo for decades. Initially developed and used as a racemic mixture, recent research has illuminated the distinct pharmacological profiles of its individual stereoisomers, (R)-Meclizine and (S)-Meclizine. This technical guide provides an in-depth exploration of the discovery and historical context of (R)-Meclizine, alongside a detailed examination of its pharmacology, supported by quantitative data, experimental protocols, and visualizations of its signaling pathways. A significant finding is that while the antihistaminergic activity of racemic meclizine is primarily attributed to the (R)-enantiomer, both enantiomers exhibit a novel mechanism of action involving the modulation of mitochondrial respiration. This opens new avenues for the therapeutic application of these compounds, particularly (S)-Meclizine, which displays reduced sedative potential.

Discovery and Historical Context

The Advent of Meclizine

Meclizine was first patented in 1951 and introduced for medical use in 1953.[1] As a member of the piperazine class of antihistamines, it quickly became a widely used treatment for motion sickness and vertigo.[1] It is structurally similar to other antihistamines like buclizine, cyclizine, and hydroxyzine.[2] From its inception, meclizine has been synthesized and administered as a racemate, a 1:1 mixture of its (R) and (S) enantiomers.[2]

The synthesis of racemic meclizine involves several key steps. One common method begins with the halogenation of (4-chlorophenyl)-phenylmethanol using thionyl chloride. The resulting product is then reacted with acetylpiperazine. Subsequently, the acetyl group is removed by cleavage with diluted sulfuric acid. The final step is an N-alkylation of the piperazine ring with 3-methylbenzylchloride to yield meclizine. An alternative final step involves a reductive N-alkylation with 3-methylbenzaldehyde, using hydrogen as the reducing agent and Raney nickel as a catalyst.[2]

The Emergence of (R)-Meclizine: A Focus on Chirality

While racemic meclizine has a long history of clinical use, the specific investigation into its individual enantiomers is a more recent development. The historical first resolution of meclizine into its (R) and (S) enantiomers is not well-documented in readily available literature, suggesting that for much of its history, the pharmacological and toxicological properties of the racemate were considered sufficient for its clinical application.

A significant advancement in the understanding and isolation of the individual enantiomers came with the development of modern chiral synthesis and separation techniques. A notable chiral synthesis of (R)- and (S)-meclizine was achieved in a four-step process starting with the chiral resolution of racemic 4-chlorobenzhydrylamine using the D- and L-enantiomers of tartaric acid. This breakthrough has enabled researchers to investigate the distinct pharmacological profiles of each enantiomer.[1]

Comparative Pharmacology of Meclizine Enantiomers

The separation of meclizine into its constituent enantiomers has revealed a fascinating divergence in their biological activities.

Histamine H1 Receptor Binding

The primary antihistaminergic effects of racemic meclizine, including its sedative properties, are predominantly mediated by the (R)-enantiomer. Studies have shown that (R)-Meclizine has a significantly higher affinity for the histamine H1 receptor compared to (S)-Meclizine.[1] This stereoselectivity is a common feature of chiral drugs, where the three-dimensional arrangement of atoms dictates the interaction with a biological target.

Modulation of Mitochondrial Respiration

A novel and unexpected mechanism of action for meclizine, independent of its antihistaminergic and anticholinergic effects, is its ability to inhibit mitochondrial respiration.[1][2] This effect is not stereospecific, with both (R)- and (S)-Meclizine demonstrating the ability to attenuate cellular oxygen consumption.[1] This discovery has opened up new therapeutic possibilities for meclizine and its enantiomers, particularly in conditions where metabolic modulation could be beneficial, such as ischemic injury.[1]

The mechanism behind this effect involves the direct inhibition of the cytosolic enzyme CTP:phosphoethanolamine cytidylyltransferase (PCYT2), a key enzyme in the Kennedy pathway of phosphatidylethanolamine biosynthesis.[3][4] Inhibition of PCYT2 leads to an accumulation of its substrate, phosphoethanolamine, which in turn inhibits mitochondrial respiration.[3][4]

Data Presentation

The following tables summarize the available quantitative data for racemic meclizine and its enantiomers.

Parameter	Racemic Meclizine	(R)-Meclizine	(S)-Meclizine	Reference(s)
Pharmacodynamics
Histamine H1 Receptor Binding Affinity (Ki)	250 nM	Higher affinity	Weaker affinity	[1][2]
Muscarinic Receptor Binding Affinity (Ki)	3,600-30,000 nM (low affinity)	-	-	[5]
Mitochondrial Respiration Inhibition	Yes	Yes (equipotent to (S)-enantiomer)	Yes (equipotent to (R)-enantiomer)	[1]
Pharmacokinetics (Human)
Bioavailability	22-32%	-	-	[2]
Peak Plasma Concentration (Tmax)	~1.5 - 3 hours	-	-	[2][6]
Elimination Half-life (t1/2)	5-6 hours	-	-	[2][6]
Metabolism	Primarily by CYP2D6	-	-	[2][7]

Note: Specific quantitative pharmacokinetic data for the individual enantiomers in humans is limited in the available literature.

Experimental Protocols

Chiral Synthesis of (R)- and (S)-Meclizine

A modern chiral synthesis of (R)- and (S)-meclizine has been described, starting from the resolution of a racemic precursor.[1]

Protocol:

• Chiral Resolution of 4-chlorobenzhydrylamine: Racemic 4-chlorobenzhydrylamine is resolved using D- and L-enantiomers of tartaric acid to obtain the respective enantiomerically pure amines.

• Step 2: (Details of the subsequent three steps of the synthesis were not fully elaborated in the cited abstract but would involve standard organic synthesis procedures to build the final meclizine molecule from the resolved chiral amine.)

• Final Product: The four-step synthesis yields (R)- and (S)-meclizine.

Enantiomeric Separation by High-Performance Liquid Chromatography (HPLC)

Several HPLC methods have been developed for the successful separation of meclizine enantiomers.

Method 1: [8]

• Column: Phenomenex® Lux Cellulose 1 (250 mm x 4.6 mm i.d., 5 µm particle size)

• Mobile Phase: Acetonitrile: 25mM ammonium bicarbonate (75:25% v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 230 nm

• Retention Times: (+) Meclizine: ~13.14 min, (-) Meclizine: ~14.33 min

Method 2: [9]

• Column: Chiralpak IA or Chiralpak ID

• Mobile Phase: Optimized mixture of organic modifiers (e.g., acetonitrile) and a basic additive.

• Detection: HPLC-MS/MS

In Vitro Oxygen Consumption Rate Assay

The effect of meclizine enantiomers on mitochondrial respiration can be assessed by measuring the oxygen consumption rate (OCR) in cultured cells.[1]

Protocol:

• Cell Culture: HEK293MSR cells are cultured under standard conditions.

• Treatment: Cells are treated with varying concentrations of (R)-Meclizine, (S)-Meclizine, or racemic meclizine.

• OCR Measurement: The oxygen consumption rate is measured at specified time points (e.g., 3 hours post-treatment) using a suitable instrument, such as a Seahorse XF Analyzer.

• Data Analysis: The percentage inhibition of OCR is calculated relative to vehicle-treated control cells.

Signaling Pathways and Experimental Workflows

Histamine H1 Receptor Signaling Pathway

(R)-Meclizine acts as an antagonist at the histamine H1 receptor, which is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 pathway.

Histamine H1 Receptor Signaling Pathway

Meclizine's Effect on Mitochondrial Respiration

Both (R)- and (S)-Meclizine inhibit mitochondrial respiration through a novel pathway involving the inhibition of PCYT2.

Meclizine's Inhibition of Mitochondrial Respiration

Experimental Workflow for Chiral Separation and Analysis

The following diagram illustrates a typical workflow for the chiral separation and analysis of meclizine enantiomers.

Chiral Separation Workflow

Conclusion and Future Directions

The investigation into the individual enantiomers of meclizine has unveiled a more nuanced understanding of this long-established drug. The discovery that (R)-Meclizine is the primary contributor to the antihistaminergic and sedative effects of the racemate, while both enantiomers inhibit mitochondrial respiration, has significant implications for drug development.

The development of (S)-Meclizine as a potential therapeutic agent is particularly promising. Its reduced affinity for the H1 receptor suggests a lower potential for sedation, a common dose-limiting side effect of first-generation antihistamines. This, combined with its ability to modulate cellular metabolism, makes it an attractive candidate for conditions where mitochondrial dysfunction plays a role, such as neurodegenerative diseases and ischemic injuries.

Future research should focus on several key areas:

• Pharmacokinetics of Enantiomers: Detailed pharmacokinetic studies in humans are needed to fully characterize the absorption, distribution, metabolism, and excretion of (R)- and (S)-Meclizine.

• Clinical Trials: Well-designed clinical trials are necessary to evaluate the efficacy and safety of enantiomerically pure (S)-Meclizine for novel indications.

• Mechanism of Action: Further elucidation of the downstream effects of mitochondrial respiration inhibition by meclizine enantiomers will provide a more complete picture of their therapeutic potential.

References

• 1. Meclizine Inhibits Mitochondrial Respiration through Direct Targeting of Cytosolic Phosphoethanolamine Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Meclizine inhibits mitochondrial respiration through direct targeting of cytosolic phosphoethanolamine metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Signaling Pathway of Histamine H1 Receptor-Mediated Histamine H1 Receptor Gene Upregulation Induced by Histamine in U-373 MG Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular properties and signalling pathways of the histamine H1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antimuscarinic effects of antihistamines: quantitative evaluation by receptor-binding assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. ClinPGx [clinpgx.org]
• 8. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 9. accessdata.fda.gov [accessdata.fda.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Enantioselective Synthesis of (R)-Meclizine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meclizine, a first-generation antihistamine, is a chiral molecule traditionally used as a racemic mixture for the treatment of motion sickness and vertigo. However, the two enantiomers, (R)-Meclizine and (S)-Meclizine, may exhibit different pharmacological and toxicological profiles. Enantioselective synthesis of the individual isomers is therefore of significant interest for the development of improved therapeutics with potentially higher efficacy and reduced side effects. This document provides detailed protocols for the enantioselective synthesis of (R)-Meclizine via two distinct and effective strategies: chiral resolution of a key racemic intermediate and asymmetric synthesis starting from a chiral building block.

Signaling Pathways and Logical Relationships

The synthesis of (R)-Meclizine fundamentally relies on establishing a specific stereocenter. The following diagram illustrates the two primary logical approaches to achieve this.

Caption: Logical approaches to obtaining (R)-Meclizine.

Experimental Workflow: An Overview

The following diagram outlines the general experimental workflow for both the chiral resolution and asymmetric synthesis pathways.

Caption: Experimental workflows for the synthesis of (R)-Meclizine.

Protocol 1: Enantioselective Synthesis of (R)-Meclizine via Chiral Resolution

This protocol details the synthesis of (R)-Meclizine through the resolution of the racemic intermediate, (±)-1-((4-chlorophenyl)(phenyl)methyl)piperazine, using N-acetyl-L-phenylalanine as a chiral resolving agent.

Step 1: Diastereomeric Salt Formation and Crystallization

• Dissolution: In a suitable reaction vessel, dissolve 100 g of racemic (±)-1-((4-chlorophenyl)(phenyl)methyl)piperazine and 72 g of N-acetyl-L-phenylalanine in a mixture of 500 mL of acetone and 25 mL of water at 60 °C with stirring.

• Crystallization: Slowly cool the resulting solution to 35 °C and continue stirring for 5 hours to allow for the selective precipitation of the (R)-(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine N-acetyl-L-phenylalanine salt.

• Isolation: Filter the precipitated crystals, wash them with 25 mL of cold acetone, and dry them at 40 °C to yield the diastereomeric salt.

Step 2: Liberation of (R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine

• Suspension: Suspend the 61 g of the dried diastereomeric salt obtained in the previous step in 200 mL of water.

• Basification: Slowly add a solution of 3.2 g of sodium hydroxide in 50 mL of water to the suspension over 30 minutes with stirring.

• Stirring: Continue to stir the mixture at room temperature for 12 hours.

• Isolation: Filter the resulting white crystalline solid, wash with 25 mL of water, and dry at 40 °C to obtain (R)-(-)-1-((4-chlorophenyl)(phenyl)methyl)piperazine.[1]

Step 3: N-Alkylation to (R)-Meclizine

• Reaction Setup: In a reaction flask, dissolve the obtained (R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine in a suitable solvent such as toluene.

• Alkylation: Add a slight molar excess of m-methylbenzyl chloride to the solution.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours.[2]

• Work-up: After cooling, the reaction mixture can be washed with an aqueous base to remove any unreacted starting materials and acidic byproducts. The organic layer is then dried and the solvent is removed under reduced pressure.

• Purification: The crude (R)-Meclizine can be purified by crystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product.

Quantitative Data for Chiral Resolution Protocol

Step	Starting Material	Reagents	Product	Yield	Optical Purity (e.e.)	Reference
1. Diastereomeric Salt Formation	(±)-1-((4-chlorophenyl)(phenyl)methyl)piperazine (100 g)	N-acetyl-L-phenylalanine (72 g), Acetone/Water	(R)-piperazine N-acetyl-L-phenylalanine salt	71%	91.9%	[1]
2. Liberation of (R)-Intermediate	Diastereomeric Salt (61 g)	Sodium Hydroxide	(R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine	99%	99.5%	[1]
3. N-Alkylation	(R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine	m-methylbenzyl chloride	(R)-Meclizine	~80%	>99%	[2]

Protocol 2: Asymmetric Synthesis of (R)-Meclizine

This protocol describes the synthesis of (R)-Meclizine starting from the chiral building block (R)-(4-Chlorophenyl)(phenyl)methanamine.

Step 1: Synthesis of (R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine

• Reaction Setup: In a reaction vessel, combine (R)-(4-Chlorophenyl)(phenyl)methanamine with N,N-bis(2-chloroethyl)-4-methylbenzenesulfonamide and a suitable base such as tributylamine.

• Reaction: Reflux the mixture for several hours.

• Deprotection: The resulting tosyl-protected piperazine derivative is then deprotected using an acid, such as a mixture of hydrobromic acid and acetic acid, to yield (R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine.

Step 2: N-Alkylation to (R)-Meclizine

• Reaction Setup: Dissolve the (R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine obtained in Step 1 in an appropriate solvent (e.g., toluene).

• Alkylation: Add a slight molar excess of m-methylbenzyl chloride.

• Reaction: Heat the reaction mixture to reflux for 4-6 hours.[2]

• Work-up and Purification: Follow the same work-up and purification procedures as described in Protocol 1, Step 3.

Quantitative Data for Asymmetric Synthesis Protocol

Step	Starting Material	Reagents	Product	Yield	Enantiomeric Purity (e.e.)
1. Synthesis of (R)-Intermediate	(R)-(4-Chlorophenyl)(phenyl)methanamine	N,N-bis(2-chloroethyl)-4-methylbenzenesulfonamide, HBr/AcOH	(R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine	High	>99%
2. N-Alkylation	(R)-1-((4-chlorophenyl)(phenyl)methyl)piperazine	m-methylbenzyl chloride	(R)-Meclizine	~80%	>99%

Concluding Remarks

The protocols provided herein offer robust and reliable methods for the enantioselective synthesis of (R)-Meclizine. The choice between chiral resolution and asymmetric synthesis will depend on factors such as the availability and cost of starting materials, desired scalability, and overall process efficiency. Both routes are capable of producing (R)-Meclizine with high enantiomeric purity, which is crucial for further pharmacological and clinical investigations. It is recommended that all synthesized compounds be thoroughly characterized by appropriate analytical techniques (e.g., NMR, MS, and chiral HPLC) to confirm their identity and purity.

References

• 1. WO2009078627A2 - Method for preparing (r)-(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine - Google Patents [patents.google.com]
• 2. CN103772321A - Synthesis method for meclozine and synthesis method for meclozine hydrochloride - Google Patents [patents.google.com]

Application Note: Chiral Separation of (R)-Meclizine using High-Performance Liquid Chromatography (HPLC)

Introduction

Meclizine, a histamine H1 antagonist, is a chiral drug commonly used for the treatment of motion sickness and vertigo. It possesses a single chiral center, resulting in two enantiomers, (R)-Meclizine and (S)-Meclizine. Enantiomers of a chiral drug can exhibit different pharmacological and toxicological profiles. Therefore, the development of a reliable and efficient analytical method for the enantioselective separation and quantification of meclizine enantiomers is crucial for pharmaceutical research, development, and quality control. This application note provides a detailed protocol for the chiral separation of (R)-Meclizine from its racemate using High-Performance Liquid Chromatography (HPLC).

Quantitative Data Summary

The following tables summarize the key quantitative data for the chiral separation of meclizine enantiomers based on established methods.[1][2][3]

Table 1: Chromatographic Conditions and Performance

Parameter	Value
Chiral Stationary Phase	Phenomenex® Lux Cellulose 1 (250 mm x 4.6 mm, 5 µm)[1][2]
Mobile Phase	Acetonitrile : 25mM Ammonium Bicarbonate (75:25 v/v)[1]
Flow Rate	1.0 mL/min[1][2]
Detection Wavelength	230 nm[1][2]
Injection Volume	20 µL[1]
Retention Time (+) Meclizine	~13.14 min[1]
Retention Time (-) Meclizine	~14.33 min[1]

Table 2: Method Validation Parameters

Parameter	Value
Linearity Range	1-5 µg/mL[1][2]
Correlation Coefficient (r²)	0.999[1][2]
Limit of Detection (LOD)	0.25 µg/mL[1][2]
Limit of Quantification (LOQ)	1.00 µg/mL[1][2]
Recovery	97.33% - 98.81%[1]

Experimental Protocol

This protocol outlines the step-by-step procedure for the chiral separation of (R)-Meclizine using HPLC.

1. Materials and Reagents

• Racemic Meclizine Hydrochloride standard

• (R)-Meclizine and (S)-Meclizine enantiomeric standards (if available)

• Acetonitrile (HPLC grade)

• Ammonium Bicarbonate (analytical grade)

• Deionized water

• Methanol (HPLC grade)

• 0.45 µm membrane filters

2. Instrument and Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector

• Chiral column: Phenomenex® Lux Cellulose 1 (250 mm x 4.6 mm, 5 µm particle size)[1][2]

• Analytical balance

• Volumetric flasks

• Pipettes

• Syringes and syringe filters (0.45 µm)

• Ultrasonic bath

3. Preparation of Mobile Phase

• Prepare a 25mM Ammonium Bicarbonate solution by dissolving the appropriate amount of ammonium bicarbonate in deionized water.

• Filter the buffer solution through a 0.45 µm membrane filter.

• Prepare the mobile phase by mixing acetonitrile and the 25mM ammonium bicarbonate solution in a 75:25 (v/v) ratio.[1]

• Degas the mobile phase using an ultrasonic bath for at least 15 minutes before use.

4. Preparation of Standard Solutions

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of racemic Meclizine Hydrochloride standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 1 to 5 µg/mL by diluting the stock solution with the mobile phase.[1][2]

5. Chromatographic Analysis

• Set up the HPLC system with the specified chiral column and chromatographic conditions as detailed in Table 1.

• Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Inject 20 µL of each working standard solution and the sample solution into the HPLC system.

• Record the chromatograms and the retention times for the two enantiomers. The elution order may vary depending on the specific column batch, but typically the (+) enantiomer elutes before the (-) enantiomer.[1]

6. Data Analysis

• Identify the peaks corresponding to the (R) and (S) enantiomers based on the retention times obtained from the injection of individual standards (if available) or by comparing the chromatogram of the racemate to published data.

• Construct a calibration curve by plotting the peak area of each enantiomer against its concentration for the working standard solutions.

• Determine the concentration of (R)-Meclizine in the sample by interpolating its peak area on the calibration curve.

• Calculate the enantiomeric excess (% ee) if required, using the formula: % ee = [|(Area of R-enantiomer - Area of S-enantiomer)| / (Area of R-enantiomer + Area of S-enantiomer)] x 100

Experimental Workflow

The following diagram illustrates the logical flow of the chiral separation of (R)-Meclizine using HPLC.

Caption: Workflow for HPLC Chiral Separation of (R)-Meclizine.

References

• 1. Enantiomeric Separation of Meclizine Hydrochloride in Pharmaceutical Dosage Form by HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying (R)-Meclizine Effects in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meclizine, a first-generation antihistamine, has long been utilized for its antiemetic and antivertigo properties, which are primarily attributed to its action as a histamine H1 receptor antagonist and its anticholinergic effects.[1][2][3] Recent research has unveiled a novel mechanism of action for meclizine: the inhibition of mitochondrial respiration.[4][5] This discovery has opened new avenues for its potential therapeutic application in neurodegenerative diseases and ischemic injuries.[4][6][7]

Meclizine is a chiral compound, existing as two enantiomers: (R)-Meclizine and (S)-Meclizine. While much of the existing research has been conducted on the racemic mixture, studies on the individual enantiomers have begun to emerge. Notably, the (S)-enantiomer has been shown to retain the beneficial effects on mitochondrial respiration while exhibiting reduced binding to the histamine H1 receptor, which is associated with the common side effect of drowsiness.[7][8] Although detailed studies specifically focusing on the (R)-enantiomer are less prevalent in publicly available literature, the established animal models for the racemate and the (S)-enantiomer provide a strong foundation for investigating the specific effects of (R)-Meclizine.

These application notes provide an overview of relevant animal models and detailed protocols for studying the effects of (R)-Meclizine, with a primary focus on its neuroprotective and metabolic-modulating properties. The provided protocols are based on studies conducted with racemic meclizine and its (S)-enantiomer and can be adapted for the investigation of (R)-Meclizine.

Animal Models for (R)-Meclizine Research

A variety of animal models can be employed to investigate the diverse effects of (R)-Meclizine, ranging from invertebrate models for initial screening to mammalian models for more detailed preclinical studies.

Invertebrate Models for High-Throughput Screening

• Caenorhabditis elegans : This nematode is a powerful tool for studying the effects of compounds on neurodegeneration. In models of polyglutamine (polyQ) toxicity, relevant to Huntington's disease, C. elegans expressing human huntingtin fragments exhibit neuronal dysfunction.[4] This model is advantageous for its short lifespan, genetic tractability, and suitability for high-throughput screening of compounds that can mitigate neuronal damage.

• Drosophila melanogaster : The fruit fly is another excellent model for studying neurodegenerative diseases. Models of Huntington's disease, where mutant human huntingtin is expressed in the fly's eye, lead to progressive photoreceptor degeneration (rhabdomere loss).[4] This provides a quantifiable measure of neuroprotection.

Mammalian Models for Preclinical Efficacy and Safety

• Mouse Models of Huntington's Disease : While cellular models of polyQ toxicity have been used, in vivo mouse models of Huntington's disease can provide more comprehensive data on behavioral and neuropathological outcomes.

• Mouse Models of Ischemic Stroke : The transient middle cerebral artery occlusion (tMCAO) model in mice is a widely used and well-characterized model of ischemic stroke.[7][8] This model allows for the assessment of neuroprotective effects by measuring infarct volume and neurological deficits.

• Rat and Dog Models for Pharmacokinetic Studies : To understand the absorption, distribution, metabolism, and excretion (ADME) of (R)-Meclizine, pharmacokinetic studies in rats and beagle dogs are valuable.[9] These studies can inform dosing regimens for efficacy studies.

Quantitative Data Summary

The following tables summarize quantitative data from studies on meclizine in various animal models. These data can serve as a reference for designing experiments with (R)-Meclizine.

Table 1: Neuroprotective Effects of Meclizine in Huntington's Disease Models

Animal Model	Endpoint	Treatment	Result	Reference
D. melanogaster (polyQ model)	Rhabdomere loss	33 µM Meclizine in food	Significant protection against rhabdomere loss compared to DMSO control	[4]
C. elegans (polyQ model)	Neuronal dysfunction (mechanosensation)	Meclizine treatment	Amelioration of neuronal dysfunction	[4]

Table 2: Neuroprotective Effects of (S)-Meclizine in a Mouse Stroke Model

Animal Model	Endpoint	Treatment	Result	Reference
Mouse (tMCAO)	Infarct Volume	(S)-Meclizine (pre-treatment)	Decreased infarct volumes	[7][8]
Mouse (tMCAO)	Anoxic Depolarization Onset	(S)-Meclizine (pre-treatment)	Delayed onset of anoxic depolarization	[7][8]

Table 3: Pharmacokinetic Parameters of Meclizine

Animal Model	Route of Administration	Time to Peak Plasma Concentration (Tmax)	Bioavailability Relative to IV	Reference
Rat	Intranasal	~8.5 minutes	~50%	[9]
Rat	Oral	~49.0 minutes	~8.3%	[9]
Dog	Intranasal	~11.9 minutes	~89%	[9]
Dog	Oral	~70.0 minutes	~22.3%	[9]

Experimental Protocols

Protocol 1: Assessing Neuroprotection in a Drosophila Model of Huntington's Disease

Objective: To determine if (R)-Meclizine can prevent photoreceptor degeneration in a fly model of Huntington's disease.

Model: Drosophila melanogaster expressing an N-terminal fragment of human huntingtin with 128 glutamines (N-548-htt-Q128) in the eye.

Methodology:

• Fly Culture and Treatment:

  • Rear flies on standard cornmeal-agar medium.

  • Prepare food vials containing either the vehicle (e.g., DMSO) or varying concentrations of (R)-Meclizine. A starting concentration similar to that used for racemic meclizine (e.g., 33 µM) can be used.[4]

  • Allow flies to develop and age on the treated food.

• Pseudopupil Microscopy:

  • At specified time points (e.g., day 1, 3, 5, and 7 post-eclosion), anesthetize the flies.

  • Mount the flies on a microscope slide.

  • Use light microscopy to visualize the rhabdomere structure in the ommatidia of the eye.

  • Capture images and count the number of intact rhabdomeres per ommatidium.

• Data Analysis:

  • Compare the average number of rhabdomeres per ommatidium between the (R)-Meclizine-treated group and the vehicle control group at each time point.

  • Use appropriate statistical tests (e.g., t-test or ANOVA) to determine significance.

Protocol 2: Evaluating Neuroprotection in a Mouse Model of Ischemic Stroke

Objective: To assess the efficacy of (R)-Meclizine in reducing brain injury following ischemic stroke.

Model: Transient middle cerebral artery occlusion (tMCAO) in mice.

Methodology:

• Animal Preparation and Drug Administration:

  • Use adult male mice (e.g., C57BL/6).

  • Administer (R)-Meclizine or vehicle via a clinically relevant route (e.g., oral gavage or intraperitoneal injection). Pre-treatment is often used in preconditioning studies (e.g., 17 and 3 hours before MCAO).[7]

• tMCAO Surgery:

  • Anesthetize the mouse.

  • Perform a midline neck incision to expose the common carotid artery.

  • Introduce a filament into the internal carotid artery to occlude the middle cerebral artery.

  • After a defined period of occlusion (e.g., 60 minutes), withdraw the filament to allow reperfusion.

• Assessment of Neurological Deficit:

  • At 24 hours post-MCAO, evaluate neurological deficits using a standardized scoring system (e.g., a 5-point scale).

• Infarct Volume Measurement:

  • At 24 or 48 hours post-MCAO, euthanize the animals and perfuse the brains.

  • Harvest the brains and section them coronally.

  • Stain the sections with 2,3,5-triphenyltetrazolium chloride (TTC), which stains viable tissue red, leaving the infarcted area white.

  • Quantify the infarct volume using image analysis software.

• Data Analysis:

  • Compare the infarct volumes and neurological scores between the (R)-Meclizine-treated and vehicle-treated groups using appropriate statistical methods.

Signaling Pathways and Experimental Workflows

Signaling Pathway of Meclizine's Metabolic Effects

The neuroprotective effects of meclizine are strongly linked to its ability to modulate cellular metabolism.[4] Meclizine inhibits the enzyme CTP:phosphoethanolamine cytidylyltransferase (PCYT2), leading to an accumulation of its substrate, phosphoethanolamine (PEtn).[5] Elevated PEtn levels, in turn, inhibit mitochondrial respiration, causing a metabolic shift towards glycolysis.[5][6]

Caption: Meclizine's metabolic pathway.

Experimental Workflow for Stroke Model

The following diagram outlines the key steps in an experimental workflow for testing the neuroprotective effects of (R)-Meclizine in a mouse model of stroke.

Caption: Workflow for in vivo stroke study.

By utilizing these animal models and protocols, researchers can effectively investigate the therapeutic potential of (R)-Meclizine for neurodegenerative diseases and ischemic conditions. The distinct pharmacological profile of the individual enantiomers warrants further investigation to develop more targeted and effective therapies with improved side-effect profiles.

References

• 1. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Meclizine is neuroprotective in models of Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Meclizine Inhibits Mitochondrial Respiration through Direct Targeting of Cytosolic Phosphoethanolamine Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High Dose Meclizine Prevents Renal Ischemia–Reperfusion Injury in Healthy Male Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanism of Action and Translational Potential of ()-Meclizine in Preemptive Prophylaxis Against Stroke. | Broad Institute [broadinstitute.org]
• 8. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of meclizine levels in the plasma of rats and dogs after intranasal, intravenous, and oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Dosage Determination of (R)-Meclizine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for determining the appropriate in vivo dosage of (R)-Meclizine for preclinical research. The protocols outlined below are based on published data for racemic meclizine and enantiomer-specific properties, offering a robust framework for initiating new animal studies.

Introduction

Meclizine is a first-generation antihistamine traditionally used for motion sickness and vertigo.[1][2] It is a racemic mixture of two enantiomers, (R)-Meclizine and (S)-Meclizine. Recent research has unveiled novel therapeutic potentials for meclizine, including neuroprotection and roles in metabolic pathways, shifting cellular metabolism from mitochondrial respiration towards glycolysis.[3][4][5] Notably, studies have indicated that while both enantiomers can be pharmacologically active, the (S)-enantiomer may possess a better safety profile due to weaker antihistaminic activity.[4] This has spurred interest in the therapeutic potential of the individual enantiomers.

This document provides a detailed guide for establishing an effective and safe in vivo dosage of (R)-Meclizine, the right-handed enantiomer of meclizine.

Mechanism of Action

(R)-Meclizine, like its racemic parent, is understood to act through several mechanisms:

• Histamine H1 Receptor Antagonism: This is the primary mechanism for its antiemetic and antivertigo effects.[1]

• Inhibition of Mitochondrial Respiration: Meclizine can shift cellular metabolism from oxidative phosphorylation to glycolysis. Both (R)- and (S)-meclizine are reported to be equipotent in this effect.[4]

• Inhibition of CTP:phosphoethanolamine cytidylyltransferase (Pcyt2): This inhibition leads to an accumulation of phosphoethanolamine, which in turn inhibits mitochondrial respiration.[5]

Caption: Figure 1: (R)-Meclizine Signaling Pathway

Pharmacokinetic Data of Racemic Meclizine

Understanding the pharmacokinetic profile of the racemic mixture is crucial for designing initial studies with (R)-Meclizine. The following tables summarize key pharmacokinetic parameters in different species.

Table 1: Pharmacokinetic Parameters of Racemic Meclizine in Various Species

Species	Route of Administration	Dose	Cmax (ng/mL)	Tmax (hours)	Half-life (t½) (hours)	Reference
Mouse	Oral	2 mg/kg	60.7	-	Shorter than human	[6][7]
Mouse	Oral	20 mg/kg	1020	-	-	[7]
Rat	Intranasal	-	-	~0.14	-	[8]
Rat	Oral	-	-	~0.82	-	[8]
Human	Oral	25 mg	68.4 - 80.07	3.11	5.11 - 5.21	[6][9]

Table 2: Toxicity Data for Racemic Meclizine

Species	Route of Administration	LD50	TDLo (Lowest Published Toxic Dose)	Reference
Mouse	Oral	1600 mg/kg	-	[10]
Mouse	Intraperitoneal	625 mg/kg	-	[10]
Rat	Oral	-	800 mg/kg	[10]

Recommended Protocol for In Vivo Dosage Determination of (R)-Meclizine

This protocol outlines a stepwise approach to establish a safe and effective dose range for (R)-Meclizine in a new in vivo model.

Caption: Figure 2: Experimental Workflow

Objective: To determine the maximum tolerated dose (MTD) and identify potential acute toxicities of (R)-Meclizine.

Methodology:

• Animal Model: Select a relevant animal model (e.g., C57BL/6 mice or Sprague-Dawley rats). Use a small group of animals (n=3-5 per dose group).

• Dose Selection: Based on the LD50 of racemic meclizine in mice (oral: 1600 mg/kg, IP: 625 mg/kg)[10], a starting dose range for (R)-Meclizine could be conservatively set. A suggested starting range for an oral study could be 10, 50, 100, 250, and 500 mg/kg. For intraperitoneal administration, a lower range should be considered.

• Administration: Administer a single dose of (R)-Meclizine via the intended route (e.g., oral gavage, intraperitoneal injection).

  • Vehicle: A common vehicle for meclizine is a solution of carboxymethyl cellulose.

• Observation: Monitor animals closely for clinical signs of toxicity (e.g., sedation, changes in motor activity, respiratory distress) at regular intervals (e.g., 1, 2, 4, 8, and 24 hours post-dose) and daily for up to 14 days.

• Data Collection: Record body weight, food and water intake, and any observed adverse effects.

• Endpoint: The MTD is defined as the highest dose that does not cause significant toxicity or more than a 10% reduction in body weight.

Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) profile of a single dose of (R)-Meclizine.

Methodology:

• Animal Model: Use the same animal model as in the dose range-finding study.

• Dose Selection: Select 2-3 dose levels below the determined MTD. Based on published data for racemic meclizine in mice, doses of 2 mg/kg and 20 mg/kg could be informative.[7]

• Administration: Administer a single dose of (R)-Meclizine.

• Sample Collection: Collect blood samples at multiple time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Analysis: Analyze plasma concentrations of (R)-Meclizine using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Calculate key PK parameters such as Cmax, Tmax, AUC, and elimination half-life.

Objective: To evaluate the potential toxicity of (R)-Meclizine after repeated administration.

Methodology:

• Animal Model: Use the same animal model.

• Dose Selection: Select 3 dose levels based on the MTD and PK data (e.g., low, mid, and high doses).

• Administration: Administer (R)-Meclizine daily for a specified duration (e.g., 14 or 28 days).

• Observation: Monitor animals daily for clinical signs of toxicity, and record body weight and food consumption regularly.

• Endpoint Analysis: At the end of the study, perform a complete necropsy, collect blood for hematology and clinical chemistry analysis, and collect major organs for histopathological examination.

Objective: To determine the effective dose range of (R)-Meclizine in a relevant disease model.

Methodology:

• Animal Model: Select an appropriate, validated animal model for the therapeutic indication of interest (e.g., a mouse model of Huntington's disease for neuroprotection).[3]

• Dose Selection: Based on the safety and PK data, select at least three dose levels for evaluation. For example, based on studies with racemic meclizine in a mouse model of achondroplasia, doses of 1 and 2 mg/kg/day were shown to be effective.[11][12] A study on renal ischemia-reperfusion injury in mice used a high dose of 100 mg/kg (intraperitoneal) of racemic meclizine.[13]

• Administration: Administer (R)-Meclizine according to a predefined schedule (e.g., once or twice daily) for the duration of the efficacy study.

• Efficacy Assessment: Measure relevant endpoints to assess the therapeutic effect of (R)-Meclizine.

• Data Analysis: Analyze the dose-response relationship to identify the minimally effective dose and the optimal therapeutic dose.

Conclusion

The determination of an appropriate in vivo dosage for (R)-Meclizine requires a systematic approach that begins with establishing safety and pharmacokinetic profiles before moving into efficacy studies. The information and protocols provided in these application notes offer a solid foundation for researchers to design and execute robust preclinical studies with this promising therapeutic candidate. It is crucial to carefully consider the specific research question and animal model when adapting these general guidelines.

References

• 1. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. medcentral.com [medcentral.com]
• 3. Meclizine is neuroprotective in models of Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of meclizine levels in the plasma of rats and dogs after intranasal, intravenous, and oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 10. go.drugbank.com [go.drugbank.com]
• 11. Item - Pharmacokinetics after meclizine administration. - figshare - Figshare [figshare.com]
• 12. Phase 1b study on the repurposing of meclizine hydrochloride for children with achondroplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. High Dose Meclizine Prevents Renal Ischemia–Reperfusion Injury in Healthy Male Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing (R)-Meclizine Enantiomeric Purity

Introduction

Meclizine, a histamine H1 antagonist, is a chiral drug commercially available as a racemic mixture of (R)- and (S)-enantiomers. The enantiomers of a chiral drug can exhibit different pharmacological, toxicological, and pharmacokinetic properties. Recent studies suggest that the (S)-enantiomer of Meclizine may offer a better safety profile with similar efficacy, highlighting the importance of accurate enantiomeric purity assessment. This document provides detailed application notes and protocols for the determination of (R)-Meclizine's enantiomeric purity using High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Capillary Electrophoresis (CE). These methods are crucial for researchers, scientists, and drug development professionals involved in the quality control and development of enantiomerically pure Meclizine.

Methods for Enantiomeric Purity Assessment

Several analytical techniques have been successfully employed for the chiral separation of Meclizine enantiomers. The most common and robust methods include High-Performance Liquid Chromatography (HPLC) with chiral stationary phases, Liquid Chromatography coupled with Mass Spectrometry (LC-MS) for enhanced sensitivity and selectivity, and Capillary Electrophoresis (CE) utilizing chiral selectors.

High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a widely used technique for the separation of enantiomers. The method development for Meclizine has focused on polysaccharide-based chiral stationary phases, which have demonstrated excellent enantioselectivity.

Experimental Protocol: Chiral HPLC-UV

This protocol is based on a validated isocratic chiral HPLC method for the enantiomeric separation of Meclizine hydrochloride in pharmaceutical dosage forms.[1][2]

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chiral Column: Phenomenex® Lux Cellulose 1 (250 mm x 4.6 mm i.d., 5 µm particle size).[1][2]

• Mobile Phase: A mixture of acetonitrile and 25mM ammonium bicarbonate (75:25 v/v).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV detection at 230 nm.[1][2]

• Injection Volume: 20 µL.[1]

• Column Temperature: Ambient.

• Sample Preparation:

  • Standard Solution: Prepare a stock solution of racemic Meclizine hydrochloride in the mobile phase. Further dilute to obtain a working standard solution with a concentration within the linear range (e.g., 1-5 µg/mL).[1][2]

  • Sample Solution (Tablets): Weigh and finely powder a sufficient number of tablets. Dissolve a quantity of the powder equivalent to a known amount of Meclizine hydrochloride in the mobile phase. Sonicate for 15 minutes and filter through a 0.45 µm membrane filter. Dilute the filtrate with the mobile phase to a suitable concentration.

Expected Results:

The enantiomers of Meclizine are well-resolved with distinct retention times. In one study, the (+) Meclizine enantiomer eluted at approximately 13.14 minutes and the (-) Meclizine enantiomer at 14.33 minutes.[1] The method should be validated according to ICH guidelines for parameters such as specificity, linearity, precision, accuracy, and robustness.[2]

Quantitative Data Summary: HPLC-UV Method

Parameter	Result	Reference
Linearity Range	1-5 µg/mL	[1][2]
Correlation Coefficient (r²)	0.999	[1][2]
Limit of Detection (LOD)	0.25 µg/mL	[1][2]
Limit of Quantification (LOQ)	1.00 µg/mL	[1][2]
Recovery	97.33% - 98.81%	[1]
Retention Time (+) Meclizine	~13.14 min	[1]
Retention Time (-) Meclizine	~14.33 min	[1]

Experimental Workflow: HPLC Method

Caption: Workflow for the enantiomeric purity assessment of (R)-Meclizine by HPLC.

Liquid Chromatography-Mass Spectrometry (LC-MS)

For higher sensitivity and selectivity, especially for bioanalytical applications such as pharmacokinetic studies, an LC-MS method is preferred. This method allows for the determination of Meclizine enantiomers at very low concentrations.

Experimental Protocol: Chiral LC-MS

This protocol is based on a developed and validated LC-MS method for the determination of Meclizine enantiomers.[3][4][5]

• Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer.

• Chiral Column: Phenomenex® Lux Cellulose 1 C18 (250 mm x 4.6 mm i.d., 5 µm particle size).[3][4][5]

• Mobile Phase: A mixture of acetonitrile and 5 mM ammonium formate (pH 5.5, adjusted with formic acid) (90:10 v/v).[3][4][5]

• Flow Rate: 0.4 mL/min.[3][4][5]

• Detection: Tandem Mass Spectrometry (MS/MS) with appropriate precursor and product ions for Meclizine.

• Injection Volume: Not specified, typically 5-10 µL.

• Column Temperature: Ambient.

• Sample Preparation:

  • For Pharmaceutical Formulations: Similar to the HPLC method, involving dissolution, sonication, filtration, and dilution.

  • For Biological Matrices (e.g., Plasma): Protein precipitation is a common extraction technique.[6] Add a precipitating agent (e.g., acetonitrile) to the plasma sample, vortex, centrifuge, and inject the supernatant.

Expected Results:

The LC-MS method provides sharp peaks with excellent resolution and significantly lower detection limits compared to HPLC-UV. The elution order in one study was (+) Meclizine at 1.58 min and (-) Meclizine at 2.20 min.[3][4][5]

Quantitative Data Summary: LC-MS Method

Parameter	Result	Reference
Linearity Range	1-5 ng/mL	[4][5]
Correlation Coefficient (r²)	0.999	[4][5]
Limit of Detection (LOD)	1.0 ng/mL	[4][5]
Limit of Quantification (LOQ)	5.0 ng/mL	[4][5]
Retention Time (+) Meclizine	~1.58 min	[4][5]
Retention Time (-) Meclizine	~2.20 min	[4][5]

Experimental Workflow: LC-MS Method

Caption: Workflow for the enantiomeric purity assessment of (R)-Meclizine by LC-MS.

Capillary Electrophoresis (CE)

Capillary electrophoresis is a powerful separation technique that offers high efficiency, short analysis times, and low consumption of reagents.[7] For chiral separations, a chiral selector is added to the background electrolyte.

Experimental Protocol: Capillary Electrophoresis

This protocol is based on a simple capillary zone electrophoresis method for the quantitative enantiomeric analysis of Meclizine.[8]

• Instrumentation: A capillary electrophoresis system with a UV detector.

• Capillary: Fused-silica capillary.

• Background Electrolyte (BGE): 0.6 mol L⁻¹ Glycine buffer (pH 3.00) containing 5 mg mL⁻¹ sulfated β-cyclodextrin as the chiral selector.[8]

• Applied Voltage: Not specified, typically 15-30 kV.

• Detection: UV detection.

• Injection: Hydrodynamic injection.

• Internal Standard: An achiral piperazine drug such as cyclizine can be used as an internal standard for quantitative analysis.[8]

• Sample Preparation: Dissolve the sample in the background electrolyte or a compatible solvent.

Expected Results:

This method provides rapid separation of the Meclizine enantiomers, with a reported run time of less than 5 minutes.[8] The method is suitable for quantitative analysis with a lower limit of quantification of 10 µmol L⁻¹.[8]

Quantitative Data Summary: Capillary Electrophoresis Method

Parameter	Result	Reference
Lower Limit of Quantification	10 µmol L⁻¹	[8]
Analysis Time	< 5 min	[8]
Chiral Selector	Sulfated β-cyclodextrin	[8]
Background Electrolyte	0.6 mol L⁻¹ Glycine buffer (pH 3.00)	[8]

Logical Relationship: CE Separation Principle

Caption: Principle of enantiomeric separation of Meclizine by Capillary Electrophoresis.

Conclusion

The choice of method for assessing the enantiomeric purity of (R)-Meclizine depends on the specific requirements of the analysis. The HPLC-UV method is robust and suitable for routine quality control of pharmaceutical formulations. The LC-MS method offers superior sensitivity and is ideal for bioanalytical studies and the analysis of low-level impurities. Capillary electrophoresis provides a rapid and efficient alternative with low solvent consumption. All methods require proper validation to ensure accurate and reliable results. These detailed protocols and comparative data will aid researchers and drug development professionals in selecting and implementing the most appropriate method for their needs.

References

• 1. Enantiomeric Separation of Meclizine Hydrochloride in Pharmaceutical Dosage Form by HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Development and validation of LC/MS method for the determination of meclizine enantiomers in pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bioanalytical chiral chromatographic technique and docking studies for enantioselective separation of meclizine hydrochloride: Application to pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chiral Discrimination of Mexiletine Enantiomers by Capillary Electrophoresis Using Cyclodextrins as Chiral Selectors and Experimental Design Method Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative enantiomeric analysis of chlorcyclizine, hydroxyzine, and meclizine by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol for (R)-Meclizine Radioligand Binding Assay

Introduction

Meclizine is a first-generation H1 antihistamine utilized for the treatment of motion sickness and vertigo.[1][2][3] It functions as an inverse agonist at the histamine H1 receptor, which is a G protein-coupled receptor (GPCR).[1][2] The activation of the H1 receptor by histamine initiates a signaling cascade through the Gq alpha subunit, leading to the activation of phospholipase C (PLC) and the subsequent production of second messengers inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4] This application note provides a detailed protocol for a competitive radioligand binding assay to determine the binding affinity of (R)-Meclizine for the human histamine H1 receptor. This assay is a fundamental tool in drug discovery for characterizing the interaction of novel compounds with their target receptors.

Principle of the Assay

Radioligand binding assays are a gold standard for quantifying the affinity of a ligand for a receptor.[5] This protocol describes a competitive binding assay where the unlabeled test compound, (R)-Meclizine, competes with a radiolabeled ligand (the "radioligand") for binding to the histamine H1 receptor. The amount of radioligand bound to the receptor is measured in the presence of varying concentrations of the test compound. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is known as the IC50 value. This can then be used to calculate the equilibrium dissociation constant (Ki) of the test compound, which reflects its binding affinity.

Experimental Protocols

Materials and Reagents

• Cell Membranes: Membranes prepared from HEK293 cells stably or transiently expressing the human histamine H1 receptor.[4][6]

• Radioligand: [³H]-Mepyramine (Specific Activity: 20-30 Ci/mmol).[4]

• Test Compound: (R)-Meclizine

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.[4]

• Non-specific Binding Control: 10 µM Mianserin or unlabeled Mepyramine.[4][7]

• Filtration Apparatus: 96-well cell harvester with glass fiber filters (e.g., Whatman GF/B or GF/C), pre-soaked in 0.3-0.5% polyethylenimine (PEI).[8]

• Scintillation Fluid.

• Liquid Scintillation Counter.

• 96-well plates.

Experimental Workflow

References

• 1. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SMPDB [smpdb.ca]
• 4. benchchem.com [benchchem.com]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. reactionbiology.com [reactionbiology.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubcompare.ai [pubcompare.ai]

Application Notes and Protocols for In Vitro Blood-Brain Barrier Models of (R)-Meclizine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The blood-brain barrier (BBB) is a highly selective, semipermeable border of endothelial cells that prevents solutes in the circulating blood from non-selectively crossing into the extracellular fluid of the central nervous system (CNS) where neurons reside. For drugs targeting the CNS, overcoming this barrier is a critical step. (R)-Meclizine, an enantiomer of the first-generation antihistamine meclizine, is a compound of interest for its potential neurological applications. Meclizine is known to cross the blood-brain barrier and is used to manage motion sickness and vertigo by acting on the central nervous system.[1][2] Understanding the permeability of (R)-Meclizine across the BBB is crucial for its development as a potential CNS therapeutic.

These application notes provide detailed protocols for assessing the permeability of (R)-Meclizine across two common in vitro models of the BBB: the human cerebral microvascular endothelial cell line (hCMEC/D3) and the mouse brain endothelial cell line (bEnd.3).[3][4]

Physicochemical Properties of (R)-Meclizine

A summary of the key physicochemical properties of (R)-Meclizine is provided in the table below. These properties are important for predicting its potential for passive diffusion across the BBB.

Property	Value	Source
Molecular Weight	390.9 g/mol	[5][6]
LogP (predicted)	5.8	[6]
Water Solubility (predicted)	0.00103 mg/mL	[7]

In Vitro Blood-Brain Barrier Models

Transwell-based in vitro BBB models are widely used to study the permeability of drugs and other compounds.[8][9] These models consist of a monolayer of brain endothelial cells cultured on a semipermeable membrane insert, which separates an apical (blood side) and a basolateral (brain side) compartment.[9]

hCMEC/D3 In Vitro BBB Model

The hCMEC/D3 cell line is an immortalized human cerebral microvascular endothelial cell line that is a widely used model for the human BBB.[3][10][11]

Protocol for hCMEC/D3 Transwell Permeability Assay

Materials:

• hCMEC/D3 cells (passage 25-35)[12]

• Complete EGM-2 endothelial cell growth medium

• Transwell inserts (e.g., 24-well format, 0.4 µm pore size, PET membrane)

• Rat tail collagen type I

• (R)-Meclizine

• Lucifer Yellow (LY) or Fluorescein isothiocyanate (FITC)-dextran (as paracellular markers)

• Hank's Balanced Salt Solution (HBSS)

• LC-MS/MS system for quantification of (R)-Meclizine

Methods:

• Coating Transwell Inserts:

  • Coat Transwell inserts with 150 µg/mL rat tail collagen type I for at least 1 hour at 37°C.[13]

  • Aspirate the collagen solution and wash the inserts with sterile PBS.[13]

• Cell Seeding:

  • Seed hCMEC/D3 cells onto the apical side of the coated Transwell inserts at a density of 25,000 cells/cm².[14]

  • Culture the cells in complete EGM-2 medium. The medium in the apical chamber is 0.5 mL and in the basolateral chamber is 1.5 mL.[15]

  • Culture for 5-7 days to allow the cells to form a confluent monolayer. Change the medium every 2-3 days.[12]

• Barrier Integrity Assessment:

  • Measure the Transendothelial Electrical Resistance (TEER) using an EVOM2 meter. Monolayers are typically ready for experiments when TEER values are stable and ideally above 30 Ω·cm².[10][16]

  • Assess paracellular permeability by adding a known concentration of a fluorescent marker with low BBB permeability, such as Lucifer Yellow (LY) or FITC-dextran, to the apical chamber.

  • After a defined incubation period (e.g., 1 hour), measure the fluorescence in the basolateral chamber. A low permeability of the marker indicates a tight monolayer.

• Permeability Assay:

  • Wash the cell monolayer with pre-warmed HBSS.

  • Add HBSS containing a known concentration of (R)-Meclizine (e.g., 10 µM) to the apical chamber (donor).

  • Add fresh HBSS to the basolateral chamber (receiver).

  • At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with an equal volume of fresh HBSS.

  • At the final time point, collect samples from both the apical and basolateral chambers.

  • Analyze the concentration of (R)-Meclizine in the collected samples using a validated LC-MS/MS method.

• Calculation of Apparent Permeability Coefficient (Papp):

  • The apparent permeability coefficient (Papp) in cm/s is calculated using the following equation:

    • Papp = (dQ/dt) / (A * C0)

    • Where:

      • dQ/dt is the steady-state flux (amount of compound transported per unit time).

      • A is the surface area of the membrane (in cm²).

      • C0 is the initial concentration of the compound in the apical chamber.

bEnd.3 In Vitro BBB Model

The bEnd.3 cell line is an immortalized mouse brain endothelial cell line that is also commonly used for in vitro BBB studies.[4][17]

Protocol for bEnd.3 Transwell Permeability Assay

Materials:

• bEnd.3 cells

• Complete DMEM medium with 10% FBS

• Transwell inserts (e.g., 24-well format, 0.4 µm pore size, PET membrane)

• Gelatin or Matrigel

• (R)-Meclizine

• Lucifer Yellow (LY) or FITC-dextran

• HBSS

• LC-MS/MS system

Methods:

• Coating Transwell Inserts:

  • Coat Transwell inserts with 1% gelatin for 15 minutes at 37°C or with 2% GFR Matrigel for 1 hour at 37°C.[18]

  • Aspirate the coating solution before cell seeding.[18]

• Cell Seeding:

  • Seed bEnd.3 cells onto the apical side of the coated Transwell inserts at a density of 5 x 10⁵ cells/mL.[19]

  • Culture the cells in complete DMEM medium.

  • Allow the cells to reach confluency, which typically takes 3-5 days. Change the medium every 2 days.

• Barrier Integrity Assessment:

  • Monitor TEER daily. bEnd.3 monolayers generally exhibit lower TEER values than hCMEC/D3, with values often in the range of 20-50 Ω·cm².[20][21]

  • Perform a paracellular permeability assay with LY or FITC-dextran as described for the hCMEC/D3 model.

• Permeability Assay:

  • Follow the same procedure as outlined for the hCMEC/D3 model (steps 4 and 5 of the hCMEC/D3 protocol).

Expected Permeability Data and Comparison

While specific data for (R)-Meclizine is not available in the public domain, we can estimate its permeability based on data from other first-generation antihistamines which are known to cross the BBB. The following table presents permeability data for several antihistamines from a study using a porcine brain microvascular endothelial cell line (PBMEC/C1-2) in a Transwell model, which provides a relevant comparison.

Compound	Generation	Papp (x 10⁻⁶ cm/s)
Pheniramine	First	15.2 ± 2.1
Diphenhydramine	First	12.8 ± 1.5
Promethazine	First	8.5 ± 1.2
(R)-Meclizine (Expected)	First	(High)
Cetirizine	Second	2.1 ± 0.4
Fexofenadine	Second	1.8 ± 0.3
Loratadine	Second	1.5 ± 0.2
(Data adapted from a study on PBMEC/C1-2 cells for comparative purposes)[8][22][23][24]

Based on its structural similarity to other first-generation antihistamines, (R)-Meclizine is expected to exhibit high permeability across in vitro BBB models.

Visualizations

Experimental Workflow for In Vitro BBB Permeability Assay

Caption: Workflow for assessing (R)-Meclizine permeability using a Transwell in vitro BBB model.

Potential Mechanisms of (R)-Meclizine Transport Across the BBB

Caption: Potential transport mechanisms of (R)-Meclizine across the blood-brain barrier.

References

• 1. Meclizine, (R)- | C25H27ClN2 | CID 23307231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. neutralpharma.com [neutralpharma.com]
• 3. Meclizine hydrochloride anhydrous, (R)- | C25H29Cl3N2 | CID 76956506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Real-time acquisition of transendothelial electrical resistance in an all-human, in vitro, 3-dimensional, blood–brain barrier model exemplifies tight-junction integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Meclizine [webbook.nist.gov]
• 6. Meclizine | C25H27ClN2 | CID 4034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. go.drugbank.com [go.drugbank.com]
• 8. researchgate.net [researchgate.net]
• 9. In-vitro blood-brain barrier models for drug screening and permeation studies: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. acgelli.faculty.ucdavis.edu [acgelli.faculty.ucdavis.edu]
• 13. An In Vitro Brain Endothelial Model for Studies of Cryptococcal Transmigration into the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Limitations of the hCMEC/D3 cell line as a model for Aβ clearance by the human blood‐brain barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quantification of In Vitro Blood-Brain Barrier Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. An in vitro Blood-brain Barrier Model to Study the Penetration of Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Barrier Functional Integrity Recording on bEnd.3 Vascular Endothelial Cells via Transendothelial Electrical Resistance Detection [jove.com]
• 20. Transendothelial Electrical Resistance Measurement across the Blood–Brain Barrier: A Critical Review of Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Blood-brain barrier in vitro models as tools in drug discovery: assessment of the transport ranking of antihistaminic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. ingentaconnect.com [ingentaconnect.com]
• 24. ucrisportal.univie.ac.at [ucrisportal.univie.ac.at]

Application Note: High-Throughput Quantification of (R)-Meclizine in Human Plasma via Chiral LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive LC-MS/MS method for the enantioselective quantification of (R)-Meclizine in human plasma. The protocol employs a simple protein precipitation for sample extraction, followed by chiral separation on a cellulose-based column. This method is crucial for pharmacokinetic studies, drug development, and clinical research where the stereospecific actions and disposition of Meclizine enantiomers are of interest. The (S)-enantiomer of Meclizine has been identified as a promising candidate for neuroprotection with potentially fewer side effects, making enantioselective monitoring essential.[1][2]

Introduction

Meclizine is a first-generation antihistamine commonly used as a racemic mixture to treat motion sickness and vertigo.[3] It exerts its effects through central anticholinergic and H1 antagonist actions.[3] Recent research has highlighted the differential effects of its enantiomers, with the (S)-enantiomer showing promise in providing neuroprotection by shifting metabolism from oxidative phosphorylation to glycolysis, while exhibiting reduced binding to the H1 receptor, which is associated with sedative side effects.[1][2] Meclizine is primarily metabolized by the CYP2D6 enzyme, and its half-life is approximately 5-6 hours in humans.[4][5][6] Given the distinct pharmacological profiles of the enantiomers, a stereoselective analytical method is imperative for accurately characterizing the pharmacokinetics of (R)-Meclizine. This protocol provides a validated approach for the specific quantification of (R)-Meclizine in plasma, adapting and combining methodologies for sample preparation and chiral separation.

Experimental Workflow

Caption: Experimental workflow for (R)-Meclizine quantification in plasma.

Detailed Protocols

Sample Preparation

This protocol is adapted from a validated method for Meclizine quantification in human plasma.[7]

• Sample Thawing: Thaw frozen human plasma samples at room temperature.

• Aliquoting: Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard: Add the internal standard (IS), Flunarizine, to each sample.

• Protein Precipitation: Add 200 µL of acetonitrile to precipitate plasma proteins.[7]

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes.

• Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following conditions are a synthesis of established methods for chiral separation of Meclizine enantiomers and sensitive MS/MS detection.[7][8][9]

Parameter	Condition
LC System	Agilent 1200 Series or equivalent
Column	Phenomenex Lux Cellulose-1 (250 x 4.6 mm, 5 µm)[8][9]
Mobile Phase	Acetonitrile : 5 mM Ammonium Formate (pH 5.5) (90:10, v/v)[8][9]
Flow Rate	0.4 mL/min[8][9]
Column Temp.	25°C
Injection Vol.	10 µL
MS System	Sciex API 4000 or equivalent
Ionization	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	(+) Meclizine: m/z 391.7 -> [Product Ion], (-) Meclizine: m/z 391.7 -> [Product Ion], Flunarizine (IS): [Precursor Ion] -> [Product Ion]*
Retention Times	(+) Meclizine: ~1.58 min, (-) Meclizine: ~2.20 min[8][9]

*Note: Product ions for Meclizine and Flunarizine need to be optimized by direct infusion on the specific mass spectrometer being used. The precursor ion for Meclizine is m/z 391.70 [M+H]+.[9]

Method Validation Data

The following tables summarize the performance characteristics of the adapted methodologies.

Table 1: Chromatographic and Detection Parameters

Parameter	Value	Reference
Limit of Detection (LOD)	1.0 ng/mL	[8][9][10]
Limit of Quantification (LOQ)	5.0 ng/mL	[8][9][10]

Note: The reported LOQ of a non-chiral method was 0.5 ng/mL, suggesting that with optimization, lower limits may be achievable.[7]

Table 2: Linearity

Analyte	Range	r²	Reference
Meclizine Enantiomers	1 - 5 ng/mL	0.999	[1][8][10]
Racemic Meclizine	0.5 - 200 ng/mL	> 0.99	[7]

Table 3: Accuracy and Precision (for Racemic Meclizine)

QC Level	Intra-day CV%	Inter-day CV%	Mean Accuracy (%)	Reference
LLOQ	< 12.92%	< 12.92%	99.2% - 102.7%	[7]
Low, Mid, High	< 7.15%	< 7.15%	99.2% - 102.7%	[7]

Signaling Pathway and Metabolism

Caption: Meclizine metabolism and enantiomer-specific effects.

Discussion

This application note provides a comprehensive framework for the enantioselective quantification of (R)-Meclizine in human plasma. By combining a straightforward protein precipitation with a validated chiral LC method and sensitive MS/MS detection, this approach offers the specificity and throughput required for demanding research applications. The provided method parameters, derived from peer-reviewed literature, serve as a strong foundation for implementation and further optimization in individual laboratory settings. The ability to distinguish between the (R) and (S) enantiomers is critical for advancing our understanding of Meclizine's pharmacology and for the development of new therapeutic strategies leveraging the unique properties of the (S)-enantiomer.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. drugs.com [drugs.com]
• 5. Meclizine metabolism and pharmacokinetics: formulation on its absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. Quantification of meclizine in human plasma by high performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and validation of LC/MS method for the determination of meclizine enantiomers in pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. tandfonline.com [tandfonline.com]

Application Note: (R)-Meclizine as a Research Tool for Elucidating Histamine H1 Receptor Signaling

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the use of (R)-Meclizine, a stereoisomer of the first-generation H1 antagonist Meclizine, in studying the histamine H1 receptor (H1R) signaling pathways. Meclizine is traditionally used as a racemic mixture; however, the study of individual enantiomers is crucial for understanding specific drug-receptor interactions and downstream functional consequences. This guide offers methodologies for characterizing the binding affinity and functional antagonism of (R)-Meclizine at the H1 receptor, a Gq-protein coupled receptor (GPCR).

Introduction to H1 Receptor Signaling

The histamine H1 receptor is a rhodopsin-like GPCR that plays a pivotal role in allergic and inflammatory responses.[1] Upon activation by its endogenous ligand, histamine, the H1 receptor couples to the Gαq/11 subunit of the heterotrimeric G protein. This initiates a signaling cascade involving the activation of phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two key second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from intracellular stores, while DAG activates protein kinase C (PKC), leading to a variety of cellular responses.[2]

Meclizine is a first-generation H1 antagonist with antiemetic and antivertigo properties, commonly used to treat motion sickness.[3][4] It is manufactured and administered as a racemate, a 1:1 mixture of its two stereoisomers, (R)-Meclizine and (S)-Meclizine.[5] While often termed antagonists, many first-generation antihistamines, including Meclizine, function as inverse agonists, reducing the receptor's basal activity in the absence of an agonist.[6][7] Investigating the pharmacological properties of individual enantiomers like (R)-Meclizine is essential for dissecting the stereoselectivity of H1 receptor binding and function. Molecular docking studies have revealed a binding mechanism for both R and S enantiomers to the histamine H1 receptor, identifying conserved binding sites.[6]

Data Presentation: Comparative Binding Affinities

Characterizing the binding affinity of a ligand is fundamental to understanding its potential as a research tool or therapeutic agent. The inhibition constant (Ki) is a measure of this affinity, with a lower Ki value indicating a higher affinity. While specific experimental Ki values for (R)-Meclizine are not widely published, the following table provides the affinity for racemic Meclizine and other common H1 antagonists for comparative purposes. The protocols in this document can be used to determine the precise Ki for (R)-Meclizine.

Compound	Target Receptor	Radioligand	Ki (nM)
(Racemic) Meclizine	Human Histamine H1 Receptor	Not Specified	250[5]
Diphenhydramine	Human Histamine H1 Receptor	[3H]Pyrilamine	11.75 - 16[8]
Phenindamine	Human Histamine H1 Receptor	[3H]Pyrilamine	20[8]
Cetirizine	Human Histamine H1 Receptor	[3H]Mepyramine	6 - 14[8]
Loratadine	Human Histamine H1 Receptor	[3H]Pyrilamine	20 - 37[8]

Note: Ki values can vary based on experimental conditions (e.g., cell type, radioligand, buffer composition). The data presented are for comparative purposes.

H1 Receptor Signaling Pathway

The canonical signaling pathway initiated by H1 receptor activation is depicted below. (R)-Meclizine, as an antagonist/inverse agonist, acts by binding to the H1 receptor and preventing the initiation of this cascade by histamine.

Figure 1: Histamine H1 Receptor Gq/11 Signaling Pathway.

Experimental Protocols

The following protocols provide detailed methodologies to characterize the interaction of (R)-Meclizine with the H1 receptor.

Protocol 1: H1 Receptor Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of (R)-Meclizine by measuring its ability to compete with a known radioligand for binding to the H1 receptor.

Objective: To determine the Ki of (R)-Meclizine for the human H1 receptor.

Materials:

• Receptor Source: Cell membranes from HEK293 or CHO cells stably expressing the human H1 receptor.[8]

• Radioligand: [3H]Mepyramine (also known as [3H]Pyrilamine), a common H1 antagonist radioligand.[8]

• Test Compound: (R)-Meclizine.

• Non-specific Binding Control: 10 µM Mianserin or another high-affinity unlabeled H1 antagonist.[9]

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.[8]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.[8]

• Equipment: 96-well filter plates (GF/B or GF/C), cell harvester, liquid scintillation counter, scintillation cocktail.[9][10]

Workflow:

Figure 2: Workflow for a Competitive Radioligand Binding Assay.

Procedure:

• Plate Setup: In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and each concentration of the competitor, (R)-Meclizine.

• Reagent Addition:

  • Total Binding Wells: Add assay buffer, H1 receptor membranes (e.g., 5-10 µg protein), and [3H]Mepyramine (at a concentration near its Kd, e.g., 1-3 nM).[11][12]

  • Non-specific Binding (NSB) Wells: Add assay buffer, H1 receptor membranes, [3H]Mepyramine, and a saturating concentration of an unlabeled antagonist (e.g., 10 µM Mianserin).[8]

  • Competition Wells: Add assay buffer, H1 receptor membranes, [3H]Mepyramine, and serial dilutions of (R)-Meclizine (e.g., from 10⁻¹¹ M to 10⁻⁵ M).

• Incubation: Incubate the plate for 60-120 minutes at room temperature with gentle agitation to allow the binding to reach equilibrium.[8]

• Filtration: Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.[10]

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.[10]

• Quantification: Dry the filter plate, add scintillation cocktail to each well, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding: Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of (R)-Meclizine to generate a competition curve.

  • Determine the IC50 value (the concentration of (R)-Meclizine that inhibits 50% of specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of [3H]Mepyramine and Kd is its dissociation constant for the H1 receptor.[8]

Protocol 2: Calcium Mobilization Assay

This functional assay measures the ability of (R)-Meclizine to block histamine-induced calcium release in living cells expressing the H1 receptor.

Objective: To determine the functional antagonist potency (IC50) of (R)-Meclizine at the H1 receptor.

Materials:

• Cell Line: HEK293 or CHO cells stably expressing the human H1 receptor.

• Culture Medium: Appropriate medium for the chosen cell line (e.g., DMEM with 10% FBS).

• Assay Plate: Black-walled, clear-bottom 96- or 384-well microplates.[2]

• Calcium-sensitive dye: Fluo-4 AM, Calcium-5, or similar.

• Agonist: Histamine.

• Test Compound: (R)-Meclizine.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Anion Transport Inhibitor (optional): Probenecid, for cell lines that actively extrude the dye.[1][2]

• Equipment: Fluorescence plate reader with liquid handling capabilities (e.g., FlexStation, FLIPR).[2]

Procedure:

• Cell Plating: Seed the H1R-expressing cells into the microplate to form a confluent monolayer on the day of the assay (e.g., 50,000 cells/well for a 96-well plate). Incubate overnight.[1]

• Dye Loading:

  • Prepare the dye loading solution according to the manufacturer's instructions, often in assay buffer. Add probenecid (e.g., 2.5 mM final concentration) if required for your cell line.[1]

  • Remove the culture medium from the cells and add the dye loading solution to each well.

  • Incubate for 45-60 minutes at 37°C, followed by 15-30 minutes at room temperature, protected from light.[1][2]

• Compound Preparation: Prepare serial dilutions of (R)-Meclizine in assay buffer. Also, prepare a solution of histamine at a concentration that elicits a submaximal response (e.g., EC80).

• Assay Measurement (Antagonist Mode):

  • Place the cell plate into the fluorescence plate reader.

  • Set the instrument to measure fluorescence intensity (e.g., Ex/Em ~494/516 nm for Fluo-4) over time.

  • Baseline Reading: Record a stable baseline fluorescence for 10-20 seconds.

  • Antagonist Addition: The instrument adds the (R)-Meclizine dilutions (or buffer for control wells) to the respective wells. Incubate for a predetermined time (e.g., 15-30 minutes).

  • Agonist Addition: The instrument adds the EC80 concentration of histamine to all wells.

  • Post-stimulation Reading: Continue recording the fluorescence signal for 60-120 seconds to capture the peak calcium response.

• Data Analysis:

  • Determine the peak fluorescence response for each well after histamine addition.

  • Normalize the data, setting the response in the absence of antagonist as 100% and the baseline as 0%.

  • Plot the normalized response against the log concentration of (R)-Meclizine to generate an inhibition curve and determine the IC50 value.

Protocol 3: Inositol Phosphate (IP) Accumulation Assay

This assay provides a direct measure of the H1-Gq signaling pathway by quantifying the accumulation of inositol monophosphate (IP1), a stable downstream metabolite of IP3.

Objective: To quantify the inhibitory effect of (R)-Meclizine on histamine-induced IP1 accumulation.

Materials:

• Cell Line: HEK293 or CHO cells stably expressing the human H1 receptor.

• IP Accumulation Assay Kit: Commercially available HTRF®-based kits (e.g., IP-One from Cisbio) are recommended for high-throughput applications.[13][14]

• Agonist: Histamine.

• Test Compound: (R)-Meclizine.

• Assay Plate: White 384-well microplates suitable for HTRF®.[13]

• Equipment: HTRF®-compatible microplate reader.[15]

Procedure (based on a commercial HTRF® kit):

• Cell Plating: Seed H1R-expressing cells into the 384-well plate (e.g., 20,000-30,000 cells/well) and incubate overnight.[13][15]

• Compound Addition (Antagonist Mode):

  • Remove the culture medium.

  • Add serial dilutions of (R)-Meclizine prepared in the kit's stimulation buffer.

  • Incubate for 15-30 minutes at 37°C.[14]

• Agonist Stimulation: Add histamine (at an EC80 concentration) to the wells containing (R)-Meclizine. Include control wells with buffer only (basal) and histamine only (max signal).

• Incubation: Incubate the plate for the time recommended by the manufacturer (e.g., 60-90 minutes) at 37°C to allow for IP1 accumulation.[13] The stimulation buffer contains LiCl to prevent IP1 degradation.[14]

• Cell Lysis and Detection: Add the detection reagents (e.g., IP1-d2 acceptor and anti-IP1-cryptate donor) as per the kit protocol.[15]

• Final Incubation: Incubate for 1 hour at room temperature, protected from light.[13]

• Measurement: Read the plate on an HTRF®-compatible reader, measuring emission at both 665 nm (acceptor) and 620 nm (donor).

• Data Analysis:

  • Calculate the HTRF® ratio (Emission 665nm / Emission 620nm * 10,000).

  • The signal is inversely proportional to the amount of IP1 produced.[14]

  • Plot the HTRF® ratio against the log concentration of (R)-Meclizine to determine the IC50 value for the inhibition of histamine-stimulated IP1 accumulation.

Conclusion

(R)-Meclizine serves as a valuable tool for the detailed investigation of histamine H1 receptor pharmacology. By employing the protocols outlined in this guide, researchers can precisely determine its binding affinity and functional potency. These methodologies enable the characterization of stereospecific interactions at the H1 receptor, contributing to a deeper understanding of its signaling mechanisms and providing a foundation for the development of more selective therapeutic agents.

References

• 1. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [bio-protocol.org]
• 2. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [en.bio-protocol.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. What is the mechanism of Meclizine Hydrochloride? [synapse.patsnap.com]
• 5. Meclizine - Wikipedia [en.wikipedia.org]
• 6. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. pubcompare.ai [pubcompare.ai]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Inositol phosphate (IP) accumulation assay [bio-protocol.org]
• 14. IP-3/IP-1 Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Application of (R)-Meclizine in Vertigo Research Models: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meclizine, a first-generation antihistamine, is a racemic mixture of two enantiomers, (R)-Meclizine and (S)-Meclizine. It is widely used in the management of vertigo and motion sickness due to its antagonist activity at the histamine H1 receptor and its central anticholinergic actions.[1] Emerging research on the stereoselective properties of meclizine enantiomers suggests that (R)-Meclizine may be the more pharmacologically active enantiomer for vertigo, while (S)-Meclizine exhibits reduced H1 receptor binding and is being investigated for other indications such as stroke prophylaxis.[2] This document provides detailed application notes and protocols for the investigation of (R)-Meclizine in established preclinical models of vertigo.

The primary mechanism of action for meclizine in alleviating vertigo is through its inverse agonist activity at the histamine H1 receptor in the central nervous system. This action is believed to suppress the overstimulation of the vestibular system and reduce the conflicting signals sent to the brain that cause dizziness and nausea.[1] By isolating the (R)-enantiomer, researchers can potentially achieve greater efficacy and reduce off-target effects associated with the racemic mixture.

Data Presentation

Currently, there is a lack of publicly available quantitative data directly comparing the efficacy of (R)-Meclizine, (S)-Meclizine, and racemic meclizine in vertigo research models. The following tables present pharmacokinetic data for racemic meclizine, which can serve as a baseline for designing studies with (R)-Meclizine.

Table 1: Pharmacokinetic Parameters of Racemic Meclizine in Humans (Oral Administration)

Parameter	Value	Reference
Time to Peak Plasma Concentration (Tmax)	~3 hours	[1]
Elimination Half-life (t1/2)	~5.2 hours	[3]
Onset of Action	~1 hour	[1]

Table 2: Preclinical Dosing of Racemic Meclizine in a Mouse Model of Vestibular Dysfunction

Animal Model	Effective Dose (Intraperitoneal)	Observed Effect	Reference
Mouse	600 mg/kg	Altered vestibular sensory-evoked potentials (VsEPs)

Experimental Protocols

Unilateral Labyrinthectomy in Rats: A Model for Peripheral Vestibular Dysfunction

This surgical procedure induces a peripheral vestibular lesion, resulting in vertigo-like symptoms such as spontaneous nystagmus, head tilt, and motor coordination deficits.

Materials:

• Male Sprague-Dawley rats (250-300g)

• Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

• Surgical microscope

• Micro-drill with a 1 mm diameter burr

• Microsurgical instruments (forceps, scissors, suction)

• 100% Ethanol

• 50 µM/mL Sodium arsenite solution (optional, for chemical lesion)

• Suturing material

• Analgesics (e.g., buprenorphine)

Procedure:

• Anesthetize the rat following approved institutional protocols.

• Make a postauricular incision to expose the bulla.

• Carefully drill a small hole in the bulla to access the middle ear cavity.

• Identify the cochlear promontory.

• Drill a 1 mm hole into the lower part of the promontory to access the labyrinth.[4]

• Gently suction the perilymph and endolymph.

• Inject 100% ethanol into the labyrinth and aspirate several times to induce a chemical labyrinthectomy.[5]

• (Optional) For a more targeted chemical lesion, inject 10 µL of sodium arsenite solution and leave it in place for 15 minutes before aspiration.[4]

• Close the wound in layers (fascia and skin) with sutures.

• Administer post-operative analgesics and monitor the animal for recovery.

Expected Outcome:

Rats will exhibit characteristic signs of unilateral vestibular loss, including spontaneous nystagmus, head tilt towards the lesioned side, and circling behavior. These symptoms are most pronounced in the first few days post-surgery and gradually compensate over time.

Behavioral Assessment of Vestibular Function: The Rotarod Test

The rotarod test is a widely used method to assess motor coordination and balance in rodents, which are often impaired in models of vertigo.

Materials:

• Rotarod apparatus for rats or mice

• Timer

Procedure:

• Acclimation: Place the animals on the stationary rod for a few minutes on consecutive days before the test day to familiarize them with the apparatus.

• Training (Optional): Some protocols include a training session at a low, constant speed (e.g., 4 rpm) for a set duration.

• Testing:

  • Place the animal on the rotating rod.

  • Start the rotation, which can be at a fixed speed or an accelerating speed (e.g., accelerating from 4 to 40 rpm over 300 seconds).[6][7]

  • Record the latency to fall from the rod. A fall is defined as the animal falling off the rod or clinging to the rod and making one complete passive rotation.

  • Perform multiple trials (typically 3) with an inter-trial interval of at least 15 minutes.

Data Analysis:

The average latency to fall across the trials is calculated for each animal. A significant increase in the latency to fall in the (R)-Meclizine treated group compared to the vehicle control group would indicate an improvement in motor coordination and balance.

Administration of (R)-Meclizine

Vehicle: A suitable vehicle for (R)-Meclizine for intraperitoneal (IP) or oral (PO) administration should be determined based on its solubility (e.g., saline, PBS with a small percentage of a solubilizing agent like Tween 80).

Dosing: Based on the effective dose of racemic meclizine in mice (600 mg/kg IP for altering VsEPs), initial dose-response studies for (R)-Meclizine should be conducted. It is hypothesized that a lower dose of (R)-Meclizine may be required to achieve a similar or greater effect due to the removal of the less active (S)-enantiomer.

Timing: For prophylactic studies, (R)-Meclizine should be administered prior to the induction of vertigo or the behavioral test. The timing should be based on the pharmacokinetic profile of the compound, aiming for peak plasma concentrations during the test period. For therapeutic studies, the compound would be administered after the induction of vertigo.

Visualizations

Caption: Mechanism of (R)-Meclizine in vertigo.

References

• 1. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 4. A simple standard technique for labyrinthectomy in the rat: A methodical communication with a detailed description of the surgical process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Surgical Labyrinthectomy of the Rat to Study the Vestibular System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rotarod Protocol - IMPReSS [web.mousephenotype.org]
• 7. mmpc.org [mmpc.org]

(R)-Meclizine: A Chiral Tool for Dissecting Histamine H1 Receptor Signaling and Mitochondrial Respiration

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

(R)-Meclizine, the dextrorotatory enantiomer of the first-generation antihistamine meclizine, is emerging as a valuable tool compound in pharmacology. Its distinct pharmacological profile, characterized by potent histamine H1 receptor antagonism and a newly discovered role in modulating mitochondrial respiration, offers researchers a unique opportunity to investigate diverse cellular pathways. These application notes provide a comprehensive overview of (R)-Meclizine's pharmacological properties, detailed experimental protocols for its use, and a summary of key quantitative data to facilitate its application in research and drug development.

Pharmacological Profile

(R)-Meclizine is a chiral compound with two primary, yet distinct, mechanisms of action. It functions as a potent inverse agonist at the histamine H1 receptor, and it also inhibits mitochondrial respiration. Notably, the stereochemistry of meclizine plays a crucial role in its activity. While both the (R)- and (S)-enantiomers are equipotent in their effects on mitochondrial function, (R)-Meclizine is the more potent enantiomer for histamine H1 receptor antagonism. This stereoselectivity makes (R)-Meclizine a superior tool for specifically studying H1 receptor-mediated signaling pathways, with reduced confounding effects from the less active (S)-enantiomer.

Quantitative Data Summary

The following tables summarize the key quantitative pharmacological data for (R)-Meclizine and its racemate.

Compound	Target	Assay Type	Affinity (Ki)
Racemic Meclizine	Histamine H1 Receptor	Radioligand Binding	250 nM
(R)-Meclizine	Histamine H1 Receptor	Inferred from Racemate & Enantiomer Comparison	More potent than (S)-enantiomer
Racemic Meclizine	Muscarinic Receptors	Radioligand Binding	3,600 - 30,000 nM[1]

Compound	Biological Effect	Assay Type	Potency (IC50)
(R)-Meclizine & (S)-Meclizine	Inhibition of Mitochondrial Respiration	Oxygen Consumption Rate Assay	Equipotent

Signaling Pathways and Mechanisms of Action

(R)-Meclizine's utility as a tool compound stems from its ability to modulate two distinct signaling pathways.

Histamine H1 Receptor Inverse Agonism

As an inverse agonist of the H1 receptor, (R)-Meclizine reduces the constitutive activity of the receptor, thereby inhibiting downstream signaling cascades. This includes the Gq/11-PLC-IP3-Ca2+ pathway, which is central to allergic and inflammatory responses.

Histamine H1 Receptor Signaling Pathway

Inhibition of Mitochondrial Respiration

A more recently discovered function of meclizine is its ability to inhibit mitochondrial respiration. This effect is independent of its antihistaminic activity. Both (R)- and (S)-enantiomers contribute equally to this effect. The proposed mechanism involves the inhibition of CTP:phosphoethanolamine cytidylyltransferase (PCYT2), leading to an accumulation of phosphoethanolamine, which in turn inhibits mitochondrial respiration. This metabolic shift towards glycolysis has been shown to be neuroprotective in preclinical models.

Inhibition of Mitochondrial Respiration by (R)-Meclizine

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the use of (R)-Meclizine as a tool compound.

Protocol 1: Chiral Synthesis of (R)- and (S)-Meclizine

A detailed protocol for the chiral synthesis of (R)- and (S)-meclizine has been described, starting with the chiral resolution of racemic 4-chlorobenzhydrylamine using D- and L-enantiomers of tartaric acid. This is a multi-step synthesis and the full protocol can be found in the cited literature.

Protocol 2: In Vitro Histamine H1 Receptor Binding Assay (Competitive Radioligand Binding)

This protocol is designed to determine the binding affinity (Ki) of (R)-Meclizine for the human histamine H1 receptor.

Materials:

• Membrane Preparation: Membranes from cells expressing the human histamine H1 receptor (e.g., HEK293 or CHO cells).

• Radioligand: [³H]-Pyrilamine (a selective H1 antagonist).

• Test Compound: (R)-Meclizine.

• Non-specific Binding Control: A high concentration of a known H1 antagonist (e.g., 10 µM Mianserin).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well plates, filter mats (GF/C), scintillation fluid, and a scintillation counter.

Procedure:

• Prepare serial dilutions of (R)-Meclizine in assay buffer.

• In a 96-well plate, add assay buffer, [³H]-Pyrilamine (at a concentration near its Kd), and either (R)-Meclizine, assay buffer (for total binding), or the non-specific binding control.

• Add the membrane preparation to initiate the binding reaction.

• Incubate the plate at room temperature for 60 minutes with gentle agitation.

• Terminate the reaction by rapid filtration through the GF/C filter mats using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Allow the filters to dry, then add scintillation fluid.

• Quantify the bound radioactivity using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Determine the IC50 value of (R)-Meclizine from the competition curve and calculate the Ki value using the Cheng-Prusoff equation.

H1 Receptor Binding Assay Workflow

Protocol 3: Measurement of Mitochondrial Oxygen Consumption Rate (OCR)

This protocol is used to assess the inhibitory effect of (R)-Meclizine on mitochondrial respiration in intact cells.

Materials:

• Seahorse XF Analyzer (or similar instrument).

• XF cell culture microplates.

• Cell line of interest (e.g., HEK293, primary neurons).

• (R)-Meclizine.

• Assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine).

• Mitochondrial stress test compounds (optional, for more detailed analysis): Oligomycin, FCCP, Rotenone/Antimycin A.

Procedure:

• Seed cells in an XF cell culture microplate and allow them to adhere overnight.

• The following day, replace the culture medium with pre-warmed assay medium.

• Incubate the plate in a non-CO2 incubator at 37°C for 1 hour.

• Load the sensor cartridge with the desired compounds ((R)-Meclizine and mitochondrial stress test compounds, if applicable).

• Calibrate the Seahorse XF Analyzer.

• Place the cell plate in the analyzer and initiate the assay.

• Establish a baseline OCR measurement.

• Inject (R)-Meclizine and monitor the change in OCR.

• (Optional) Sequentially inject mitochondrial stress test compounds to assess various parameters of mitochondrial function.

• Normalize the OCR data to cell number or protein concentration.

Mitochondrial OCR Assay Workflow

Conclusion

(R)-Meclizine serves as a powerful and selective tool for investigating histamine H1 receptor pharmacology. Its additional, equipotent effect with its (S)-enantiomer on mitochondrial respiration opens up new avenues for research into cellular metabolism and its role in various physiological and pathological processes. The provided data and protocols are intended to guide researchers in effectively utilizing (R)-Meclizine to advance our understanding of these critical cellular functions.

References

• 1. Nutrient-sensitized screening for drugs that shift energy metabolism from mitochondrial respiration to glycolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (R)-Meclizine in Competitive Binding Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Meclizine is the R-enantiomer of meclizine, a first-generation antihistamine known for its antiemetic and antivertigo properties.[1] Its primary mechanism of action is the antagonism of the histamine H1 receptor, a member of the G-protein coupled receptor (GPCR) superfamily.[1] Competitive binding assays are fundamental in pharmacology to determine the affinity of a ligand, such as (R)-Meclizine, for its receptor. This document provides detailed application notes and protocols for conducting competitive binding assays to characterize the interaction of (R)-Meclizine with the histamine H1 receptor.

Histamine H1 Receptor Signaling Pathway

The histamine H1 receptor is a Gq-coupled GPCR. Upon agonist binding, it activates a signaling cascade that mediates allergic and inflammatory responses. Antagonists like (R)-Meclizine block this activation.

Caption: Histamine H1 Receptor Signaling Pathway.

Data Presentation

The binding affinity of (R)-Meclizine for the histamine H1 receptor is determined by competitive binding assays. In these experiments, the ability of unlabeled (R)-Meclizine to displace a labeled ligand (e.g., a radiolabeled antagonist) from the receptor is measured. The results are typically presented as the inhibitor concentration that displaces 50% of the specific binding of the labeled ligand (IC50). The IC50 value can then be converted to an inhibition constant (Ki) using the Cheng-Prusoff equation. A lower Ki value indicates a higher binding affinity.

Compound	Receptor	Radioligand	Ki (nM)	Reference
Meclizine (racemic)	Histamine H1	[3H]mepyramine	250	[7]
Levocetirizine ((R)-cetirizine)	Histamine H1	[3H]mepyramine	3	[3][4]
Dextrocetirizine ((S)-cetirizine)	Histamine H1	[3H]mepyramine	100	[2][3][4]

Note: The Ki value for Meclizine is for the racemic mixture. It is anticipated that the (R)-enantiomer will have a higher affinity.

Experimental Protocols

Two common types of competitive binding assays are radioligand binding assays and non-radioactive binding assays.

Protocol 1: Radioligand Competitive Binding Assay

This protocol describes a classic method using a radiolabeled ligand to determine the binding affinity of (R)-Meclizine for the histamine H1 receptor.

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for a radioligand competitive binding assay.

Materials:

• Cell Membranes: Membranes prepared from cells overexpressing the human histamine H1 receptor (e.g., HEK293 or CHO cells).

• Radioligand: [3H]mepyramine (specific activity 20-30 Ci/mmol).

• Test Compound: (R)-Meclizine.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Non-specific Binding Control: 10 µM Mianserin or another suitable H1 antagonist.

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/C).

• Cell harvester.

• Scintillation vials and scintillation fluid.

• Liquid scintillation counter.

Procedure:

• Preparation of Reagents:

  • Prepare serial dilutions of (R)-Meclizine in assay buffer. A typical concentration range would be from 10⁻¹¹ M to 10⁻⁵ M.

  • Dilute the [3H]mepyramine stock in assay buffer to the desired final concentration (typically at or below its Kd, e.g., 1-5 nM).

  • Thaw the cell membranes on ice and dilute to the appropriate concentration in assay buffer (the optimal protein concentration should be determined empirically).

• Assay Setup (in a 96-well plate):

  • Total Binding: Add 50 µL of assay buffer, 50 µL of [3H]mepyramine solution, and 100 µL of the membrane suspension to designated wells.

  • Non-specific Binding (NSB): Add 50 µL of the non-specific binding control solution, 50 µL of [3H]mepyramine solution, and 100 µL of the membrane suspension to designated wells.

  • Competitive Binding: Add 50 µL of each (R)-Meclizine dilution, 50 µL of [3H]mepyramine solution, and 100 µL of the membrane suspension to the remaining wells.

• Incubation:

  • Incubate the plate at room temperature (or other optimized temperature) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration:

  • Rapidly terminate the binding reaction by filtering the contents of each well through the glass fiber filters using a cell harvester.

  • Wash the filters several times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Transfer the filters to scintillation vials, add scintillation fluid, and vortex.

  • Measure the radioactivity in each vial using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the average counts per minute (CPM) of the NSB wells from the CPM of all other wells.

  • Plot the percentage of specific binding against the logarithm of the (R)-Meclizine concentration.

  • Determine the IC50 value from the resulting sigmoidal curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the H1 receptor.

Protocol 2: Non-Radioactive Competitive Binding Assay (e.g., Fluorescence Polarization)

This protocol provides an alternative to radioligand assays, using a fluorescently labeled ligand.

Experimental Workflow: Non-Radioactive (FP) Binding Assay

Caption: Workflow for a non-radioactive fluorescence polarization competitive binding assay.

Materials:

• Receptor: Purified soluble histamine H1 receptor or membrane preparation.

• Fluorescent Ligand: A fluorescently labeled H1 receptor antagonist.

• Test Compound: (R)-Meclizine.

• Assay Buffer: Buffer optimized for fluorescence polarization assays (e.g., phosphate-buffered saline with a small amount of non-ionic detergent).

• Black, low-volume 96- or 384-well microplates.

• Plate reader capable of measuring fluorescence polarization.

Procedure:

• Preparation of Reagents:

  • Prepare serial dilutions of (R)-Meclizine in assay buffer.

  • Dilute the fluorescent ligand to the desired final concentration in assay buffer.

  • Dilute the receptor preparation to the optimal concentration in assay buffer.

• Assay Setup (in a microplate):

  • Add the fluorescent ligand and (R)-Meclizine (at varying concentrations) to the wells.

  • Initiate the binding reaction by adding the receptor preparation to each well.

  • Include controls for no receptor (background) and no competitor (maximum polarization).

• Incubation:

  • Incubate the plate at room temperature, protected from light, for a time sufficient to reach equilibrium.

• Measurement:

  • Measure the fluorescence polarization of each well using a plate reader with appropriate excitation and emission filters.

• Data Analysis:

  • Subtract the background fluorescence polarization.

  • Plot the change in fluorescence polarization against the logarithm of the (R)-Meclizine concentration.

  • Determine the IC50 value from the resulting curve.

  • Calculate the Ki value using the Cheng-Prusoff equation as described in the radioligand assay protocol.

Conclusion

These application notes and protocols provide a comprehensive guide for researchers to characterize the binding of (R)-Meclizine to the histamine H1 receptor using competitive binding assays. The choice between a radioligand and a non-radioactive method will depend on the available resources and specific experimental needs. Accurate determination of the binding affinity of (R)-Meclizine will contribute to a better understanding of its pharmacology and aid in the development of improved antihistaminic drugs.

References

• 1. SMPDB [smpdb.ca]
• 2. Cetirizine - Wikipedia [en.wikipedia.org]
• 3. farm.ucl.ac.be [farm.ucl.ac.be]
• 4. Binding characteristics of cetirizine and levocetirizine to human H(1) histamine receptors: contribution of Lys(191) and Thr(194) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Levocetirizine: a new selective H1 receptor antagonist for use in allergic disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enhancing the Aqueous Solubility of (R)-Meclizine

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the process of improving the aqueous solubility of (R)-Meclizine.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Meclizine and why is its aqueous solubility a concern?

A1: (R)-Meclizine is an enantiomer of Meclizine, a histamine H1 antagonist used for the treatment of nausea, vomiting, and dizziness.[1][2] Like many active pharmaceutical ingredients (APIs), (R)-Meclizine is a poorly water-soluble compound, which can lead to low bioavailability and hinder its therapeutic efficacy. Meclizine hydrochloride, a common salt form, is described as practically insoluble in water, with a solubility of approximately 0.1 g/100mL.[3][4] Another source states the aqueous solubility of Meclizine HCl is very low, around 0.261 mg/mL, particularly at pH values greater than 2.0.[5]

Q2: What are the primary strategies for improving the aqueous solubility of (R)-Meclizine?

A2: The main approaches for enhancing the solubility of poorly soluble drugs like (R)-Meclizine can be categorized as follows:

• Chemical Modifications: This includes salt formation, where the ionizable (R)-Meclizine molecule is converted into a salt form with improved dissolution characteristics.

• Complexation: Forming inclusion complexes with cyclodextrins is a widely used technique to encapsulate the hydrophobic drug molecule within the cyclodextrin cavity, thereby increasing its apparent solubility.

• Solid Dispersions: This involves dispersing the drug in a hydrophilic polymer matrix at a molecular level to enhance its wettability and dissolution rate.[6]

Q3: How effective are these techniques for (R)-Meclizine?

A3: Studies have demonstrated significant improvements in the solubility and dissolution of Meclizine using these methods. For instance, cyclodextrin inclusion complexation has been shown to enhance the aqueous solubility of Meclizine by 8- to 16-fold. Solid dispersions with carriers like polyethylene glycol (PEG) and mannitol have also shown substantial increases in dissolution rates. For example, a solid dispersion with PEG 20000 increased the dissolution efficiency by 3.4-fold compared to the pure drug.

Data Presentation: Solubility Enhancement of Meclizine

The following tables summarize the quantitative data on the solubility enhancement of Meclizine using different techniques.

Table 1: Aqueous Solubility of Meclizine Forms

Meclizine Form	Aqueous Solubility	Reference
Meclizine Hydrochloride	~ 1 mg/mL (0.1 g/100mL)	[4]
Meclizine Hydrochloride	0.261 mg/mL	[5]
Meclizine Free Base	Practically Insoluble	[2]

Table 2: Solubility Enhancement via Cyclodextrin Complexation

Cyclodextrin Type	Molar Ratio (Drug:CD)	Preparation Method	Solubility/Dissolution Enhancement	Reference
β-Cyclodextrin	1:2	Kneading	Increased dissolution rate significantly	[7]
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	1:1	Kneading	Apparent stability constant (Kc) = 453.54 M⁻¹	[5]
Methyl-β-cyclodextrin (M-β-CD), Randomly methylated β-CD (RM-β-CD), Sodium sulfobutylether β-CD (SBE-β-CD)	Not specified	Not specified	8- to 16-fold increase in aqueous solubility

Table 3: Dissolution Enhancement via Solid Dispersion

Polymer Carrier	Drug:Carrier Ratio (w/w)	Preparation Method	Dissolution Enhancement	Reference
Polyethylene Glycol (PEG) 20000	1:4	Solvent Evaporation	3.4-fold increase in dissolution efficiency
Mannitol	1:5	Fusion	Faster dissolution rate than pure drug	[8]
Polyethylene Glycol (PEG) 6000	1:3	Solvent Evaporation	Greater solubility compared to PEG 4000	[9]

Experimental Protocols

Preparation of (R)-Meclizine-Cyclodextrin Inclusion Complex (Kneading Method)

Objective: To prepare a solid inclusion complex of (R)-Meclizine with a cyclodextrin to improve its aqueous solubility.

Materials:

• (R)-Meclizine

• β-Cyclodextrin (or a derivative like HP-β-CD)

• Mortar and Pestle

• Ethanol (or other suitable solvent)

• Distilled water

• Vacuum oven

Procedure:

• Accurately weigh (R)-Meclizine and the chosen cyclodextrin in the desired molar ratio (e.g., 1:1 or 1:2).

• Place the cyclodextrin in a mortar and add a small amount of a water/ethanol mixture to form a paste.

• Add the (R)-Meclizine powder to the paste.

• Knead the mixture thoroughly for a specified period (e.g., 45-60 minutes) to ensure intimate contact and complex formation.

• If the paste becomes too dry, add a few more drops of the solvent mixture.

• Scrape the resulting paste and spread it on a tray.

• Dry the paste in a vacuum oven at a controlled temperature (e.g., 40-50 °C) until a constant weight is achieved.

• Pulverize the dried complex into a fine powder using the mortar and pestle.

• Store the resulting powder in a desiccator.

Preparation of (R)-Meclizine Solid Dispersion (Solvent Evaporation Method)

Objective: To prepare a solid dispersion of (R)-Meclizine in a hydrophilic polymer to enhance its dissolution rate.

Materials:

• (R)-Meclizine

• Hydrophilic polymer (e.g., Polyethylene Glycol (PEG) 6000, Polyvinylpyrrolidone (PVP) K30)

• Common solvent (e.g., Ethanol, Methanol, Dichloromethane)

• Beaker

• Magnetic stirrer

• Rotary evaporator or water bath

• Vacuum oven

Procedure:

• Accurately weigh (R)-Meclizine and the chosen polymer in the desired weight ratio (e.g., 1:1, 1:3, 1:5).

• Dissolve both the (R)-Meclizine and the polymer in a sufficient volume of the common solvent in a beaker with continuous stirring until a clear solution is obtained.

• Evaporate the solvent using a rotary evaporator or a water bath maintained at a suitable temperature (e.g., 40-60 °C).

• Continue the evaporation until a solid mass or a thin film is formed.

• Further dry the solid mass in a vacuum oven at a controlled temperature to remove any residual solvent.

• Scrape the dried solid dispersion and pulverize it into a fine powder.

• Pass the powder through a sieve to obtain a uniform particle size.

• Store the prepared solid dispersion in a desiccator.

Phase Solubility Study (according to Higuchi and Connors)

Objective: To determine the effect of a complexing agent (e.g., cyclodextrin) on the aqueous solubility of (R)-Meclizine and to determine the stoichiometry of the complex.

Materials:

• (R)-Meclizine

• Cyclodextrin (or other complexing agent)

• Distilled water or buffer of desired pH

• Conical flasks with stoppers

• Shaking incubator or water bath

• Filtration apparatus (e.g., syringe filters)

• Analytical instrument for drug quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Prepare a series of aqueous solutions with increasing concentrations of the cyclodextrin (e.g., 0, 2, 4, 6, 8, 10 mM).

• Add an excess amount of (R)-Meclizine to each flask containing the cyclodextrin solutions.

• Seal the flasks and place them in a shaking incubator at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time to reach equilibrium (typically 24-72 hours).

• After equilibration, allow the suspensions to settle.

• Withdraw an aliquot from the supernatant of each flask and filter it through a suitable membrane filter (e.g., 0.45 µm) to remove the undissolved drug.

• Dilute the filtered samples appropriately with the respective solvent.

• Analyze the concentration of dissolved (R)-Meclizine in each sample using a validated analytical method.

• Plot the concentration of dissolved (R)-Meclizine (y-axis) against the concentration of the cyclodextrin (x-axis).

• Analyze the resulting phase solubility diagram to determine the type of complexation and calculate the stability constant (Kc).

Troubleshooting Guides

Issue 1: Low yield or incomplete complexation during cyclodextrin inclusion complex preparation.

• Q: I am not observing a significant increase in the solubility of my (R)-Meclizine after preparing the inclusion complex. What could be the problem?

  • A: Several factors could be at play:

    • Inappropriate Cyclodextrin: The cavity size of the chosen cyclodextrin might not be suitable for the (R)-Meclizine molecule. Consider screening different types of cyclodextrins (α, β, γ) and their derivatives (e.g., HP-β-CD, SBE-β-CD).

    • Incorrect Molar Ratio: The stoichiometry of the complex may not be 1:1. Try varying the molar ratio of (R)-Meclizine to cyclodextrin.

    • Insufficient Kneading/Mixing: Inadequate mixing can lead to incomplete complex formation. Ensure thorough and consistent kneading for the specified duration.

    • Improper Solvent System: The choice and amount of solvent used for pasting can influence the complexation efficiency. Experiment with different water/organic solvent ratios.

Issue 2: Drug precipitation or phase separation in solid dispersions.

• Q: My solid dispersion appears cloudy or I observe drug crystals after preparation. How can I prevent this?

  • A: This indicates that the drug is not molecularly dispersed or is recrystallizing.

    • Poor Drug-Polymer Miscibility: The selected polymer may not be miscible with (R)-Meclizine. Screen for polymers with better miscibility, considering their solubility parameters.

    • High Drug Loading: The amount of drug in the dispersion might be too high, exceeding the saturation solubility in the polymer. Try reducing the drug-to-polymer ratio.

    • Slow Solvent Removal: Rapid solvent evaporation is crucial to "freeze" the drug in its amorphous, molecularly dispersed state. Optimize the evaporation process (e.g., increase temperature, reduce pressure).

    • Moisture Content: Absorbed moisture can act as a plasticizer and promote drug crystallization. Ensure the solid dispersion is thoroughly dried and stored in a desiccator.

Issue 3: Inconsistent results in phase solubility studies.

• Q: I am getting variable solubility data in my phase solubility experiments. What are the possible causes?

  • A: Consistency is key in these studies.

    • Equilibrium Not Reached: The shaking time may be insufficient for the system to reach equilibrium. Extend the incubation period and sample at different time points (e.g., 24, 48, 72 hours) to confirm that the solubility has plateaued.

    • Temperature Fluctuations: Solubility is temperature-dependent. Use a calibrated, temperature-controlled shaking water bath or incubator.

    • Inaccurate Drug Quantification: Ensure your analytical method for measuring (R)-Meclizine concentration is validated, linear, and accurate in the presence of the cyclodextrin.

    • Filtration Issues: The filter may be adsorbing the drug or not effectively removing all undissolved particles. Pre-saturate the filter with the solution before collecting the sample for analysis.

Mandatory Visualizations

Caption: Signaling pathway of (R)-Meclizine's antiemetic action.

Caption: Experimental workflow for solubility enhancement.

Caption: Troubleshooting logic for solubility enhancement strategy.

References

• 1. Meclizine (hydrochloride) | CAS 1104-22-9 | Cayman Chemical | Biomol.com [biomol.com]
• 2. medkoo.com [medkoo.com]
• 3. US20130065910A1 - Oral meclizine aqueous formulations with taste flavoring agent - Google Patents [patents.google.com]
• 4. Meclizine | C25H27ClN2 | CID 4034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Studies on the Preparation, Characterization, and Solubility of 2-HP-β-Cyclodextrin-Meclizine HCl Inclusion Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. jddtonline.info [jddtonline.info]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: (R)-Meclizine in DMSO Solutions

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and mitigating stability issues associated with (R)-Meclizine dissolved in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for (R)-Meclizine in DMSO?

A1: The main stability concerns for (R)-Meclizine, a tertiary amine, in DMSO solution include degradation over time, precipitation upon storage or dilution, and the potential for racemization. Factors such as storage temperature, water content in the DMSO, and exposure to light can influence the rate of degradation.

Q2: What are the recommended storage conditions for (R)-Meclizine DMSO stock solutions?

A2: To maximize stability, stock solutions of (R)-Meclizine in DMSO should be stored at -20°C or -80°C in tightly sealed, amber vials to protect from light and moisture. Aliquoting the stock solution into single-use volumes is highly recommended to avoid repeated freeze-thaw cycles.

Q3: How long can I store (R)-Meclizine in DMSO?

Q4: Can I store my (R)-Meclizine DMSO solution at room temperature?

A4: Storing (R)-Meclizine in DMSO at room temperature is not recommended for extended periods. Studies on various compounds in DMSO have shown a significant decrease in compound integrity over months at ambient temperatures.[2] For short-term use during an experiment, keeping the solution on ice and protected from light is advisable.

Q5: What are the potential degradation products of Meclizine?

A5: Forced degradation studies on Meclizine hydrochloride have identified several degradation products under various stress conditions (acidic, basic, oxidative, photolytic, and thermal). While these studies were not conducted in DMSO, they provide insight into potential degradation pathways. Identified degradation products include m-tolylmethanol, (4-chlorophenyl)-phenyl-methanol, meclizine N-oxide, and 1-((4-chlorophenyl)(phenyl)methyl)piperazine.[3]

Troubleshooting Guide

This guide addresses common issues encountered during the preparation, storage, and use of (R)-Meclizine in DMSO solutions.

Problem	Possible Cause	Recommended Solution
Cloudy solution or visible precipitate	1. Exceeded solubility limit: The concentration of (R)-Meclizine is too high for the volume of DMSO. 2. Low-quality or "wet" DMSO: DMSO is hygroscopic and readily absorbs water from the atmosphere, which can decrease the solubility of hydrophobic compounds.[4] 3. Precipitation upon freeze-thaw: The compound may precipitate out of solution during the freezing process.	1. Ensure the desired concentration does not exceed the known solubility of (R)-Meclizine in DMSO. If solubility information is unavailable, perform a small-scale solubility test. 2. Use high-purity, anhydrous DMSO. Store DMSO in a desiccator and use a fresh bottle if moisture contamination is suspected. 3. Before use, gently warm the vial to room temperature and vortex thoroughly to ensure the compound is fully redissolved. Visually inspect for any particulate matter.
Decreased biological activity over time	1. Degradation of (R)-Meclizine: The compound may be degrading under the storage conditions. 2. Racemization: The (R)-enantiomer could be converting to the less active or inactive (S)-enantiomer. 3. Inaccurate initial concentration: The compound may not have been fully dissolved initially.	1. Store stock solutions at -80°C in single-use aliquots. For critical applications, perform a purity check using a suitable analytical method like HPLC. 2. While specific data on the racemization of (R)-Meclizine in DMSO is lacking, storing at low temperatures (-80°C) is generally recommended to minimize this risk for chiral compounds. 3. Ensure complete dissolution when preparing the stock solution. Sonication can aid in dissolving the compound.
Inconsistent experimental results	1. Variable concentration of active compound: This can be due to degradation, precipitation, or incomplete dissolution between experiments. 2. Effect of DMSO on the assay: High concentrations of DMSO can inhibit or interfere with biological assays.[5]	1. Follow a strict and consistent protocol for solution preparation, storage, and handling. Use freshly thawed aliquots for each experiment. 2. Ensure the final concentration of DMSO in your assay is low (typically <0.5%) and consistent across all experiments, including controls. Run a vehicle control (DMSO without the compound) to assess the effect of the solvent on your system.

Data Presentation

While specific quantitative stability data for (R)-Meclizine in DMSO is not publicly available, the following table summarizes general stability data for compound libraries stored in DMSO, which can serve as a guideline.

Storage Condition	Duration	Observation	Source
Room Temperature	3 months	92% of compounds remained stable	[2]
Room Temperature	6 months	83% of compounds remained stable	[2]
Room Temperature	1 year	52% of compounds remained stable	[2]
-15°C	11 freeze-thaw cycles	No significant compound loss observed for a diverse set of compounds.	[6]
-20°C	6 years	Over 85% of compounds showed >80% purity.	[1]
40°C (Accelerated)	15 weeks	Most compounds were stable. Water was a more significant factor in degradation than oxygen.	[6]

Experimental Protocols

Protocol 1: Preparation of (R)-Meclizine Stock Solution in DMSO

Objective: To prepare a stable, high-concentration stock solution of (R)-Meclizine in DMSO.

Materials:

• (R)-Meclizine powder

• Anhydrous, high-purity DMSO (≥99.9%)

• Sterile, amber glass vials with PTFE-lined screw caps

• Analytical balance

• Vortex mixer

• Sonicator (optional)

Procedure:

• Equilibrate the (R)-Meclizine powder and anhydrous DMSO to room temperature in a desiccator to prevent moisture absorption.

• Weigh the desired amount of (R)-Meclizine powder accurately and transfer it to a sterile amber vial.

• Add the calculated volume of anhydrous DMSO to the vial to achieve the target concentration.

• Cap the vial tightly and vortex the solution for 2-5 minutes, or until the powder is completely dissolved.

• If necessary, sonicate the vial in a water bath at room temperature for 10-15 minutes to aid dissolution.

• Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Aliquot the stock solution into single-use, sterile, amber microcentrifuge tubes or vials.

• Store the aliquots at -80°C.

Protocol 2: Stability Assessment of (R)-Meclizine in DMSO by HPLC

Objective: To determine the stability of (R)-Meclizine in DMSO under specific storage conditions over time.

Materials:

• (R)-Meclizine DMSO stock solution

• HPLC system with a UV detector

• Chiral HPLC column (e.g., a cellulose or amylose-based column)

• HPLC-grade mobile phase solvents (e.g., acetonitrile, methanol, ammonium bicarbonate buffer)

• Autosampler vials

Procedure:

• Prepare a stock solution of (R)-Meclizine in DMSO as described in Protocol 1.

• At time zero (T=0), dilute a small aliquot of the stock solution with the mobile phase to a suitable concentration for HPLC analysis.

• Inject the T=0 sample into the HPLC system and record the chromatogram. The peak area of (R)-Meclizine at T=0 will serve as the baseline.

• Store the remaining aliquots of the stock solution under the desired test conditions (e.g., room temperature, 4°C, -20°C, -80°C).

• At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), thaw an aliquot from each storage condition to room temperature.

• Dilute the thawed aliquot in the same manner as the T=0 sample and analyze by HPLC.

• Calculate the percentage of (R)-Meclizine remaining at each time point relative to the T=0 sample.

• Monitor the chromatograms for the appearance of new peaks, which may indicate degradation products, or a peak corresponding to the (S)-enantiomer, which would indicate racemization.

Visualizations

Caption: Signaling pathway of (R)-Meclizine in motion sickness.

Caption: Workflow for assessing the stability of (R)-Meclizine in DMSO.

Caption: Troubleshooting logic for (R)-Meclizine stability issues.

References

• 1. researchgate.net [researchgate.net]
• 2. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The use of dimethylsulfoxide as a solvent in enzyme inhibition studies: the case of aldose reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Chiral HPLC Separation of (R)-Meclizine

Welcome to the technical support center for the chiral HPLC separation of (R)-Meclizine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to the enantiomeric separation of Meclizine.

Frequently Asked Questions (FAQs)

Q1: I am not getting baseline separation between the (R)- and (S)-Meclizine enantiomers. What are the common causes and how can I improve the resolution?

A1: Poor resolution is a common issue in chiral separations. Several factors can contribute to this problem. Here is a step-by-step troubleshooting guide:

• Optimize Mobile Phase Composition: The ratio of the organic modifier (typically acetonitrile) to the aqueous buffer (like ammonium bicarbonate or ammonium formate) is critical. A slight adjustment in this ratio can significantly impact selectivity. Try systematically varying the percentage of the organic modifier. For example, if you are using acetonitrile:20mM ammonium bicarbonate (75:25 v/v), try adjusting the ratio to 70:30 or 80:20.[1]

• Adjust the Additive Concentration: For basic compounds like Meclizine, adding a basic modifier such as diethylamine (DEA) to the mobile phase can improve peak shape and resolution by minimizing interactions with residual silanol groups on the stationary phase.

• Lower the Flow Rate: Reducing the flow rate can increase the interaction time of the enantiomers with the chiral stationary phase, often leading to better resolution. Typical flow rates for Meclizine separation are around 1.0 mL/min.[1][2]

• Column Temperature: Temperature can influence the thermodynamics of the separation. Operating at a controlled, slightly elevated, or sub-ambient temperature might enhance resolution. Ensure your column oven maintains a stable temperature.

Q2: I am observing significant peak tailing for the Meclizine enantiomers. What is causing this and how can it be fixed?

A2: Peak tailing in the analysis of basic compounds like Meclizine is often due to secondary interactions with the silica support of the stationary phase. Here’s how to address it:

• Use a Basic Additive: As mentioned above, incorporating a basic additive like diethylamine (DEA) or triethylamine (TEA) into your mobile phase can effectively mask the acidic silanol groups, leading to more symmetrical peaks. A concentration of 0.1% to 0.5% is a good starting point.

• Adjust Mobile Phase pH: Ensure the pH of your mobile phase is appropriate. For basic compounds, a mobile phase with a slightly basic pH can suppress the ionization of the analyte and reduce tailing.

• Check for Column Contamination: A contaminated column, particularly at the inlet, can lead to poor peak shape. If the problem persists, consider flushing the column with a strong solvent or, if that fails, replacing the guard column or the analytical column itself.

Q3: My retention times for the Meclizine enantiomers are not consistent between injections. What could be the reason?

A3: Variable retention times can invalidate your results. The most common causes are:

• Insufficient Column Equilibration: Chiral stationary phases, especially polysaccharide-based ones, may require longer equilibration times. Ensure the column is thoroughly equilibrated with the mobile phase before starting your analytical run.

• Mobile Phase Instability: Inconsistent preparation of the mobile phase can lead to shifts in retention times. Always prepare fresh mobile phase and ensure it is well-mixed and degassed.

• Temperature Fluctuations: Unstable column temperature will cause retention time drift. Use a reliable column oven to maintain a constant temperature.

• Pump Issues: Leaks in the pump or check valve problems can lead to inconsistent flow rates and, consequently, variable retention times.

Q4: I am seeing a small peak co-eluting with my (R)-Meclizine peak. How can I confirm if it is an impurity or a degradation product and resolve it?

A4: Co-elution can be a significant challenge, especially in stability studies. Meclizine can degrade under stress conditions like acidic, basic, and oxidative environments, forming several degradation products.[1][3]

• Perform Stress Studies: To identify potential degradation products, subject a sample of Meclizine to forced degradation conditions (e.g., acid, base, heat, oxidation, light). Analyze the stressed samples to see if any new peaks appear at the same retention time as your peak of interest.

• Adjust Mobile Phase Selectivity: Modifying the mobile phase can alter the retention times of the enantiomers and any co-eluting impurities. Try changing the type of organic modifier (e.g., from acetonitrile to methanol) or adjusting the pH of the aqueous phase.

• Use a Different Chiral Column: If mobile phase optimization is unsuccessful, using a chiral stationary phase with a different selectivity (e.g., switching from a cellulose-based to an amylose-based column) may resolve the co-elution. Chiralpak IA and Chiralpak ID have been shown to be effective for separating antihistamines like meclizine.

Experimental Protocols

Below are detailed methodologies for established chiral HPLC separation of Meclizine enantiomers.

Method 1: Isocratic Chiral HPLC-UV [1][2]

Parameter	Condition
Column	Phenomenex® Lux Cellulose 1 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : 25mM Ammonium Bicarbonate (75:25 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 230 nm
Injection Volume	20 µL
Column Temperature	Ambient
Expected Retention Times	(+)-Meclizine: ~13.14 min, (-)-Meclizine: ~14.33 min

Method 2: Isocratic Chiral HPLC-MS

Parameter	Condition
Column	Phenomenex® Lux Cellulose 1 C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : 5 mM Ammonium Formate (pH 5.5 with Formic Acid) (90:10 v/v)
Flow Rate	0.4 mL/min
Detection	Mass Spectrometry (MS)
Injection Volume	Not specified
Column Temperature	Ambient
Expected Retention Times	(+)-Meclizine: ~1.58 min, (-)-Meclizine: ~2.20 min

Data Presentation

The following table summarizes key quantitative data from validated chiral HPLC methods for Meclizine.

Parameter	Method 1 (HPLC-UV)[1][2]	Method 2 (HPLC-MS)
Linearity Range	1-5 µg/mL	1-5 ng/mL
Correlation Coefficient (r²)	0.999	0.999
Limit of Detection (LOD)	0.25 µg/mL	1.0 ng/mL
Limit of Quantification (LOQ)	1.00 µg/mL	5.0 ng/mL
Recovery	97.33% - 98.81%	Not specified

Mandatory Visualizations

Troubleshooting Workflow for Poor Resolution

Caption: A stepwise workflow for troubleshooting poor resolution in the chiral HPLC separation of Meclizine.

Logical Relationship of Common HPLC Problems and Solutions

Caption: Mapping of common problems in Meclizine chiral HPLC to their primary solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. Enantiomeric Separation of Meclizine Hydrochloride in Pharmaceutical Dosage Form by HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the In Vivo Bioavailability of (R)-Meclizine

Welcome to the technical support center for researchers, scientists, and drug development professionals working to overcome the challenges of poor in vivo bioavailability of (R)-Meclizine. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor in vivo bioavailability of (R)-Meclizine?

A1: The poor bioavailability of (R)-Meclizine, a BCS Class II drug, primarily stems from its low aqueous solubility, which limits its dissolution rate in the gastrointestinal fluids.[1] Additionally, as a substrate for the cytochrome P450 enzyme CYP2D6, it may be subject to first-pass metabolism in the liver, further reducing the amount of active drug that reaches systemic circulation.[2][3] Genetic variations in CYP2D6 can also lead to significant inter-individual variability in metabolism.[4]

Q2: What are the most promising formulation strategies to enhance the oral bioavailability of Meclizine?

A2: Several formulation strategies have shown promise for improving the oral bioavailability of poorly soluble drugs like Meclizine. These include:

• Lipid-Based Formulations: Nanostructured Lipid Carriers (NLCs) have been demonstrated to significantly improve the oral bioavailability of Meclizine.[5] These formulations can enhance drug solubilization and promote absorption through the lymphatic pathway, bypassing first-pass metabolism.

• Cyclodextrin Complexation: Including Meclizine in cyclodextrin complexes can increase its aqueous solubility and dissolution rate.[6][7]

• Particle Size Reduction: Techniques such as creating nanosuspensions can increase the surface area of the drug, leading to a faster dissolution rate.[8]

• Solid Dispersions: Dispersing Meclizine in a polymer matrix can enhance its dissolution.

• Novel Dosage Forms: Formulations like fast-dissolving tablets and oral solutions can lead to a more rapid onset of action by promoting faster dissolution.[9]

Q3: Is there a significant difference in the pharmacokinetics of (R)-Meclizine compared to racemic Meclizine?

A3: While specific in vivo bioavailability data comparing (R)-Meclizine to the racemic mixture is limited in the currently available literature, studies have shown a stereoselective disposition of Meclizine enantiomers in rabbits.[5] This suggests that the two enantiomers may have different pharmacokinetic profiles. The metabolism of Meclizine is primarily mediated by CYP2D6, and it is possible that this enzyme exhibits enantioselectivity, which could lead to differences in the bioavailability and clearance of the (R) and (S) enantiomers.[2] Further research is needed to fully elucidate these potential differences. A recent study identified (S)-meclizine as a promising neuroprotective agent with reduced H1 receptor binding, suggesting that isolating a single enantiomer can offer therapeutic advantages.[10]

Q4: How does the genetic polymorphism of CYP2D6 affect Meclizine's bioavailability?

A4: The CYP2D6 enzyme exhibits significant genetic polymorphism, leading to different metabolizer phenotypes in the population, including poor, intermediate, extensive, and ultrarapid metabolizers.[4][11] Individuals who are "poor metabolizers" may have a reduced capacity to metabolize Meclizine, which could lead to higher plasma concentrations and potentially an increased risk of adverse effects. Conversely, "ultrarapid metabolizers" may clear the drug more quickly, potentially reducing its efficacy at standard doses. Therefore, inter-individual variability in CYP2D6 activity is a crucial factor to consider when evaluating the in vivo performance of (R)-Meclizine formulations.

Troubleshooting Guides

Problem 1: High variability in pharmacokinetic data between subjects.

Possible Cause	Troubleshooting Step
Genetic polymorphism of CYP2D6	Consider genotyping your animal subjects for CYP2D6 or using a well-characterized strain with known metabolic activity. This will help to normalize the metabolic clearance of (R)-Meclizine across your study groups.[4]
Food effects	Ensure that all animals are fasted for a consistent period before drug administration, as food can significantly impact the absorption of lipophilic drugs.
Inconsistent formulation administration	For oral gavage, ensure the formulation is homogenous and that the full dose is administered each time. For poorly soluble compounds, suspension formulations should be well-vortexed immediately before dosing.
Coprophagy (in rodents)	House animals in metabolic cages or use tail cups to prevent the re-ingestion of excreted drug, which can lead to artificially high and variable plasma concentrations.

Problem 2: Low or no detectable plasma concentrations of (R)-Meclizine after oral administration.

Possible Cause	Troubleshooting Step
Poor aqueous solubility and dissolution	The formulation is not adequately enhancing the solubility of (R)-Meclizine in the gastrointestinal tract. Consider reformulating using techniques such as lipid-based delivery systems (e.g., NLCs), cyclodextrin complexation, or preparing a nanosuspension to improve the dissolution rate.[5][6][8]
Extensive first-pass metabolism	The drug is being rapidly metabolized by CYP2D6 in the liver before it can reach systemic circulation.[2] Consider co-administering a known CYP2D6 inhibitor in a pilot study to assess the impact of first-pass metabolism. For formulation development, lymphatic-targeting lipid-based systems may help to bypass the liver.
Analytical method sensitivity	The limit of quantification (LOQ) of your analytical method may be too high to detect the low circulating concentrations of the drug. Validate your analytical method to ensure it has sufficient sensitivity for the expected plasma concentrations.

Problem 3: Inconsistent in vitro-in vivo correlation (IVIVC).

Possible Cause	Troubleshooting Step
Dissolution medium does not reflect in vivo conditions	The in vitro dissolution test may not be predictive of in vivo performance. Consider using biorelevant dissolution media (e.g., FaSSIF, FeSSIF) that mimic the composition of intestinal fluids in the fasted and fed states.
Precipitation of the drug in the GI tract	A supersaturating formulation may show good initial dissolution but the drug may precipitate in the gastrointestinal tract before it can be absorbed. Incorporate precipitation inhibitors into your formulation.
Permeability is the rate-limiting step	Even with improved dissolution, the inherent permeability of (R)-Meclizine across the intestinal epithelium may be limiting its absorption. Consider incorporating permeation enhancers into your formulation, but be mindful of potential toxicity.

Data Presentation

Table 1: Pharmacokinetic Parameters of Meclizine After Oral Administration of Unprocessed Powder vs. Nanostructured Lipid Carrier (NLC) Formulation in Rabbits.

Formulation	Cmax (ng/mL)	Tmax (h)	AUC0-t (ng·h/mL)	Relative Bioavailability (%)
Unprocessed Meclizine Powder	158.3 ± 12.5	4.0 ± 0.5	1245.7 ± 110.2	100
Meclizine-loaded NLCs (Mz-NLCs-25)	325.6 ± 25.8	2.0 ± 0.5	3352.4 ± 280.5	269

Data adapted from a study on Meclizine-loaded nanostructured lipid carriers.[5] The study demonstrated a 2.69-fold increase in oral bioavailability with the NLC formulation.

Experimental Protocols

Protocol 1: Preparation of (R)-Meclizine Loaded Nanostructured Lipid Carriers (NLCs)

This protocol is adapted from a method used for racemic Meclizine and can be a starting point for (R)-Meclizine.[5]

Materials:

• (R)-Meclizine

• Solid Lipid (e.g., Gelucire)

• Liquid Lipid (e.g., Capryol)

• Surfactant (e.g., Tween 80)

• Purified water

Method:

• Lipid Phase Preparation: Melt the solid lipid at a temperature approximately 10°C above its melting point.

• Drug Solubilization: Dissolve the (R)-Meclizine and the liquid lipid in the melted solid lipid with continuous stirring to form a clear lipid phase.

• Aqueous Phase Preparation: Heat the purified water containing the surfactant to the same temperature as the lipid phase.

• Emulsification: Add the hot aqueous phase to the hot lipid phase dropwise under high-speed homogenization (e.g., 12,000 rpm) for 10-15 minutes to form a coarse oil-in-water emulsion.

• Ultrasonication: Subject the coarse emulsion to probe ultrasonication for a defined period (e.g., 5-10 minutes) to reduce the particle size and form the NLC dispersion.

• Cooling: Allow the nanoemulsion to cool to room temperature with gentle stirring to solidify the lipid particles, forming the NLC dispersion.

• Characterization: Characterize the resulting NLCs for particle size, polydispersity index (PDI), zeta potential, and entrapment efficiency.

Protocol 2: In Vivo Oral Bioavailability Study in Rats

This is a general protocol that can be adapted for evaluating the oral bioavailability of different (R)-Meclizine formulations.

Animal Model:

• Male Sprague-Dawley or Wistar rats (8-10 weeks old, 250-300 g).

Study Design:

• A parallel or crossover study design can be used. For a parallel design, randomly assign animals to different formulation groups (e.g., n=6 per group).

• Group 1: (R)-Meclizine in a simple suspension (e.g., 0.5% carboxymethyl cellulose).

• Group 2: Novel (R)-Meclizine formulation (e.g., NLCs, cyclodextrin complex).

• Group 3 (Optional for absolute bioavailability): Intravenous administration of (R)-Meclizine.

Procedure:

• Fasting: Fast the rats overnight (approximately 12 hours) before dosing, with free access to water.

• Dose Administration:

  • Oral: Administer the (R)-Meclizine formulation by oral gavage at a predetermined dose. Record the exact time of administration.

  • Intravenous: Administer the (R)-Meclizine solution via the tail vein.

• Blood Sampling:

  • Collect serial blood samples (approximately 0.2-0.3 mL) from the tail vein or saphenous vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

  • Collect blood into tubes containing an appropriate anticoagulant (e.g., EDTA or heparin).

• Plasma Preparation: Centrifuge the blood samples (e.g., at 4000 rpm for 10 minutes at 4°C) to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific analytical method (e.g., LC-MS/MS) for the quantification of (R)-Meclizine in rat plasma.

  • Analyze the plasma samples to determine the concentration of (R)-Meclizine at each time point.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis to calculate key pharmacokinetic parameters, including:

    • Cmax (maximum plasma concentration)

    • Tmax (time to reach Cmax)

    • AUC0-t (area under the plasma concentration-time curve from time 0 to the last measurable concentration)

    • AUC0-inf (area under the plasma concentration-time curve from time 0 to infinity)

    • t1/2 (elimination half-life)

  • Calculate the relative oral bioavailability of the novel formulation compared to the simple suspension using the formula: (AUCnovel / AUCsuspension) * 100%.

Visualizations

References

• 1. Preclinical Bioavailability Assessment of a Poorly Water-Soluble Drug, HGR4113, Using a Stable Isotope Tracer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Meclizine metabolism and pharmacokinetics: formulation on its absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. Bioanalytical chiral chromatographic technique and docking studies for enantioselective separation of meclizine hydrochloride: Application to pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 10. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ClinPGx [clinpgx.org]

(R)-Meclizine degradation products and identification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R)-Meclizine. The information focuses on understanding and identifying its degradation products.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of Meclizine under stress conditions?

A1: Forced degradation studies on meclizine hydrochloride have identified several key degradation products. Under various stress conditions such as acidic, alkaline, oxidative, thermal, and photolytic stress, the following major impurities have been reported[1][2]:

• Impurity-1: m-tolylmethanol

• Impurity-4: (4-chlorophenyl)-phenyl-methanol[1]

• Impurity-5: Meclizine N-oxide[1]

• Impurity-6: 1-((4-chlorophenyl)(phenyl)methyl)piperazine[1]

It is important to note that the available literature primarily focuses on meclizine hydrochloride, which is a racemic mixture of (R)- and (S)-enantiomers. Specific studies on the degradation of the isolated (R)-Meclizine enantiomer are not extensively available. However, the degradation pathways are expected to be identical for the individual enantiomers and the racemic mixture.

Q2: What is the typical experimental workflow for a forced degradation study of Meclizine?

A2: A standard workflow for conducting a forced degradation study on meclizine involves subjecting the drug substance or product to various stress conditions, followed by analysis to identify and quantify the resulting degradants. The process is crucial for developing stability-indicating analytical methods.

Forced degradation experimental workflow.

Q3: Are there established analytical methods for identifying and quantifying Meclizine degradation products?

A3: Yes, a stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method is the most commonly reported technique for the separation and quantification of meclizine and its degradation products[2][3][4]. A typical method involves a C8 or C18 column with a mobile phase consisting of a buffer and an organic solvent, with UV detection[2][5].

Troubleshooting Guides

Problem 1: Poor resolution between Meclizine and its degradation products in HPLC.

• Possible Cause: The mobile phase composition may not be optimal for separating compounds with similar polarities.

• Troubleshooting Steps:

  • Adjust Mobile Phase Ratio: Systematically vary the ratio of the organic solvent (e.g., acetonitrile, methanol) to the aqueous buffer.

  • Change Organic Solvent: If adjusting the ratio is insufficient, try a different organic solvent.

  • Modify pH of the Aqueous Phase: The retention of ionizable compounds like meclizine and some of its degradants can be significantly influenced by the pH of the mobile phase. Adjusting the pH can improve separation.

  • Try a Different Column: If mobile phase optimization fails, consider a column with a different stationary phase (e.g., C18 instead of C8) or a different particle size.

Problem 2: Identification of unknown peaks in the chromatogram.

• Possible Cause: Formation of novel or unexpected degradation products.

• Troubleshooting Steps:

  • Mass Spectrometry (MS) Coupling: Couple the HPLC system to a mass spectrometer (LC-MS) to obtain the mass-to-charge ratio (m/z) of the unknown peaks. This information is invaluable for determining the molecular weight of the degradants.

  • Tandem MS (MS/MS): Perform fragmentation analysis (MS/MS) on the unknown peaks to gain structural information.

  • Reference Standard Comparison: If reference standards for suspected degradation products are available, compare their retention times and spectral data with the unknown peaks.

  • Forced Degradation of Related Compounds: The degradation pathways of structurally similar drugs can provide clues. For instance, some degradation products of meclizine are common to other piperazine antihistamines like buclizine, cyclizine, and cetirizine[1][2].

Quantitative Data Summary

The following table summarizes the percentage of degradation of meclizine hydrochloride and the formation of its impurities under various stress conditions as reported in the literature.

Stress Condition	Duration	Temperature	Reagent	% Degradation of Meclizine	Impurities Formed (% Area)	Reference
Acid Hydrolysis	3 days	Room Temp.	1 N HCl	20.71%	Impurity-1 (20.71%)	[3]
Base Hydrolysis	24 hours	Room Temp.	0.1 N NaOH	16.32%	Impurity-1 (6.08%), Impurity-2 (2.73%), Impurity-3 (2.14%), Impurity-4 (5.37%)	[2][3]
Oxidation	24 hours	Room Temp.	3% H₂O₂	16.26%	Impurity-5 (16.26%)	[1]
Thermal (Solution)	3 days	70°C	-	Not specified	Impurity-4, Impurity-6	[1]
Photolytic	7 days	-	1.2 million lux hours	22.12%	Impurity-1, Impurity-2	[1]

Experimental Protocols

Protocol 1: Forced Degradation Study of Meclizine Hydrochloride

This protocol outlines the general procedure for conducting a forced degradation study on meclizine hydrochloride.

Materials:

• Meclizine Hydrochloride reference standard

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC grade water, acetonitrile, and methanol

• pH meter

• Volumetric flasks and pipettes

• HPLC system with UV or PDA detector

• C8 or C18 HPLC column

Procedure:

• Preparation of Stock Solution: Accurately weigh and dissolve meclizine hydrochloride in a suitable solvent (e.g., methanol or water) to prepare a stock solution of known concentration (e.g., 1000 µg/mL).

• Acid Hydrolysis:

  • To a known volume of the stock solution, add an equal volume of an appropriate normality of HCl (e.g., 1 N HCl).

  • Keep the solution at room temperature or heat to accelerate degradation.

  • At specified time points, withdraw an aliquot, neutralize it with a suitable base (e.g., NaOH), and dilute with mobile phase to the target concentration for HPLC analysis.

• Base Hydrolysis:

  • To a known volume of the stock solution, add an equal volume of an appropriate normality of NaOH (e.g., 0.1 N NaOH).

  • Keep the solution at room temperature.

  • At specified time points, withdraw an aliquot, neutralize it with a suitable acid (e.g., HCl), and dilute with mobile phase.

• Oxidative Degradation:

  • To a known volume of the stock solution, add an equal volume of hydrogen peroxide solution (e.g., 3% H₂O₂).

  • Keep the solution at room temperature.

  • At specified time points, withdraw an aliquot and dilute with mobile phase.

• Thermal Degradation:

  • Transfer a portion of the stock solution to a container and heat it in an oven at a specified temperature (e.g., 70°C).

  • For solid-state thermal stress, place the powdered drug substance in an oven.

  • At specified time points, cool the sample and dissolve/dilute it with the mobile phase.

• Photolytic Degradation:

  • Expose the drug substance (solid) or drug solution to a light source providing a specified illumination (e.g., 1.2 million lux hours) in a photostability chamber.

  • At the end of the exposure, dissolve/dilute the sample with the mobile phase for analysis.

• HPLC Analysis:

  • Analyze all the stressed samples, along with a non-stressed control sample, using a validated stability-indicating HPLC method.

  • Identify and quantify the degradation products.

Degradation Pathway

The degradation of meclizine can proceed through several pathways depending on the stress condition. The primary points of cleavage are the C-N bonds of the piperazine ring and the benzylic carbon. Oxidation typically occurs at the nitrogen atom.

Simplified degradation pathways of Meclizine.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. A stability-indicating RP-HPLC method for the quantitative analysis of meclizine hydrochloride in tablet dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Minimizing off-target effects in (R)-Meclizine experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing off-target effects in experiments involving (R)-Meclizine.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Meclizine and what is its primary target?

A1: (R)-Meclizine is the (R)-enantiomer of Meclizine, a first-generation antihistamine. Its primary pharmacological target is the histamine H1 receptor, where it acts as an antagonist or inverse agonist.[1][2] This action is responsible for its antiemetic and antivertigo effects.[2]

Q2: What are the known major off-target effects of (R)-Meclizine?

A2: The primary off-target effects of (R)-Meclizine are associated with its anticholinergic properties, resulting from its interaction with muscarinic receptors.[2] Additionally, Meclizine has been shown to inhibit the cytosolic enzyme CTP:phosphoethanolamine cytidylyltransferase (PCYT2), which is involved in phospholipid biosynthesis and can affect mitochondrial respiration.

Q3: How can I be sure that the observed effects in my experiment are due to H1 receptor antagonism and not off-target effects?

A3: To confirm that your observed phenotype is due to on-target H1 receptor antagonism, consider the following control experiments:

• Use a structurally distinct H1 antagonist: If a different class of H1 antagonist produces the same effect, it strengthens the evidence for on-target action.

• Rescue experiment with histamine: Attempt to reverse the effect of (R)-Meclizine by co-administering a high concentration of the H1 receptor agonist, histamine.

• Use a knockout or knockdown model: Employ cells or an animal model where the H1 receptor has been genetically removed or its expression is significantly reduced. The effect of (R)-Meclizine should be abolished or significantly diminished in this model.

Q4: At what concentration should I use (R)-Meclizine to minimize off-target effects?

A4: To minimize off-target effects, it is crucial to use the lowest effective concentration of (R)-Meclizine that elicits the desired on-target response. Based on the available binding affinity data for racemic meclizine, concentrations around the Ki for the H1 receptor (approximately 250 nM) are a good starting point for in vitro experiments. A full dose-response curve should be generated to determine the optimal concentration for your specific experimental system.

Q5: Why is it important to use the pure (R)-enantiomer of Meclizine?

A5: Studies have shown that the (S)-enantiomer of Meclizine has reduced binding affinity for the histamine H1 receptor. Therefore, using the pure (R)-enantiomer ensures that the observed H1-related activity is not confounded by the presence of the less active enantiomer, allowing for a more precise understanding of its on-target and off-target effects.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpected cellular toxicity	Off-target effects at high concentrations.	Perform a dose-response experiment to determine the EC50 for the on-target effect and the toxic effect. Use the lowest concentration that gives a robust on-target effect.
Inhibition of PCYT2 leading to metabolic disruption.	Measure cellular phosphoethanolamine levels. Consider if a shift in metabolism could explain the observed toxicity.
Inconsistent results between experiments	Variable ratios of (R)- and (S)-enantiomers if using a racemic mixture.	Ensure the use of enantiomerically pure (R)-Meclizine. Verify purity using chiral HPLC (see Protocol 3).
Degradation of the compound.	Store (R)-Meclizine properly, protected from light and moisture. Prepare fresh stock solutions for each experiment.
Observed effect does not correlate with H1 receptor antagonism	The effect is mediated by an off-target interaction (e.g., muscarinic receptors or PCYT2).	Test for muscarinic receptor involvement using a muscarinic antagonist (e.g., atropine) as a control. Assess PCYT2 inhibition directly (see Protocol 2).

Quantitative Data on Meclizine Interactions

The following table summarizes the binding affinities of racemic meclizine for its primary on-target and key off-target interactions. Note: The data presented is for the racemic mixture of meclizine. It is anticipated that (R)-Meclizine will exhibit a higher affinity (lower Ki) for the H1 receptor.

Target	Ligand	Assay Type	Ki (nM)	Reference
On-Target
Histamine H1 Receptor	Racemic Meclizine	Radioligand Binding	250
Off-Target
Muscarinic Receptors	Racemic Meclizine	Radioligand Binding	3,600
PCYT2	Racemic Meclizine	Enzyme Inhibition	~31,000

Key Experimental Protocols

Protocol 1: Histamine H1 Receptor Radioligand Binding Assay

Objective: To determine the binding affinity of (R)-Meclizine for the histamine H1 receptor.

Materials:

• (R)-Meclizine

• [³H]-Mepyramine (radioligand)

• Membrane preparation from cells expressing the human H1 receptor

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

• Non-specific binding control (e.g., 10 µM Mianserin)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Prepare serial dilutions of (R)-Meclizine in binding buffer.

• In a 96-well plate, add the cell membrane preparation, [³H]-Mepyramine (at a concentration near its Kd), and either (R)-Meclizine, binding buffer (for total binding), or the non-specific binding control.

• Incubate the plate at room temperature for a predetermined time to reach equilibrium (e.g., 60 minutes).

• Rapidly filter the contents of each well through the glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of (R)-Meclizine by subtracting the non-specific binding from the total binding.

• Plot the specific binding as a function of the (R)-Meclizine concentration and fit the data to a one-site competition binding model to determine the IC50.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: PCYT2 Enzyme Inhibition Assay

Objective: To assess the inhibitory effect of (R)-Meclizine on PCYT2 activity.

Materials:

• (R)-Meclizine

• Purified recombinant PCYT2 enzyme

• CTP (substrate)

• [¹⁴C]-Phosphoethanolamine (radiolabeled substrate)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• TLC plates

• Scintillation fluid and counter

Procedure:

• Prepare serial dilutions of (R)-Meclizine in the assay buffer.

• In a reaction tube, combine the assay buffer, purified PCYT2 enzyme, CTP, and [¹⁴C]-Phosphoethanolamine.

• Add the different concentrations of (R)-Meclizine or vehicle control to the reaction tubes.

• Incubate the reaction at 37°C for a specific time (e.g., 30 minutes).

• Stop the reaction by adding EDTA or by heat inactivation.

• Spot the reaction mixture onto a TLC plate and develop the chromatogram using an appropriate solvent system to separate the substrate ([¹⁴C]-Phosphoethanolamine) from the product ([¹⁴C]-CDP-ethanolamine).

• Visualize the spots (e.g., using a phosphorimager) and quantify the amount of product formed.

• Calculate the percent inhibition of PCYT2 activity at each (R)-Meclizine concentration.

• Plot the percent inhibition versus the (R)-Meclizine concentration to determine the IC50 value.

Protocol 3: Chiral Separation of Meclizine Enantiomers by HPLC

Objective: To separate and quantify the (R)- and (S)-enantiomers of Meclizine.

Materials:

• Meclizine sample (racemic or enantiomerically enriched)

• Chiral HPLC column (e.g., cellulose or amylose-based)

• Mobile phase (e.g., a mixture of hexane/isopropanol/diethylamine or acetonitrile/methanol with a chiral additive)

• HPLC system with a UV detector

Procedure:

• Dissolve the Meclizine sample in the mobile phase.

• Equilibrate the chiral HPLC column with the mobile phase at a constant flow rate.

• Inject the sample onto the column.

• Monitor the elution of the enantiomers using a UV detector at an appropriate wavelength (e.g., 230 nm).

• The two enantiomers will have different retention times, allowing for their separation and quantification.

• To identify the (R)-enantiomer peak, a certified reference standard of (R)-Meclizine is required.

Visualizations

Caption: (R)-Meclizine's on-target signaling pathway.

Caption: Logical workflow for investigating (R)-Meclizine effects.

References

• 1. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Optimizing (R)-Meclizine Concentration for Cell Viability

Welcome to the technical support center for optimizing (R)-Meclizine concentration in your cell viability experiments. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance and troubleshooting for common issues encountered during in vitro studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (R)-Meclizine on cells?

A1: (R)-Meclizine, like its racemic form, primarily acts by inhibiting mitochondrial respiration. However, it does not directly target the electron transport chain. Instead, it inhibits the cytosolic enzyme CTP:phosphoethanolamine cytidylyltransferase (PCYT2).[1][2][3] This inhibition leads to the accumulation of phosphoethanolamine, which in turn suppresses mitochondrial respiration.[1][2][3] Consequently, cells shift their energy metabolism towards glycolysis.[4][5] This metabolic shift can be protective against certain cellular stressors.

Q2: What is a typical starting concentration range for (R)-Meclizine in cell viability assays?

A2: Based on studies with the racemic mixture of meclizine, a starting concentration range of 1 µM to 50 µM is recommended for initial screening. In a neuroprotection model using mutant huntingtin-expressing striatal cells, meclizine showed an EC50 of 17.3 µM and an optimal protective concentration of 33.3 µM.[4] For cytotoxicity studies in cancer cell lines, concentrations up to and above 50 µM have been used.[6][7] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Q3: How does (R)-Meclizine affect apoptosis?

A3: In some cell types, such as human colon cancer cells, meclizine has been shown to induce apoptosis. The proposed mechanism involves the upregulation of p53 and p21 proteins and the downregulation of the anti-apoptotic protein Bcl-2.[6][7] This leads to the release of cytochrome C from the mitochondria and the activation of caspases 3, 8, and 9.[6]

Q4: Which cell viability assay is best for use with (R)-Meclizine?

A4: The choice of assay depends on your specific research question.

• ATP-based assays (e.g., CellTiter-Glo®): These are highly sensitive and measure the ATP present, which is a marker of metabolically active cells.[8] This is a good option for assessing overall cell health.

• Redox indicator-based assays (e.g., Resazurin/AlamarBlue®): These assays measure the metabolic activity of viable cells by their ability to reduce a dye.[9][10] They are cost-effective and suitable for high-throughput screening.

• Cytotoxicity assays (e.g., LDH release): If you are specifically interested in membrane integrity and cell death, an LDH assay can be used.[11]

It is often recommended to use orthogonal assays to confirm results, for example, combining an ATP-based assay with a cytotoxicity assay.

Data on Meclizine Concentration and Cell Viability

The following tables summarize quantitative data on the effects of meclizine on cell viability from various studies. Note that much of the available data is for the racemic mixture of meclizine.

Cell Line	Experimental Model	Treatment	Concentration	Effect	Reference
STHdh(Q111/Q111) (mutant huntingtin striatal cells)	Neuroprotection (serum withdrawal)	Meclizine	17.3 µM	EC50 for increased cell survival	[4]
STHdh(Q111/Q111) (mutant huntingtin striatal cells)	Neuroprotection (serum withdrawal)	Meclizine	33.3 µM	Optimal concentration for neuroprotection	[4]
SH-SY5Y (neuroblastoma cells)	Neuroprotection (6-OHDA induced cytotoxicity)	Meclizine	3.125 µM & 12.5 µM	Significant protection against cytotoxicity	[11]
COLO 205 (colon cancer cells)	Apoptosis induction	Meclizine	>50 µM	Induction of DNA laddering (apoptosis)	[6][7]
HT 29 (colon cancer cells)	Apoptosis induction	Meclizine	Dose-dependent	Decreased total cell number	[6][7]
MCH58 (fibroblasts)	Cell Viability	Meclizine	Dose-dependent	Reduced viability in galactose media	[12]

Experimental Protocols

Protocol 1: CellTiter-Glo® Luminescent Cell Viability Assay

This protocol is adapted from the manufacturer's instructions for determining cell viability based on ATP quantification.[8][13][14]

Materials:

• Cells in culture

• (R)-Meclizine stock solution

• Opaque-walled 96-well plates

• CellTiter-Glo® Reagent

• Luminometer

Procedure:

• Seed cells in an opaque-walled 96-well plate at a density determined to be in the linear range of the assay and culture overnight.

• Prepare serial dilutions of (R)-Meclizine in culture medium.

• Remove the culture medium from the wells and add the (R)-Meclizine dilutions. Include vehicle-only controls.

• Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Equilibrate the plate to room temperature for approximately 30 minutes.

• Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions.

• Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a luminometer.

Protocol 2: Resazurin-Based Cell Viability Assay

This protocol outlines the use of resazurin to measure cell viability through metabolic activity.[9][10]

Materials:

• Cells in culture

• (R)-Meclizine stock solution

• 96-well plates (clear or opaque, depending on reader)

• Resazurin solution (e.g., 0.15 mg/mL in DPBS, filter-sterilized)

• Fluorescence plate reader

Procedure:

• Seed cells in a 96-well plate and culture overnight.

• Treat cells with serial dilutions of (R)-Meclizine. Include vehicle-only controls.

• Incubate for the desired treatment period.

• Add resazurin solution to each well (typically 10-20% of the total volume).

• Incubate for 1-4 hours at 37°C, protected from light. The optimal incubation time should be determined for your cell line.

• Measure fluorescence using an excitation wavelength of 530-560 nm and an emission wavelength of 590 nm.

Troubleshooting Guide

Issue	Possible Cause	Recommendation
High background fluorescence/luminescence	Reagent contamination or degradation	Use fresh reagents. Store reagents as recommended by the manufacturer.
Media components	Phenol red in media can interfere with fluorescence. Use phenol red-free media if possible.
Compound interference	Test the effect of (R)-Meclizine on the assay reagents in a cell-free system.
Inconsistent results between wells	Uneven cell seeding	Ensure a single-cell suspension before plating. Mix gently before aliquoting into wells.
Edge effects	To minimize evaporation, do not use the outer wells of the plate, or fill them with sterile PBS or media.
Pipetting errors	Calibrate pipettes regularly. Use a multichannel pipette for reagent addition to ensure consistency.
Low signal or no change with treatment	Insufficient incubation time	Optimize the incubation time for both the drug treatment and the assay reagent.
Incorrect cell number	Ensure the cell number is within the linear range of the assay. Perform a cell titration curve.
Inappropriate assay	The chosen assay may not be sensitive enough or may not be measuring the relevant biological endpoint. Consider an alternative assay.

Signaling Pathway and Workflow Diagrams

Caption: Mechanism of (R)-Meclizine action on cellular metabolism.

Caption: Meclizine-induced apoptotic pathway in colon cancer cells.

Caption: General workflow for a cell viability experiment.

References

• 1. Meclizine Inhibits Mitochondrial Respiration through Direct Targeting of Cytosolic Phosphoethanolamine Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Meclizine inhibits mitochondrial respiration through direct targeting of cytosolic phosphoethanolamine metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Meclizine is neuroprotective in models of Huntington's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Induction of apoptosis and cell-cycle arrest in human colon cancer cells by meclizine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hub.tmu.edu.tw [hub.tmu.edu.tw]
• 8. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 9. Standardized Protocol for Resazurin-Based Viability Assays on A549 Cell Line for Improving Cytotoxicity Data Reliability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Resazurin Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. promega.com [promega.com]
• 14. promega.com [promega.com]

Technical Support Center: Synthesis of Optically Pure (R)-Meclizine

This guide provides troubleshooting advice and answers to frequently asked questions for researchers and drug development professionals working on the enantioselective synthesis of (R)-Meclizine.

Frequently Asked Questions (FAQs)

Q1: What is the core challenge in synthesizing optically pure (R)-Meclizine?

The primary challenge lies in obtaining the chiral intermediate, (R)-1-[(4-chlorophenyl)phenylmethyl]piperazine, with high enantiomeric purity. The final alkylation step to form Meclizine does not affect this chiral center. Therefore, the entire stereochemical control of the synthesis depends on successfully producing this key building block as a single enantiomer.

Q2: What are the principal strategies for obtaining enantiomerically pure (R)-1-[(4-chlorophenyl)phenylmethyl]piperazine?

There are two main approaches for synthesizing the optically pure (R)-intermediate:

• Chiral Resolution of a Racemic Mixture: This is a traditional and widely documented method. It involves synthesizing the racemic version of 1-[(4-chlorophenyl)phenylmethyl]piperazine and then separating the (R) and (S) enantiomers. This is typically achieved by forming diastereomeric salts with a chiral resolving agent, such as L-(+)-tartaric acid or N-acetyl-L-phenylalanine, followed by fractional crystallization.[1][2][3]

• Asymmetric Synthesis: This more modern approach aims to directly synthesize the desired (R)-enantiomer, avoiding the need to separate a racemic mixture. A common method is the asymmetric transfer hydrogenation of a precursor imine using a chiral catalyst, such as a Ruthenium complex.[3] This strategy is often more atom-economical as it doesn't generate an unwanted enantiomer.[4]

Q3: Why is it critical to produce the optically pure (R)-enantiomer of Meclizine?

In chiral drugs, different enantiomers often exhibit distinct pharmacological activities, metabolic pathways, and toxicities.[4] While Meclizine is often sold as a racemic mixture, isolating a specific enantiomer can lead to a drug with improved efficacy, a better safety profile, or reduced side effects. For instance, the related antihistamine Cetirizine is a racemic mixture, while its single (R)-enantiomer, Levocetirizine, is marketed as a more potent successor. The synthesis of Levocetirizine also relies on the (R)-1-[(4-chlorophenyl)phenylmethyl]piperazine intermediate.[2][3]

Troubleshooting Guides

Section 1: Synthesis and Chiral Separation

Problem: Low yield or incomplete separation during chiral resolution of (±)-1-[(4-chlorophenyl)phenylmethyl]piperazine.

• Possible Cause 1: Suboptimal Resolving Agent or Solvent System. The efficiency of diastereomeric salt crystallization is highly dependent on the choice of the chiral acid and the solvent(s) used.

  • Solution: Experiment with different resolving agents. While L-(+)-tartaric acid is common, other agents like N-acetyl-L-phenylalanine have also been successfully used.[2][3] Systematically screen different solvent systems (e.g., methanol, ethanol, acetone, or aqueous mixtures) to find conditions where one diastereomeric salt has significantly lower solubility than the other.[2]

• Possible Cause 2: Uncontrolled Crystallization Conditions. The rate of cooling and agitation can significantly impact the purity of the crystals formed.

  • Solution: Employ a controlled cooling ramp instead of rapid cooling to allow for selective crystallization. Gentle, consistent stirring can also promote the formation of purer crystals. The process may require multiple recrystallization steps to achieve high optical purity (>99% ee).

Problem: Low enantiomeric excess (ee) in the asymmetric synthesis of (R)-1-[(4-chlorophenyl)phenylmethyl]piperazine.

• Possible Cause 1: Inactive or Inefficient Catalyst. The chiral catalyst is the most critical component of an asymmetric reaction.

  • Solution: Ensure the catalyst (e.g., Chiral Ruthenium catalyst) is sourced from a reliable supplier or synthesized correctly. The catalyst's activity can be sensitive to air and moisture, so perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

• Possible Cause 2: Non-optimal Reaction Conditions. Temperature, pressure, and reactant concentrations can all influence the stereoselectivity of the reaction.

  • Solution: Optimize the reaction parameters. For asymmetric transfer hydrogenation, the choice of hydrogen donor (e.g., formic acid/triethylamine mixture) is crucial.[3] Vary the temperature and reaction time to find the sweet spot that maximizes both conversion and enantiomeric excess.

Section 2: Analysis and Purification

Problem: Poor resolution or co-elution of (R)- and (S)-Meclizine enantiomers during chiral HPLC analysis.

• Possible Cause 1: Unsuitable Chiral Stationary Phase (CSP). Not all chiral columns can separate all enantiomers.

  • Solution: Select a column specifically designed for chiral separations, often based on polysaccharide derivatives. Cellulose-based columns like the Phenomenex Lux Cellulose 1 or Daicel Chiralpak series are frequently reported for Meclizine enantiomer separation.[5][6][7]

• Possible Cause 2: Suboptimal Mobile Phase. The composition of the mobile phase directly affects the interaction between the enantiomers and the CSP.

  • Solution: Optimize the mobile phase. A common starting point is a mixture of an organic modifier (typically acetonitrile) and a buffer (e.g., ammonium bicarbonate or ammonium formate).[5][8] Adjust the ratio of acetonitrile to buffer and the buffer concentration to improve resolution. Modifying the pH can also have a significant effect.

Data Presentation

Table 1: Comparison of Synthetic Strategies for (R)-1-[(4-chlorophenyl)phenylmethyl]piperazine

Parameter	Route 1: Chemical Resolution	Route 2: Asymmetric Transfer Hydrogenation
Starting Material	4-Chlorobenzophenone	4-Chlorobenzophenone
Key Reagents	L-(+)-Tartaric Acid or other chiral acid	Chiral Ruthenium catalyst, Formic acid/Triethylamine
Typical Yield	~30-40% for the desired (R)-enantiomer	Potentially higher as the unwanted enantiomer is not formed
Enantiomeric Excess (ee)	Can exceed >99% after recrystallization[9]	Typically >95%
Number of Steps	More steps (racemate synthesis, salt formation, crystallization, base liberation)[3]	Fewer steps (imine formation, asymmetric reduction)[3]

| Waste Generation | Generates the unwanted (S)-enantiomer and uses stoichiometric resolving agent | More atom-economical[3] |

Table 2: Example Chiral HPLC Conditions for Meclizine Enantiomer Separation

Parameter	Method A	Method B	Method C
Column	Phenomenex® Lux Cellulose 1 (250 x 4.6 mm, 5 µm)[5]	Phenomenex® Lux Cellulose 1 C18 (250 x 4.6 mm, 5 µm)[8]	Cellulose tris(4-methylbenzoate) CSP (150 x 4.6 mm, 3.0 µm)[10]
Mobile Phase	Acetonitrile : 25mM Ammonium Bicarbonate (75:25 v/v)[5]	Acetonitrile : 5mM Ammonium Formate, pH 5.5 (90:10 v/v)[8]	Acetonitrile : 10mM Ammonium Bicarbonate (95:05 v/v)[10]
Flow Rate	1.0 mL/min[5]	0.4 mL/min[8]	Not specified
Detection	UV at 230 nm[5]	LC-MS[8]	Not specified
Retention Time (+)-Meclizine	~13.14 min[5]	~1.58 min[8]	Not specified

| Retention Time (-)-Meclizine | ~14.33 min[5] | ~2.20 min[8] | Not specified |

Experimental Protocols

Protocol 1: Synthesis of Racemic 1-[(4-chlorophenyl)phenylmethyl]piperazine

This protocol is adapted from established procedures for synthesizing the racemic precursor.[11][12]

• To a reaction vessel, add piperazine (2.5 to 4.5 molar equivalents) and isopropanol.

• Heat the mixture with stirring to 60-70 °C.

• Slowly add a solution of 4-chlorobenzhydryl chloride (1 molar equivalent) in a suitable solvent like toluene.[11][12]

• After the addition is complete, heat the mixture to reflux for 4-12 hours until the reaction is complete (monitored by TLC or LC-MS).

• Cool the reaction mixture and filter off any solids.

• Wash the filtrate with water. The product can be isolated from the organic layer by acidification with HCl to precipitate the salt, followed by neutralization with a base (e.g., NaOH solution) to yield the free base product.[11]

• Dry the solid product under vacuum. Yields are typically high (e.g., 92%).[11]

Protocol 2: Chiral Resolution with N-acetyl-L-phenylalanine

This protocol is based on a patented method for resolving the racemic intermediate.[2]

• Dissolve 10 g of racemic (±)-1-[(4-chlorophenyl)phenylmethyl]piperazine and 7.2 g of N-acetyl-L-phenylalanine in a mixture of 50 mL of acetone and 2.5 mL of water at 60 °C.

• Cool the solution and stir at 35 °C for 5 hours to induce crystallization.

• Filter the resulting solid, which is the diastereomeric salt of the (R)-enantiomer.

• Wash the solid with 25 mL of cold acetone and dry at 40 °C. This should yield the (R)-(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine N-acetyl-L-phenylalanine salt with high optical purity (e.g., >90%).[2]

• To obtain the free base, dissolve the salt in water and treat with a base (e.g., NaOH) until the pH is alkaline.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), then wash, dry, and concentrate the organic layers to obtain the purified (R)-enantiomer.[9]

Protocol 3: Synthesis of (R)-Meclizine

This final step is adapted from general meclizine synthesis procedures.[12][13]

• In a reaction flask, dissolve the optically pure (R)-1-[(4-chlorophenyl)phenylmethyl]piperazine in a solvent such as isopropanol.

• Add a base, such as potassium carbonate (approx. 2 molar equivalents).

• Heat the mixture to reflux with stirring.

• Add 1-(chloromethyl)-3-methylbenzene (m-methylbenzyl chloride) dropwise (approx. 1.1 molar equivalents).

• Continue refluxing for 4-6 hours until the reaction is complete.

• Distill off the solvent. The resulting crude (R)-Meclizine can be purified further, for example, by forming the hydrochloride salt by adding ethanolic HCl, followed by cooling and crystallization.[13]

Visualizations

Caption: Synthetic pathways to optically pure (R)-Meclizine.

Caption: Experimental workflow for chiral resolution.

Caption: Troubleshooting logic for poor chiral HPLC separation.

References

• 1. benchchem.com [benchchem.com]
• 2. WO2009078627A2 - Method for preparing (r)-(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. article.scirea.org [article.scirea.org]
• 5. Enantiomeric Separation of Meclizine Hydrochloride in Pharmaceutical Dosage Form by HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chiral separation of five antihistamine drug enantiomers and enantioselective pharmacokinetic study of carbinoxamine in rat plasma by HPLC-MS/MS - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. benthamdirect.com [benthamdirect.com]
• 8. tandfonline.com [tandfonline.com]
• 9. (R)-1-[(4-Chlorophenyl)phenylmethyl]piperazine synthesis - chemicalbook [chemicalbook.com]
• 10. Bioanalytical chiral chromatographic technique and docking studies for enantioselective separation of meclizine hydrochloride: Application to pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 1-(4-Chlorobenzhydryl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 12. CN103772321A - Synthesis method for meclozine and synthesis method for meclozine hydrochloride - Google Patents [patents.google.com]
• 13. CN103772321B - The synthetic method of Meclozine and the synthetic method of meclozine hydrochloride - Google Patents [patents.google.com]

Technical Support Center: (R)-Meclizine Interference in Fluorescence-Based Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate potential interference caused by (R)-Meclizine in fluorescence-based assays.

Frequently Asked Questions (FAQs)

Q1: Can (R)-Meclizine interfere with our fluorescence-based assay?

Yes, it is possible for (R)-Meclizine, like many small molecules, to interfere with fluorescence-based assays.[1][2] This interference can manifest as either false positives or false negatives and can stem from the intrinsic properties of the compound itself, independent of its biological activity on the intended target.[3] The primary mechanisms of interference are autofluorescence and fluorescence quenching.[1]

Q2: What is autofluorescence and does (R)-Meclizine exhibit it?

Autofluorescence is the natural tendency of a molecule to absorb light at one wavelength and emit it at a longer wavelength.[1][3] If the excitation and emission spectra of (R)-Meclizine overlap with those of the fluorophore used in your assay, it can lead to a false-positive signal.[1] Meclizine HCl has been reported to have excitation and emission wavelengths of 265 nm and 291 nm, respectively.[4] If your assay utilizes fluorophores that are excited or emit in this deep UV range, there is a high potential for interference.

Q3: What is fluorescence quenching and is (R)-Meclizine known to be a quencher?

Fluorescence quenching is a process that decreases the fluorescence intensity of a fluorophore.[5] This can occur through various mechanisms, including the "inner filter effect," where the interfering compound absorbs the excitation or emission light of the fluorophore.[3] A study has shown that meclizine can quench the intrinsic fluorescence of human serum albumin (HSA), indicating its potential to act as a quenching agent.[6] This can lead to false-negative results in your assay.

Q4: Our assay shows a high background signal when (R)-Meclizine is present. What is the likely cause?

A high background signal that correlates with the concentration of (R)-Meclizine is a strong indicator of compound autofluorescence.[3] To confirm this, you should run a control experiment with all assay components except your biological target and observe the signal in the presence of (R)-Meclizine.

Q5: We are observing a decrease in our fluorescent signal with increasing concentrations of (R)-Meclizine, but the dose-response curve looks unusual. What could be happening?

This scenario could be due to fluorescence quenching or the inner filter effect.[3] At higher concentrations, (R)-Meclizine may be absorbing the excitation light intended for your fluorophore or the emitted light from it. It is also possible that the compound is precipitating out of solution at higher concentrations, which can scatter light and interfere with the assay readout.[7]

Troubleshooting Guides

Problem 1: High background fluorescence observed in the presence of (R)-Meclizine.

Likely Cause: Autofluorescence of (R)-Meclizine.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high background fluorescence.

Problem 2: Decreased fluorescent signal and/or a steep, non-biological dose-response curve with (R)-Meclizine.

Likely Cause: Fluorescence quenching or inner filter effect.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for decreased fluorescence signal.

Data Summary

The following table summarizes the known spectral properties of Meclizine. Researchers should be aware that the (R)-enantiomer is expected to have similar spectral properties to the racemic mixture (Meclizine HCl).

Compound	Excitation Max (nm)	Emission Max (nm)	Reference
Meclizine HCl	265	291	[4]

Experimental Protocols

Protocol 1: Determining Autofluorescence of (R)-Meclizine

Objective: To determine if (R)-Meclizine is autofluorescent at the excitation and emission wavelengths used in your primary assay.

Materials:

• Microplate reader with fluorescence detection

• Black, opaque microplates (e.g., 96-well or 384-well)

• Assay buffer

• (R)-Meclizine stock solution

• Vehicle control (e.g., DMSO)

Procedure:

• Prepare a serial dilution of (R)-Meclizine in assay buffer in a microplate. Include wells with assay buffer and vehicle control only.

• Prepare a set of wells containing only the assay buffer as a blank.

• Set the microplate reader to the excitation and emission wavelengths of your primary assay's fluorophore.

• Read the fluorescence intensity of the plate.

• Data Analysis: Subtract the average fluorescence of the blank wells from all other wells. Plot the fluorescence intensity against the concentration of (R)-Meclizine. A concentration-dependent increase in fluorescence indicates autofluorescence.

Protocol 2: Assessing Fluorescence Quenching by (R)-Meclizine

Objective: To determine if (R)-Meclizine quenches the fluorescence of your assay's fluorophore.

Materials:

• All materials from Protocol 1

• Your assay's fluorophore (unconjugated, if possible)

Procedure:

• Prepare a serial dilution of (R)-Meclizine in assay buffer in a microplate.

• To each well, add the fluorophore at the same final concentration used in your primary assay.

• Include control wells with:

  • Assay buffer + fluorophore + vehicle

  • Assay buffer only (blank)

• Incubate the plate for the same duration as your primary assay.

• Read the fluorescence intensity at the appropriate excitation and emission wavelengths.

• Data Analysis: Subtract the blank reading from all wells. A concentration-dependent decrease in fluorescence in the presence of (R)-Meclizine indicates quenching.

Signaling Pathway and Interference Mechanism

The following diagram illustrates the potential mechanisms by which (R)-Meclizine can interfere in a typical fluorescence-based assay.

Caption: Mechanisms of fluorescence assay interference by (R)-Meclizine.

References

• 1. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Interference with Fluorescence and Absorbance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Avoiding Fluorescence Assay Interference—The Case for Diaphorase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quenching of fluorescence by meclizine, a probe study for structural and conformational changes in human serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Addressing lot-to-lot variability of synthesized (R)-Meclizine

This guide is designed for researchers, scientists, and drug development professionals to address and troubleshoot lot-to-lot variability in synthesized (R)-Meclizine.

Frequently Asked Questions (FAQs)

Q1: What is lot-to-lot variability and why is it a critical concern for (R)-Meclizine?

A1: Lot-to-lot variation refers to the differences in the physicochemical properties of a substance between different manufacturing batches.[1][2] For an Active Pharmaceutical Ingredient (API) like (R)-Meclizine, this variability can significantly impact the final drug product's safety, quality, and efficacy.[3] Since (R)-Meclizine is a specific stereoisomer, even minor deviations in the synthesis process can lead to inconsistent chiral purity, altered impurity profiles, and variable physical properties (e.g., crystal form, solubility), ultimately affecting biological activity and clinical outcomes.

Q2: What are the primary sources of variability in the synthesis of (R)-Meclizine?

A2: Variability in API manufacturing can stem from several factors.[3] For a chiral synthesis, these are often magnified. Key sources include:

• Starting Materials: Purity and isomeric composition of precursors like piperazine, (4-chlorophenyl)phenylmethyl chloride, and the chiral directing groups.[4][5]

• Reaction Conditions: Minor fluctuations in temperature, pressure, reaction time, and rate of reagent addition can alter the stereochemical outcome and impurity profile.

• Catalysts: The activity, concentration, and chiral purity of catalysts used in asymmetric synthesis are critical.

• Work-up and Purification: Inconsistencies in extraction, crystallization, and filtration processes can lead to different impurity levels and polymorphic forms.

• Human Factor & Equipment: Differences in operator procedures or equipment calibration between batches can introduce variability.[6]

Q3: What are the recommended analytical techniques for assessing the consistency of (R)-Meclizine lots?

A3: A panel of analytical methods is essential to ensure lot-to-lot consistency. The most critical techniques include:

• Chiral High-Performance Liquid Chromatography (HPLC): To determine enantiomeric excess (e.e.) and confirm the isomeric purity of (R)-Meclizine.

• Reversed-Phase HPLC (RP-HPLC): To quantify the purity of the API and identify/quantify any related substance impurities.[7][8][9] Methods should be stability-indicating, meaning they can separate the intact drug from its degradation products.[8]

• Mass Spectrometry (MS): To confirm the molecular weight of the API and to identify the structure of unknown impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify impurities.

• Powder X-Ray Diffraction (PXRD): To identify and control the polymorphic form, which can affect solubility and bioavailability.

• Karl Fischer Titration: To determine water content, which can be critical for stability.

Q4: What are some common impurities found in Meclizine synthesis?

A4: During the synthesis and storage of Meclizine, several impurities can form.[10] These may include process-related impurities (from starting materials or side reactions) and degradation products.[11] Common impurities include positional isomers (e.g., ortho-Chloro Isomer), precursors like 1-((4-chlorophenyl)(phenyl)methyl)piperazine, and oxidation products such as Meclizine N-oxide.[11][][13]

Troubleshooting Guides

This section addresses specific issues you may encounter with different lots of synthesized (R)-Meclizine.

Problem 1: A new lot of (R)-Meclizine shows reduced potency or inconsistent results in our biological assay.

This is a common and critical issue. The root cause is often a change in the purity, isomeric composition, or physical properties of the API. A systematic investigation is required.

Caption: Workflow for troubleshooting potency issues.

• Confirm Assay Performance: Before analyzing the new API lot, re-run your biological assay using a trusted reference lot of (R)-Meclizine. Ensure all positive and negative controls are within their acceptable ranges. This rules out issues with the assay itself.[1]

• Comparative Physicochemical Analysis:

  • Appearance: Visually compare the new lot and the reference lot. Note any differences in color or texture.

  • Solubility: Prepare solutions of both lots in your assay buffer at the same concentration. Note any differences in dissolution rate or clarity. Cloudiness may suggest lower purity or a different polymorphic form.

• Execute Analytical Chemistry Protocols: Analyze the new lot and the reference lot side-by-side.

  • Protocol: Purity and Impurity Profiling by RP-HPLC:

    • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[9]

    • Mobile Phase: A mixture of an aqueous buffer (e.g., 0.2% triethylamine, pH adjusted to 3.0 with phosphoric acid) and an organic solvent (e.g., methanol or acetonitrile). A common starting ratio is 65:35 (aqueous:organic).[8][9]

    • Flow Rate: 1.0 mL/min.[8]

    • Detection: UV at 229 nm.[8]

    • Sample Preparation: Accurately weigh and dissolve ~10 mg of each lot in the mobile phase to create a stock solution. Further dilute to a working concentration of ~0.1 mg/mL.

    • Analysis: Inject equal volumes of the reference lot and the new lot. Record the chromatograms.

• Interpret the Data: Summarize your findings in a table to facilitate comparison.

  Parameter	Reference Lot	New Lot	Potential Implication of Discrepancy
  Appearance	White Crystalline Powder	Off-white Powder	Presence of colored impurities.
  Purity (RP-HPLC)	99.8%	98.5%	Lower active ingredient content.
  Chiral Purity (e.e.)	>99.9% (R)	99.0% (R)	Presence of the less active/inactive (S)-isomer.
  Impurity A (0.85 RRT)	0.05%	1.1%	A specific impurity is out of specification.
  Water Content	0.2%	1.5%	Higher water content reduces the amount of active API by weight.
  Polymorphic Form	Form I	Mixture of Form I & II	Different solubility/dissolution rate affecting bioavailability.

Problem 2: My chiral HPLC analysis shows inconsistent enantiomeric excess (e.e.) between batches.

Inconsistent chiral purity is a direct indicator of poor control over the asymmetric synthesis or purification steps.

Caption: Decision tree for chiral purity issues.

• Method Validation: First, ensure your chiral HPLC method is robust. Inject the same sample multiple times to check for repeatability. If the results vary significantly, the method itself is unstable. Check column health, mobile phase preparation, and instrument calibration.

• Review Synthesis Parameters: If the analytical method is sound, the variability originates from the synthesis or purification process. Scrutinize the batch records for the high-purity and low-purity lots, focusing on:

  • Chiral Catalyst/Auxiliary: Was the same lot of the chiral catalyst or reagent used? Purity and activity can vary between lots.

  • Reaction Temperature: Asymmetric reactions are often highly sensitive to temperature. A deviation of even a few degrees can significantly impact stereoselectivity.

  • Reagent Addition: Was the rate of addition for key reagents consistent?

  • Purification: The crystallization step is often crucial for enhancing enantiomeric excess. Compare the solvents, temperatures, and cooling profiles used for each batch.

• Corrective Actions: Once a deviation is identified, implement stricter controls on that parameter for future syntheses. If no deviation is found, a formal re-development of the critical stereoselective step may be necessary to improve its robustness.

Illustrative Synthesis Pathway and Critical Control Points

While the exact proprietary synthesis of (R)-Meclizine is not public, a plausible general pathway for racemic meclizine involves two main steps.[4][5] Achieving the (R)-enantiomer would require introducing chirality, for instance, by using a chiral starting material or an asymmetric catalyst. The diagram below illustrates these critical control points.

Caption: Illustrative synthesis pathway with Critical Control Points (CCPs).

CCP	Parameter	Reason for Control	Recommended Action
CCP1	Purity of Starting Materials	Impurities in precursors can carry through to the final product or cause side reactions.	Use qualified vendors; perform identity and purity testing on all incoming raw materials.
CCP2	Reaction Temperature & Time	Stereoselective reactions are highly sensitive to thermal conditions; incorrect temperature can drastically lower the enantiomeric excess.	Implement strict temperature monitoring and control (±2°C); define and validate reaction endpoints.
CCP3	Crystallization Conditions	The purification step is critical for removing impurities and potentially the unwanted (S)-isomer. The final polymorphic form is also defined here.	Develop a robust crystallization protocol with defined solvent ratios, cooling profiles, and agitation speeds. Monitor polymorphic form using PXRD.

References

• 1. Lot-to-Lot Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lot-to-Lot Variation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. appliedsmartfactory.com [appliedsmartfactory.com]
• 4. CN103772321A - Synthesis method for meclozine and synthesis method for meclozine hydrochloride - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. myadlm.org [myadlm.org]
• 7. helixchrom.com [helixchrom.com]
• 8. A stability-indicating RP-HPLC method for the quantitative analysis of meclizine hydrochloride in tablet dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bepls.com [bepls.com]
• 10. Meclizine Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 11. researchgate.net [researchgate.net]
• 13. allmpus.com [allmpus.com]
• 14. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-Meclizine experimental artifacts and how to avoid them

Welcome to the technical support center for (R)-Meclizine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the experimental use of (R)-Meclizine. Our aim is to help you identify and avoid common experimental artifacts to ensure the generation of accurate and reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Meclizine and how does it differ from the commonly available Meclizine?

A1: Meclizine is a chiral compound, meaning it exists as two non-superimposable mirror images, or enantiomers: (R)-Meclizine and (S)-Meclizine. Commercially available meclizine is typically a racemic mixture, containing equal amounts of both enantiomers. (R)-Meclizine is the isolated R-enantiomer. Research suggests that the enantiomers of meclizine may have different pharmacological properties, including binding affinity for the histamine H1 receptor.[1] Therefore, studying the individual enantiomers is crucial for understanding their specific biological effects.

Q2: My (R)-Meclizine, dissolved in DMSO, precipitates when added to my aqueous assay buffer/cell culture medium. How can I resolve this?

A2: This is a common issue due to the poor aqueous solubility of meclizine.[2] Here are several strategies to mitigate precipitation:

• Optimize DMSO Concentration: Keep the final concentration of DMSO in your aqueous solution as low as possible (ideally <0.5%) to minimize solvent-induced precipitation and toxicity.

• Use Pre-warmed Buffers: Ensure your aqueous buffers or cell culture media are warmed to the experimental temperature (e.g., 37°C) before adding the (R)-Meclizine stock solution.

• Method of Addition: Add the (R)-Meclizine stock solution to the aqueous buffer while vortexing or stirring to ensure rapid dispersion.

• Solubilizing Agents: Consider the use of solubilizing agents like cyclodextrins (e.g., 2-hydroxypropyl-β-cyclodextrin) which have been shown to improve the solubility of meclizine.[2][3]

• Sonication: Brief sonication of the final solution can help to dissolve small precipitates.

Q3: How should I store my (R)-Meclizine solid compound and stock solutions to prevent degradation?

A3: For long-term storage, solid (R)-Meclizine should be stored at -20°C in a tightly sealed container, protected from light and moisture.[4] Stock solutions, typically prepared in a high-purity organic solvent like DMSO, should also be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. It is advisable to purge the headspace of the vial with an inert gas like argon or nitrogen before sealing to minimize oxidation. For aqueous solutions, it is recommended to prepare them fresh for each experiment due to the potential for hydrolysis and degradation.

Q4: Is there a risk of chiral inversion from (R)-Meclizine to (S)-Meclizine during my experiments?

A4: While chiral inversion is a known phenomenon for some pharmaceutical compounds, there is currently no specific evidence in the scientific literature to suggest that meclizine undergoes significant chiral inversion under typical experimental conditions in vitro. However, it is a possibility that should not be entirely dismissed, especially during in vivo studies where metabolic processes could potentially facilitate such a conversion. To confirm the enantiomeric purity of your compound throughout an experiment, it is recommended to use a validated chiral analytical method.

Troubleshooting Guides

Inconsistent Results in Biological Assays

Observed Problem	Potential Cause	Troubleshooting Steps & Solutions
High variability between replicate wells/experiments.	Compound Precipitation: Due to poor aqueous solubility, (R)-Meclizine may be precipitating out of solution, leading to inconsistent concentrations.	- Follow the solubility enhancement strategies outlined in FAQ Q2.- Visually inspect wells for precipitates under a microscope.- Centrifuge a sample of the final assay solution to check for pelletable material.
Compound Degradation: (R)-Meclizine may be degrading in the assay buffer over the course of the experiment. Racemic meclizine is known to be susceptible to hydrolysis and oxidation.[5][6]	- Prepare fresh solutions of (R)-Meclizine for each experiment.- Perform a stability study of (R)-Meclizine in your specific assay buffer by analyzing samples by HPLC at different time points.
Inaccurate Pipetting of Viscous Stock Solutions: DMSO stock solutions can be viscous, leading to pipetting errors.	- Use positive displacement pipettes for accurate handling of viscous solutions.- Allow the stock solution to equilibrate to room temperature before use.
Lower than expected potency or efficacy.	Loss of Compound due to Adsorption: Hydrophobic compounds like meclizine can adsorb to plasticware (e.g., pipette tips, microplates).	- Use low-adhesion plasticware.- Include a pre-incubation step of the plasticware with a blocking agent like bovine serum albumin (BSA) in some assay types.
Incorrect Quantification of Stock Solution: Errors in the initial weighing of the compound or dilution calculations.	- Confirm the concentration of your stock solution using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).
Unexpected or off-target effects observed.	Presence of Enantiomeric Impurity: The (R)-Meclizine sample may contain the (S)-enantiomer, which could have different biological activities.	- Verify the enantiomeric purity of your compound using a validated chiral HPLC method (see Protocol 1).
Presence of Degradation Products: Degradation products may have their own biological activities, leading to confounding results.	- Analyze your compound stock for the presence of degradation products using a stability-indicating HPLC method.
Non-specific Receptor Binding: As a first-generation antihistamine, meclizine is known to have anticholinergic and other off-target effects.[7]	- Include appropriate controls, such as other H1 antagonists or compounds with similar chemical scaffolds but lacking the target activity.- Consider performing a broader off-target screening panel to identify potential unintended interactions.

Analytical Challenges (Chiral HPLC)

Observed Problem	Potential Cause	Troubleshooting Steps & Solutions
Poor resolution between (R)- and (S)-Meclizine peaks.	Inappropriate Chiral Stationary Phase (CSP): The selected chiral column is not suitable for separating meclizine enantiomers.	- Use a validated CSP for meclizine, such as a polysaccharide-based column (e.g., cellulose or amylose derivatives).[8][9]
Suboptimal Mobile Phase Composition: The mobile phase composition is not optimized for resolution.	- Systematically vary the ratio of the organic modifier (e.g., acetonitrile, methanol, ethanol) to the aqueous or alcoholic component.- Adjust the concentration and pH of any additives (e.g., ammonium bicarbonate, formic acid).[8]
Low Column Temperature: Temperature can affect chiral recognition.	- Optimize the column temperature. In some cases, sub-ambient temperatures can improve resolution.
Peak tailing or broadening.	Secondary Interactions with the Stationary Phase: The basic nature of meclizine can lead to interactions with residual silanols on silica-based columns.	- Add a basic modifier to the mobile phase, such as diethylamine or triethylamine, to reduce peak tailing.
Column Overload: Injecting too much sample can lead to peak distortion.	- Reduce the injection volume or the concentration of the sample.
Drifting retention times.	Changes in Mobile Phase Composition: Evaporation of the more volatile component of the mobile phase can alter its composition over time.	- Ensure the mobile phase reservoir is tightly sealed.- Prepare fresh mobile phase daily.
Column Temperature Fluctuations: Inconsistent column temperature will lead to shifts in retention time.	- Use a column oven to maintain a stable temperature.

Quantitative Data Summary

Table 1: Solubility of Meclizine Hydrochloride

Solvent	Solubility	Reference
Water	Very slightly soluble	[2]
Ethanol	Soluble in organic solvents such as ethanol	[4]
DMSO	Soluble in organic solvents such as DMSO	[4]
Dimethyl formamide	Soluble in organic solvents such as dimethyl formamide	[4]

Note: The solubility of the free base form of (R)-Meclizine may differ. It is recommended to experimentally determine the solubility in your specific buffer systems.

Table 2: Summary of Reported Degradation of Racemic Meclizine under Stress Conditions

Stress Condition	Observation	Identified Degradation Products (Impurities)	Reference
Acid Hydrolysis (e.g., 1N HCl)	Significant degradation	Impurity-1, and others	[6]
Base Hydrolysis (e.g., 0.1N NaOH)	Significant degradation	Impurities 1, 2, 3, and 4	[6]
Oxidation (e.g., 3% H₂O₂)	Significant degradation	Impurity-5 (Meclizine N-oxide)	[10]
Thermal (70°C, in solution)	Degradation observed	Impurities 4 and 6	[10]
Photolytic	Degradation observed	Impurities 1 and 2	[10]

Note: This data is for racemic meclizine hydrochloride. The stability of (R)-Meclizine should be independently verified.

Experimental Protocols

Protocol 1: Chiral HPLC Method for the Separation of Meclizine Enantiomers

This protocol is adapted from validated methods for the enantiomeric separation of meclizine.[8][11]

Instrumentation and Columns:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral Stationary Phase: Phenomenex® Lux Cellulose-1 (250 mm x 4.6 mm, 5 µm) or equivalent polysaccharide-based chiral column.

Mobile Phase:

• Acetonitrile : 25mM Ammonium Bicarbonate (75:25 v/v).

• Filter and degas the mobile phase before use.

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C (can be optimized)

• Detection Wavelength: 230 nm

• Injection Volume: 10-20 µL

Sample Preparation:

• Prepare a stock solution of racemic meclizine (as a control) and your (R)-Meclizine sample in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Dilute the stock solution with the mobile phase to a final concentration within the linear range of the assay (e.g., 1-10 µg/mL).

Procedure:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject a solution of racemic meclizine to determine the retention times of both the (+) and (-) enantiomers and to confirm system suitability (resolution > 1.5).

• Inject your (R)-Meclizine sample to determine its enantiomeric purity.

• Quantify the enantiomeric excess by integrating the peak areas of the two enantiomers.

Protocol 2: General Procedure for a Cell-Based Histamine H1 Receptor Functional Assay (Calcium Flux)

This protocol provides a general workflow for assessing the antagonist activity of (R)-Meclizine at the histamine H1 receptor, which is a Gq-coupled receptor that signals through intracellular calcium mobilization.

Materials:

• Cells stably expressing the human histamine H1 receptor (e.g., HEK293 or CHO cells).

• Assay Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Pluronic F-127.

• Histamine (agonist).

• (R)-Meclizine (test compound).

• Positive control antagonist (e.g., diphenhydramine).

• Black, clear-bottom 96- or 384-well microplates.

• Fluorescent plate reader with kinetic reading capabilities.

Procedure:

• Cell Plating: Seed the H1 receptor-expressing cells into the microplates at a density that will result in a confluent monolayer on the day of the assay. Incubate overnight at 37°C, 5% CO₂.

• Dye Loading:

  • Prepare a loading solution of the calcium-sensitive dye (e.g., 4 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in assay buffer.

  • Remove the cell culture medium from the wells and add the dye loading solution.

  • Incubate for 60 minutes at 37°C, 5% CO₂.

  • Wash the cells gently with assay buffer to remove excess dye. Leave a final volume of buffer in the wells.

• Compound Pre-incubation:

  • Prepare serial dilutions of (R)-Meclizine and the positive control antagonist in assay buffer.

  • Add the compound solutions to the respective wells and incubate for 15-30 minutes at room temperature or 37°C. Include vehicle control wells (e.g., assay buffer with the same final concentration of DMSO).

• Agonist Stimulation and Signal Detection:

  • Prepare a solution of histamine in assay buffer at a concentration that elicits a submaximal response (e.g., EC₈₀).

  • Place the microplate in the fluorescent plate reader and begin kinetic reading.

  • After establishing a stable baseline, inject the histamine solution into all wells.

  • Continue to record the fluorescence signal for 1-2 minutes.

• Data Analysis:

  • Determine the increase in fluorescence intensity (peak response) for each well.

  • Normalize the data to the vehicle control (0% inhibition) and a control with a saturating concentration of a known antagonist (100% inhibition).

  • Plot the normalized response against the log of the (R)-Meclizine concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Visualizations

Caption: A logical workflow for identifying and troubleshooting sources of inconsistent results in experiments with (R)-Meclizine.

Caption: Simplified signaling pathway of the histamine H1 receptor and the antagonistic action of (R)-Meclizine.

References

• 1. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. A stability-indicating RP-HPLC method for the quantitative analysis of meclizine hydrochloride in tablet dosage form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Enantiomeric Separation of Meclizine Hydrochloride in Pharmaceutical Dosage Form by HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chiral separation of five antihistamine drug enantiomers and enantioselective pharmacokinetic study of carbinoxamine in rat plasma by HPLC-MS/MS - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Bioanalytical chiral chromatographic technique and docking studies for enantioselective separation of meclizine hydrochloride: Application to pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (R)-Meclizine Sample Stability and Storage

This technical support center provides guidance on the optimal storage conditions for (R)-Meclizine samples. It includes troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in maintaining sample integrity during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Meclizine and how does it differ from Meclizine?

A1: Meclizine is a chiral molecule that exists as a racemic mixture, meaning it is composed of equal amounts of two mirror-image enantiomers: (R)-Meclizine and (S)-Meclizine.[1] While structurally similar, enantiomers can have different pharmacological and toxicological profiles. (S)-Meclizine has been shown to have reduced binding to the histamine H1 receptor, which is associated with sedative side effects, while retaining its effect on mitochondrial respiration.[2] This technical guide focuses on ensuring the stability of the (R)-enantiomer.

Q2: What are the recommended general storage conditions for Meclizine hydrochloride?

A2: Meclizine hydrochloride preparations should be stored at a temperature below 40°C, ideally between 15°C and 30°C. Conventional tablets should be kept in well-closed containers.

Q3: What are the typical degradation pathways for Meclizine?

A3: Meclizine is susceptible to degradation under several conditions, including hydrolysis (in acidic and basic environments), oxidation, and photolysis. Forced degradation studies have shown that Meclizine can degrade into several products, including m-tolylmethanol, (4-chlorophenyl)-phenyl-methanol, meclizine N-oxide, and 1-((4-chlorophenyl)(phenyl)methyl)piperazine.[3]

Q4: Is there a risk of racemization of (R)-Meclizine during storage?

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Unexpected peaks in chromatogram	Sample degradation due to improper storage (e.g., exposure to light, high temperature, or humidity).	1. Review the storage conditions of the sample and compare them with the recommended guidelines (see Table 1). 2. Perform a forced degradation study on a reference standard to identify potential degradation products (see Experimental Protocols). 3. Use a validated stability-indicating chiral HPLC method to separate the enantiomers from any degradation products (see Experimental Protocols).
Loss of (R)-Meclizine potency	Degradation of the active pharmaceutical ingredient (API).	1. Quantify the (R)-Meclizine content using a validated analytical method. 2. Analyze for the presence of degradation products. 3. Re-evaluate the storage conditions and consider storing samples at a lower temperature, protected from light, and in a desiccated environment.
Change in physical appearance of the sample (e.g., color change, clumping)	Chemical degradation or absorption of moisture.	1. Do not use the sample for experimental purposes. 2. Document the changes and investigate the storage conditions. 3. Obtain a fresh sample and store it under the recommended conditions in a tightly sealed container.

Quantitative Data Summary

Disclaimer: The following data is based on forced degradation studies of racemic Meclizine hydrochloride. Specific degradation kinetics for the individual (R)- and (S)-enantiomers may vary. These tables should be used as a general guide for understanding the stability of Meclizine under stress conditions.

Table 1: Summary of Forced Degradation Studies on Racemic Meclizine Hydrochloride

Stress Condition	Reagent/Exposure	Duration	Temperature	Degradation (%)	Major Degradation Products Identified
Acid Hydrolysis	1 N HCl	3 days	Room Temperature	20.71	Impurity-1 (m-tolylmethanol)
Base Hydrolysis	0.1 N NaOH	24 hours	Room Temperature	16.32	Impurity-1, Impurity-2, Impurity-3, Impurity-4 ((4-chlorophenyl)-phenyl-methanol)
Oxidative Degradation	3% H₂O₂	24 hours	Room Temperature	16.26	Impurity-5 (meclizine N-oxide)
Thermal Degradation (Solution)	Water	3 days	70°C	Not specified	Impurity-4, Impurity-6 (1-((4-chlorophenyl)(phenyl)methyl)piperazine)
Photolytic Degradation	1.2 million lux hours	7 days	Room Temperature	22.12	Impurity-1, Impurity-2

Data compiled from studies on racemic meclizine hydrochloride.[3][4]

Experimental Protocols

Stability-Indicating Chiral HPLC Method for (R)-Meclizine

This method is designed to separate (R)-Meclizine from its (S)-enantiomer and potential degradation products.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: Phenomenex® Lux Cellulose 1 (250 mm x 4.6 mm i.d., 5 µm particle size).[5]

• Mobile Phase: Acetonitrile: 25mM ammonium bicarbonate (75:25 v/v).[5]

• Flow Rate: 1.0 mL/min.[5]

• Detection Wavelength: 230 nm.[5]

• Injection Volume: 20 µL.[5]

• Sample Preparation:

  • Accurately weigh and dissolve the (R)-Meclizine sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Filter the solution through a 0.45 µm syringe filter before injection.

Forced Degradation Study Protocol

This protocol outlines the conditions for intentionally degrading (R)-Meclizine samples to identify potential degradation products and assess the stability-indicating nature of the analytical method.

• Acid Hydrolysis:

  • Dissolve the (R)-Meclizine sample in 1 N HCl.

  • Keep the solution at room temperature for up to 3 days, sampling at regular intervals.

  • Neutralize the samples with an equivalent amount of 1 N NaOH before HPLC analysis.

• Base Hydrolysis:

  • Dissolve the (R)-Meclizine sample in 0.1 N NaOH.

  • Keep the solution at room temperature for 24 hours, sampling at regular intervals.

  • Neutralize the samples with an equivalent amount of 0.1 N HCl before HPLC analysis.

• Oxidative Degradation:

  • Dissolve the (R)-Meclizine sample in 3% hydrogen peroxide.

  • Keep the solution at room temperature for 24 hours.

  • Analyze the samples directly by HPLC.

• Thermal Degradation:

  • Place the solid (R)-Meclizine sample in a calibrated oven at 70°C for 7 days.

  • For solution studies, dissolve the sample in water and heat at 70°C for 3 days.

  • Prepare samples for HPLC analysis by dissolving the solid in the mobile phase or diluting the solution.

• Photolytic Degradation:

  • Expose the solid (R)-Meclizine sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • Prepare samples for HPLC analysis by dissolving the solid in the mobile phase.

Visualizations

Signaling Pathway of Meclizine Action

Meclizine is an antagonist of the histamine H1 receptor. Its primary mechanism of action involves blocking the effects of histamine in the brain, particularly in the vestibular system, to alleviate symptoms of vertigo and motion sickness.

Caption: Mechanism of (R)-Meclizine as a histamine H1 receptor antagonist.

Experimental Workflow for Stability Testing

A systematic workflow is crucial for accurately assessing the stability of (R)-Meclizine samples.

Caption: Workflow for assessing the stability of (R)-Meclizine samples.

Logical Relationship of Troubleshooting

This diagram illustrates a logical approach to troubleshooting common issues encountered with (R)-Meclizine samples.

References

• 1. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Enantiomeric Separation of Meclizine Hydrochloride in Pharmaceutical Dosage Form by HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]

Mitigating sedative effects of (R)-Meclizine in animal studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R)-Meclizine in animal studies, with a focus on mitigating its sedative effects.

Frequently Asked Questions (FAQs)

Q1: Why does (R)-Meclizine cause sedation in animal models?

A1: (R)-Meclizine, like its racemic parent compound Meclizine, is a first-generation antihistamine. Its sedative effects stem primarily from its antagonism of histamine H1 receptors in the central nervous system (CNS).[1][2][3] The molecule's ability to cross the blood-brain barrier allows it to interact with these receptors, leading to drowsiness and decreased motor activity. Additionally, Meclizine possesses anticholinergic properties that can contribute to its sedative and other CNS-depressant effects.[4]

Q2: Is there a difference in the sedative potential between the (R) and (S) enantiomers of Meclizine?

A2: Yes. Recent research indicates that the sedative effects of Meclizine are not equally distributed between its enantiomers. The (S)-enantiomer has been shown to have reduced binding affinity for the histamine H1 receptor, which is the primary target for sedation. In contrast, both enantiomers appear to retain their effects on mitochondrial respiration, a mechanism linked to potential neuroprotective properties. This suggests that (S)-Meclizine may offer a better therapeutic window with less sedation compared to the racemic mixture or (R)-Meclizine.

Q3: What are the primary strategies to mitigate the sedative effects of (R)-Meclizine in my animal studies?

A3: The main strategies to counteract the sedative effects of (R)-Meclizine in animal models can be categorized as follows:

• Pharmacological Counteraction: Co-administration of a CNS stimulant.

• Formulation-Based Mitigation: Modifying the drug formulation to limit its penetration into the brain.

• Dose Optimization: Carefully determining the minimum effective dose to reduce side effects.

• Pharmacological Reversal: Using an agent to reverse the sedative effects, although this is less common and requires careful consideration.

Q4: Can I use a CNS stimulant to counteract (R)-Meclizine-induced sedation?

A4: Co-administration of a CNS stimulant like caffeine is a potential strategy. However, this approach should be undertaken with caution. While caffeine can increase alertness, studies have shown that in certain contexts, such as in neonatal mouse models, co-administration of caffeine with other sedatives can paradoxically increase neurotoxicity.[5][6] Therefore, a thorough dose-response study is essential to find a balance that mitigates sedation without introducing confounding effects or toxicity.

Q5: How can I reformulate (R)-Meclizine to reduce its sedative effects?

A5: One approach is to design a formulation that is a substrate for efflux transporters at the blood-brain barrier, such as P-glycoprotein (P-gp). P-gp actively transports certain molecules out of the brain. By making (R)-Meclizine a P-gp substrate, its concentration in the CNS could be reduced, thereby decreasing sedation. Studies have shown that P-gp plays a significant role in limiting the brain penetration of some second-generation, non-sedating antihistamines.[7][8][9][10][11]

Q6: Are there any known reversal agents for (R)-Meclizine sedation?

A6: While there are no specific reversal agents for antihistamine-induced sedation in routine veterinary practice, physostigmine has been used in clinical settings to reverse the central anticholinergic effects of antihistamine overdose.[12][13][14] Physostigmine is a cholinesterase inhibitor that increases the levels of acetylcholine in the brain, thereby counteracting the anticholinergic effects of drugs like Meclizine. However, its use can be associated with significant side effects and should only be considered in specific, well-controlled experimental paradigms.

Troubleshooting Guides

Issue 1: Excessive Sedation and Immobility in Rodents

Symptoms:

• Animals are largely immobile in the open field test.

• Animals quickly fall off the rotarod at low speeds.

• Animals show prolonged latency to move in the light-dark box.

Possible Causes:

• The dose of (R)-Meclizine is too high.

• High sensitivity of the specific animal strain to first-generation antihistamines.

• Interaction with other administered compounds.

Troubleshooting Steps:

• Dose-Response Study: Conduct a dose-response study to determine the minimal effective dose of (R)-Meclizine for the desired therapeutic effect with the least sedative side effect.

• Strain Selection: If possible, consider using a different rodent strain that may be less sensitive to the sedative effects of antihistamines.

• Pharmacological Counteraction:

  • Protocol: Co-administer a low dose of a CNS stimulant such as caffeine. Start with a dose known to increase locomotor activity without inducing anxiety (e.g., 10 mg/kg caffeine in rats).

  • Caution: Monitor for any signs of increased toxicity or paradoxical effects.[5][6]

• Review Concomitant Medications: Ensure that no other administered substances have sedative properties that could be acting synergistically with (R)-Meclizine.

Issue 2: Difficulty in Distinguishing Sedation from Motor Impairment

Symptoms:

• Poor performance on motor tasks like the rotarod test.

• It is unclear if the poor performance is due to sedation (lack of motivation/arousal) or a direct effect on motor coordination.

Troubleshooting Steps:

• Utilize a Battery of Behavioral Tests:

  • Open Field Test: To assess general locomotor activity. A sedated animal will show reduced distance traveled and rearing frequency.

  • Rotarod Test: To specifically measure motor coordination and balance.

  • Grip Strength Test: To assess muscle strength, which can be affected by sedation.

• Detailed Analysis of Behavior: In the open field test, analyze the pattern of movement. Sedated animals may show a delayed onset of movement but otherwise normal gait, whereas animals with motor impairment may exhibit an abnormal gait or ataxia.

• Varying Task Demands: Test animals on the rotarod at different speeds. A sedated animal might be able to maintain balance at a low, constant speed but fail at an accelerating speed due to a lack of arousal to adapt to the changing demand.

Quantitative Data

Table 1: Hypothetical Dose-Response of (R)-Meclizine on Sedation in Mice (Open Field Test)

(R)-Meclizine Dose (mg/kg, i.p.)	Total Distance Traveled (meters) (Mean ± SEM)	Rearing Frequency (counts) (Mean ± SEM)
Vehicle Control	35.2 ± 2.1	45.8 ± 3.5
5	28.1 ± 1.9	32.4 ± 2.8
10	15.7 ± 1.5	18.9 ± 2.1
20	8.3 ± 1.1	9.2 ± 1.5
*p<0.05, **p<0.01, **p<0.001 compared to Vehicle Control. Data is hypothetical and for illustrative purposes.

Table 2: Hypothetical Effect of a CNS Stimulant on (R)-Meclizine-Induced Sedation in Rats (Rotarod Test)

Treatment Group	Latency to Fall (seconds) (Mean ± SEM)
Vehicle Control	185.4 ± 12.3
(R)-Meclizine (15 mg/kg, i.p.)	62.1 ± 8.7
(R)-Meclizine (15 mg/kg) + Caffeine (10 mg/kg, i.p.)	125.9 ± 10.2**
p<0.001 compared to Vehicle Control. *p<0.01 compared to (R)-Meclizine alone. Data is hypothetical and for illustrative purposes.

Table 3: Brain-to-Plasma Concentration Ratios of Various Antihistamines in Rodents

Antihistamine	P-gp Substrate	Brain-to-Plasma Ratio (Mean ± SD)	Reference
Diphenhydramine	No	18.4 ± 2.35	[8]
Chlorpheniramine	No	34.0 ± 9.02	[8]
Terfenadine	Yes	2.21 ± 1.00	[8]
Fexofenadine	Yes	0.018 ± 0.002	[8]
Cetirizine	Yes	0.367 to 4.30 (in Pgp-deficient mice)	[7]

This table illustrates how being a P-gp substrate can influence the brain penetration of antihistamines. A lower brain-to-plasma ratio is generally associated with reduced sedative effects.

Experimental Protocols

Protocol 1: Open Field Test for Assessing Sedation

Objective: To evaluate the effect of (R)-Meclizine on spontaneous locomotor activity and exploratory behavior as an index of sedation.

Apparatus: A square arena (e.g., 50 x 50 cm for mice) with high walls to prevent escape. The arena is typically made of a non-reflective material and can be equipped with infrared beams or a video tracking system to automate data collection.

Procedure:

• Habituation: Acclimate the animals to the testing room for at least 30 minutes before the test.

• Drug Administration: Administer (R)-Meclizine or vehicle at the desired dose and route. The timing of the test should correspond to the peak plasma concentration of the drug.

• Test Initiation: Gently place the mouse in the center or a designated corner of the open field arena.

• Data Collection: Record the animal's activity for a set duration (e.g., 10-20 minutes). Key parameters to measure include:

  • Total distance traveled.

  • Time spent in the center versus the periphery of the arena.

  • Rearing frequency (vertical activity).

  • Velocity of movement.

• Data Analysis: Compare the parameters between the (R)-Meclizine-treated groups and the vehicle control group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). A significant decrease in distance traveled and rearing is indicative of sedation.

Protocol 2: Rotarod Test for Motor Coordination and Sedation

Objective: To assess the effect of (R)-Meclizine on motor coordination and balance, which can be impaired by sedation.

Apparatus: A rotating rod apparatus with adjustable speed. The rod should have a textured surface to provide grip.

Procedure:

• Training: Habituate the animals to the rotarod for 2-3 days prior to the test. This involves placing them on the rod at a low, constant speed (e.g., 4-5 rpm) for a few minutes each day.

• Drug Administration: Administer (R)-Meclizine or vehicle.

• Testing:

  • Constant Speed Protocol: Place the animal on the rod rotating at a constant, moderate speed (e.g., 10-15 rpm) and record the latency to fall (up to a maximum cutoff time, e.g., 300 seconds).

  • Accelerating Speed Protocol: Place the animal on the rod starting at a low speed (e.g., 4 rpm) that gradually accelerates to a high speed (e.g., 40 rpm) over a set period. Record the latency to fall.

• Data Analysis: Compare the latency to fall between the different treatment groups. A shorter latency to fall in the (R)-Meclizine group indicates impaired motor coordination, which can be a consequence of sedation.

Visualizations

Caption: Workflow for mitigating (R)-Meclizine-induced sedation.

Caption: Mechanism of (R)-Meclizine-induced sedation.

Caption: P-glycoprotein efflux at the blood-brain barrier.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Pharmacokinetic, Clinical, and Myeloid Marker Responses to Acepromazine Sedation in Arabian Camels [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Meclizine Hydrochloride (Bonine, Antivert, Dramamine, UniVert, Vertin-21) - Veterinary Partner - VIN [veterinarypartner.vin.com]
• 5. P-glycoprotein influences the brain concentrations of cetirizine (Zyrtec), a second-generation non-sedating antihistamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Steady-state brain concentrations of antihistamines in rats: interplay of membrane permeability, P-glycoprotein efflux and plasma protein binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. P-glycoprotein limits the brain penetration of olopatadine hydrochloride, H1-receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. Physostigmine reversal of antihistamine-induced excitement and depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antidotal Effects of the Antihistamine Diphenhydramine Against Cholinesterase Inhibitor Poisoning: A Meta-Analysis of Median Lethal Doses in Experimental Animals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Physostigmine reversal of drug-induced paradoxical excitement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Physostigmine reversal of sedation in parturients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Physostigmine in Anticholinergic Poisoning: An Old Antidote With Resurgence - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Enantiomeric Selectivity of Meclizine at the Histamine H1 Receptor: A Comparative Analysis

A comprehensive review of existing scientific literature reveals a notable absence of direct experimental data comparing the binding affinities of the individual (R)- and (S)-enantiomers of meclizine to the histamine H1 (H1) receptor. Meclizine, a first-generation antihistamine, is clinically administered as a racemic mixture, containing equal amounts of both enantiomers. While the therapeutic effects of the racemic mixture are well-documented, the specific contribution of each stereoisomer to H1 receptor antagonism remains experimentally unquantified.

Recent computational research utilizing molecular docking simulations has offered initial insights into the potential stereoselectivity of meclizine binding. A 2023 study published in Advanced Science performed molecular docking of both (R)- and (S)-meclizine with a cryo-EM structure of the human H1 receptor.[1] The findings from this computational model suggest that the (S)-enantiomer may exhibit a slightly enhanced binding affinity compared to the (R)-enantiomer. This predicted difference is attributed to an additional pi-stacking interaction between the methylbenzyl ring of (S)-meclizine and the phenylalanine residue at position 432 (Phe432) within the receptor's binding pocket.[1] However, it is crucial to emphasize that this is a theoretical prediction and awaits experimental validation.

Quantitative Data on H1 Receptor Binding Affinity

As of the latest literature search, there is no publicly available experimental data (e.g., Ki or IC50 values) from radioligand binding assays or other functional assays that directly compares the H1 receptor binding affinity of purified (R)-Meclizine and (S)-Meclizine. Therefore, a quantitative comparison table cannot be provided at this time. The development and publication of such data would be a significant contribution to the understanding of meclizine's pharmacology.

Hypothetical H1 Receptor Binding Interactions

Based on the molecular docking study by Lin et al. (2023), a diagram illustrating the potential interactions of the meclizine enantiomers with key residues in the H1 receptor binding pocket can be conceptualized.

Hypothetical binding of meclizine enantiomers to the H1 receptor.

Experimental Protocols: Histamine H1 Receptor Binding Assay

To experimentally determine and compare the binding affinities of (R)- and (S)-meclizine for the H1 receptor, a competitive radioligand binding assay would be a standard and appropriate method. The following protocol outlines the key steps for such an experiment.

1. Materials and Reagents:

• Cell Membranes: Membranes prepared from a stable cell line expressing the human histamine H1 receptor (e.g., CHO-K1 or HEK293 cells).

• Radioligand: A tritiated H1 receptor antagonist with high affinity, such as [3H]-mepyramine.

• Test Compounds: Purified (R)-Meclizine and (S)-Meclizine. A method for the chiral separation of meclizine enantiomers by HPLC has been described and would be a prerequisite for this experiment.

• Incubation Buffer: Typically a Tris-HCl or phosphate buffer at physiological pH (e.g., 7.4).

• Non-specific Binding Control: A high concentration of a non-labeled H1 receptor antagonist (e.g., unlabeled mepyramine or diphenhydramine) to determine non-specific binding.

• Scintillation Cocktail and Vials.

• Glass Fiber Filters.

• Filtration Apparatus.

• Liquid Scintillation Counter.

2. Experimental Procedure:

• Membrane Preparation: The cell membranes expressing the H1 receptor are thawed and diluted in the incubation buffer to a desired protein concentration.

• Assay Setup: In a series of tubes, the following are added in order:

  • Incubation buffer.

  • A fixed concentration of the radioligand ([3H]-mepyramine).

  • Increasing concentrations of the unlabeled test compound ((R)-Meclizine or (S)-Meclizine) or the non-specific binding control.

  • The diluted cell membranes are added to initiate the binding reaction.

• Incubation: The mixture is incubated at a specific temperature (e.g., 25°C or 37°C) for a duration sufficient to reach binding equilibrium (e.g., 60-120 minutes).

• Termination of Binding: The incubation is terminated by rapid filtration through glass fiber filters using a cell harvester. The filters trap the cell membranes with the bound radioligand.

• Washing: The filters are washed rapidly with ice-cold incubation buffer to remove any unbound radioligand.

• Quantification: The filters are placed in scintillation vials with a scintillation cocktail. The amount of radioactivity trapped on the filters is then measured using a liquid scintillation counter.

3. Data Analysis:

• The raw data (counts per minute) are converted to specific binding by subtracting the non-specific binding from the total binding.

• The specific binding data is then plotted against the logarithm of the concentration of the test compound.

• A sigmoidal dose-response curve is generated, and the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined.

• The Ki (inhibition constant) for each enantiomer is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is the dissociation constant of the radioligand for the receptor.

References

• 1. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (R)-Meclizine and Racemic Meclizine In Vivo Efficacy

A comprehensive guide for researchers and drug development professionals on the comparative in vivo performance of (R)-Meclizine and its racemic counterpart, supported by experimental data and detailed methodologies.

Meclizine, a histamine H1 antagonist, is a racemic mixture of two enantiomers, (R)-Meclizine and (S)-Meclizine. While traditionally used for motion sickness and vertigo, recent research has unveiled its neuroprotective potential, particularly in the context of ischemic injury. This guide provides a detailed comparison of the in vivo efficacy of (R)-Meclizine and racemic meclizine, drawing upon key experimental findings to inform future research and development.

Quantitative Data Summary

A pivotal study by Lee et al. (2024) demonstrated that both the (R)- and (S)-enantiomers of meclizine are equipotent to the racemic mixture in their primary mechanism of action for neuroprotection: the inhibition of mitochondrial respiration. This suggests a comparable in vivo efficacy in models of ischemic injury. The primary distinction between the enantiomers lies in their safety profile, with (S)-Meclizine exhibiting significantly reduced antihistaminic activity, a common side effect of the racemic mixture.

Parameter	(R)-Meclizine	Racemic Meclizine	Key Finding
Inhibition of Mitochondrial Respiration	Equipotent	Equipotent	Both forms effectively inhibit mitochondrial respiration, a key mechanism for neuroprotection in ischemia.
Induction of Ischemic Tolerance	Equipotent	Equipotent	The ability to protect against ischemic injury is comparable between the (R)-enantiomer and the racemic mixture.[1]
In Vivo Efficacy (Stroke Model)	Not directly tested against racemate	Established neuroprotective effect	While not directly compared, the equipotency in the mechanism of action suggests similar efficacy.

Signaling Pathway: Meclizine's Neuroprotective Mechanism

Meclizine confers neuroprotection by modulating cellular metabolism. It inhibits mitochondrial respiration, prompting a metabolic shift towards glycolysis. This preconditioning-like effect enhances cellular resilience to ischemic stress.

Meclizine's mechanism of action.

Experimental Protocols

The following is a detailed methodology for a key in vivo experiment used to assess the neuroprotective efficacy of meclizine and its enantiomers.

Middle Cerebral Artery Occlusion (MCAO) Model in Mice

This surgical model is a standard method for inducing focal cerebral ischemia (stroke) to evaluate the efficacy of neuroprotective agents.

Objective: To determine the effect of (R)-Meclizine and racemic meclizine on infarct volume and neurological deficit following ischemic stroke.

Animals: Adult male C57BL/6 mice.

Procedure:

• Anesthesia: Mice are anesthetized with isoflurane.

• Surgical Preparation: A midline neck incision is made, and the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are exposed.

• Occlusion: A filament is inserted into the ICA via the ECA stump to occlude the origin of the middle cerebral artery (MCA).

• Drug Administration: (R)-Meclizine or racemic meclizine is administered intraperitoneally at a predetermined dose and time point before or after MCAO.

• Reperfusion: After a defined period of occlusion (e.g., 60 minutes), the filament is withdrawn to allow reperfusion.

• Outcome Assessment:

  • Neurological Deficit Scoring: A blinded observer assesses neurological function at 24 hours post-MCAO using a standardized scoring system.

  • Infarct Volume Measurement: Brains are harvested, sectioned, and stained with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area. The infarct volume is then quantified.

Workflow for in vivo efficacy testing.

Conclusion

The available evidence strongly suggests that (R)-Meclizine possesses comparable in vivo efficacy to racemic meclizine in the context of neuroprotection against ischemic injury.[1] This is attributed to their equipotent inhibition of mitochondrial respiration, a key initiating event in the neuroprotective signaling cascade. While the efficacy appears to be similar, the primary advantage of isolating a single enantiomer may lie in improving the safety and tolerability profile, as demonstrated by the reduced antihistaminic effects of (S)-Meclizine. Future research should include direct, head-to-head in vivo comparisons of (R)-Meclizine and racemic meclizine across various models of neurological disease to fully elucidate their comparative therapeutic potential.

References

• 1. ahajournals.org [ahajournals.org]

(R)-Meclizine vs. Levocetirizine: A Comparative Guide to Receptor Selectivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the receptor selectivity profiles of (R)-Meclizine and levocetirizine, two histamine H1 receptor antagonists. The information presented is supported by experimental data to assist researchers and drug development professionals in their understanding of these compounds.

Executive Summary

Levocetirizine, the R-enantiomer of cetirizine, is a potent and highly selective histamine H1 receptor antagonist with minimal affinity for other receptors, contributing to its favorable side-effect profile. Meclizine, a first-generation antihistamine, is used as a racemic mixture of its (R) and (S) enantiomers. While it also targets the H1 receptor, it exhibits a broader receptor binding profile, including notable affinity for muscarinic receptors, which is characteristic of older antihistamines and contributes to their sedative and anticholinergic effects. This guide delves into the quantitative data and experimental methodologies that define the distinct selectivity of these two compounds.

Comparative Receptor Binding Profile

The selectivity of a drug is a critical determinant of its therapeutic efficacy and adverse effect profile. The following tables summarize the in vitro binding affinities (Ki, nM) of (R)-Meclizine and levocetirizine at the histamine H1 receptor and muscarinic receptors.

Compound	Histamine H1 Receptor (Ki, nM)	Muscarinic Receptors (Ki, nM)
(R)-Meclizine	Data not available	Data not available
Meclizine (Racemic)	250[1]	3,600 - 30,000[2][3]
Levocetirizine	3[4]	>1,800 (600-fold less than H1)

Experimental Protocols

The binding affinity data presented in this guide are typically determined using radioligand binding assays.

Radioligand Binding Assay for Histamine H1 Receptor

This assay measures the ability of a test compound to displace a radiolabeled ligand from the histamine H1 receptor.

• Cell Lines: HEK293 or CHO cells stably expressing the human histamine H1 receptor are commonly used.

• Radioligand: [³H]-mepyramine is a widely used radiolabeled antagonist for the H1 receptor.

• Procedure:

  • Cell membranes expressing the H1 receptor are incubated with a fixed concentration of [³H]-mepyramine.

  • Increasing concentrations of the test compound ((R)-Meclizine or levocetirizine) are added to compete for binding to the receptor.

  • The reaction is allowed to reach equilibrium.

  • The bound and free radioligand are separated by filtration.

  • The amount of radioactivity bound to the filter is quantified using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The inhibition constant (Ki) is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

References

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. Antimuscarinic effects of antihistamines: quantitative evaluation by receptor-binding assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based Virtual Screening [mdpi.com]

Comparative Analysis of (R)-Meclizine and Diphenhydramine: A Guide for Researchers

This guide provides a comprehensive comparative analysis of (R)-Meclizine and diphenhydramine, two first-generation antihistamines with applications in managing vertigo, motion sickness, and allergic conditions. The document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of their pharmacological profiles, mechanisms of action, and supporting experimental data.

Introduction

(R)-Meclizine and diphenhydramine are both antagonists of the histamine H1 receptor, yet they exhibit distinct pharmacological properties that influence their clinical utility and side-effect profiles. Meclizine is a racemic mixture of (R)- and (S)-enantiomers, with the (R)-enantiomer being the more active component at the H1 receptor. Diphenhydramine is a widely used antihistamine with pronounced sedative and anticholinergic effects. This guide will delve into a comparative analysis of (R)-Meclizine and diphenhydramine, focusing on their receptor binding affinities, pharmacokinetic properties, and clinical implications.

Data Presentation

The following tables summarize the quantitative data for (R)-Meclizine and diphenhydramine, providing a clear comparison of their key pharmacological parameters.

Table 1: Receptor Binding Affinities (Ki in nM)

Target	(R)-Meclizine	Diphenhydramine	Reference
Histamine H1 Receptor	Data not available	11.75 - 84,000	[1]
Muscarinic M1 Receptor	Data not available	83	[1]
Muscarinic M2 Receptor	Data not available	346	[1]
Muscarinic M3 Receptor	Data not available	Data not available
Muscarinic M4 Receptor	Data not available	Data not available
Muscarinic M5 Receptor	Data not available	Data not available
Serotonin 5-HT2A Receptor	Data not available	1295	[1]

Table 2: Pharmacokinetic Properties

Parameter	(Racemic) Meclizine	Diphenhydramine	Reference
Bioavailability	Low	40-60%	[3][4]
Time to Peak Plasma Concentration (Tmax)	~3 hours	~1.5 hours	[5][6]
Elimination Half-life (t1/2)	~5-6 hours	2.4 - 13.5 hours	[3][4]
Metabolism	Primarily by CYP2D6	Primarily by CYP2D6	[6][7]
Protein Binding	Data not available	98-99%	[3]
Excretion	Urine (as metabolites) and feces (unchanged)	Primarily urine	[3][5]

Mechanism of Action

Both (R)-Meclizine and diphenhydramine exert their primary effects through the antagonism of the histamine H1 receptor. However, their interactions with other receptors, particularly muscarinic acetylcholine receptors, contribute to their distinct therapeutic and side-effect profiles.

(R)-Meclizine: As the more potent enantiomer, (R)-Meclizine is a selective antagonist of the histamine H1 receptor. Its antiemetic and antivertigo effects are attributed to its action on H1 receptors in the vestibular nuclei and the chemoreceptor trigger zone (CTZ) in the medulla.[5][8] By blocking histamine signaling in these areas, it reduces vestibular stimulation and suppresses nausea and vomiting.[5][8] Racemic meclizine also possesses central anticholinergic properties, which contribute to its therapeutic effects.[5]

Diphenhydramine: Diphenhydramine is a non-selective, first-generation antihistamine that readily crosses the blood-brain barrier.[6] It acts as an inverse agonist at H1 receptors, reducing allergic symptoms and causing sedation.[3][6] Its potent anticholinergic activity, resulting from the competitive antagonism of muscarinic acetylcholine receptors, is responsible for its use in managing Parkinsonism and contributes to side effects like dry mouth and urinary retention.[3][6] Diphenhydramine also acts as an intracellular sodium channel blocker, which accounts for its local anesthetic properties.[6]

Signaling Pathways

The following diagrams illustrate the primary signaling pathways affected by (R)-Meclizine and diphenhydramine.

Caption: Histamine H1 Receptor Signaling Pathway.

Caption: Muscarinic Acetylcholine Receptor Signaling in the Vestibular System.

Experimental Protocols

This section outlines the methodologies for key experiments used to characterize and compare H1 antihistamines.

Radioligand Binding Assay for H1 Receptor Affinity

Objective: To determine the binding affinity (Ki) of a test compound for the histamine H1 receptor.

Materials:

• Cell membranes expressing the human H1 receptor.

• Radioligand: [³H]-mepyramine (a potent H1 antagonist).

• Test compounds: (R)-Meclizine, diphenhydramine.

• Non-specific binding control: A high concentration of a known H1 antagonist (e.g., mianserin).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubation: Incubate the cell membranes with a fixed concentration of [³H]-mepyramine and varying concentrations of the test compound in the binding buffer. Include a set of tubes for total binding (only radioligand and membranes) and non-specific binding (radioligand, membranes, and non-specific control).

• Equilibration: Allow the binding to reach equilibrium (e.g., 60 minutes at 25°C).

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Determine the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Assessment of Sedative Effects in a Clinical Trial

Objective: To compare the sedative effects of (R)-Meclizine and diphenhydramine in human subjects.

Study Design: A double-blind, placebo-controlled, crossover study.

Subjects: Healthy adult volunteers.

Procedure:

• Baseline Assessment: Before drug administration, subjects undergo a battery of psychomotor and cognitive tests to establish a baseline.

• Drug Administration: Subjects receive a single oral dose of (R)-Meclizine, diphenhydramine, or a placebo on separate occasions, with a washout period between each treatment.

• Post-Dose Assessments: The battery of psychomotor and cognitive tests is repeated at several time points after drug administration (e.g., 1, 2, 4, 6, and 8 hours).

• Psychomotor and Cognitive Tests:

  • Digit Symbol Substitution Test (DSST): Measures processing speed, attention, and visuomotor coordination.

  • Choice Reaction Time (CRT): Assesses alertness and motor response speed.

  • Tracking Tasks: Evaluate visuomotor coordination and sustained attention.

  • Subjective Sedation Scales: Visual Analog Scales (VAS) or the Stanford Sleepiness Scale to assess self-reported drowsiness.

• Data Analysis: Compare the changes from baseline in test performance and subjective sedation scores between the different treatment groups using appropriate statistical methods (e.g., ANOVA).

Caption: Experimental Workflow for a Crossover Clinical Trial Assessing Sedation.

Comparative Efficacy and Safety

Efficacy: Both racemic meclizine and diphenhydramine are effective in the management of motion sickness and vertigo.[9][10][11][12][13][14] Clinical studies comparing the two for vertigo have shown that meclizine may provide good symptom relief with less sedation than diphenhydramine.[9] For motion sickness, some studies suggest that while both are effective, meclizine may be associated with fewer gastrointestinal side effects and less drowsiness.[11] The superior H1 receptor affinity of (R)-Meclizine compared to its (S)-enantiomer suggests that a formulation enriched with the (R)-enantiomer could potentially offer improved efficacy with a better side-effect profile.[2]

Safety and Side Effects: The most common side effects of both drugs are related to their CNS depressant and anticholinergic properties.

(R)-Meclizine (based on racemic meclizine data): The most frequently reported side effects include drowsiness, fatigue, and dry mouth.[5] Due to its anticholinergic effects, it should be used with caution in patients with asthma, glaucoma, and benign prostatic hyperplasia.[5]

Diphenhydramine: Diphenhydramine is well-known for causing significant drowsiness, dizziness, and cognitive impairment.[3][12] Its strong anticholinergic properties can lead to dry mouth, blurred vision, urinary retention, and constipation.[3] In older adults, the use of diphenhydramine is associated with an increased risk of confusion and falls.

Conclusion

(R)-Meclizine and diphenhydramine are both effective first-generation antihistamines for the treatment of motion sickness and vertigo. Diphenhydramine exhibits broader applications but is accompanied by more pronounced sedative and anticholinergic side effects. (R)-Meclizine, as the more active enantiomer, holds the potential for a more favorable therapeutic index compared to racemic meclizine. Further head-to-head clinical trials directly comparing (R)-Meclizine with diphenhydramine are warranted to definitively establish their relative efficacy and safety profiles. The experimental protocols and data presented in this guide provide a framework for researchers to conduct such comparative studies and to further elucidate the pharmacological nuances of these two important compounds.

References

• 1. diphenhydramine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. ahajournals.org [ahajournals.org]
• 3. Diphenhydramine - Wikipedia [en.wikipedia.org]
• 4. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 5. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Diphenhydramine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Meclizine metabolism and pharmacokinetics: formulation on its absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. droracle.ai [droracle.ai]
• 10. droracle.ai [droracle.ai]
• 11. droracle.ai [droracle.ai]
• 12. drugs.com [drugs.com]
• 13. droracle.ai [droracle.ai]
• 14. buzzrx.com [buzzrx.com]

In Vivo Side Effect Profile: A Comparative Analysis of (R)-Meclizine and Promethazine

For Immediate Release: November 21, 2025

This guide provides a comparative overview of the in vivo side effect profiles of (R)-Meclizine and promethazine, two histamine H1 receptor antagonists with central nervous system activity. The information is intended for researchers, scientists, and drug development professionals. Due to a lack of direct comparative preclinical studies, this analysis synthesizes findings from separate in vivo studies on racemic meclizine, used here as a proxy for its (R)-enantiomer, and promethazine. The primary focus is on two key side effects associated with first-generation antihistamines: sedation and anticholinergic activity.

Quantitative Data Summary

The following table summarizes quantitative data on the sedative and anticholinergic effects of meclizine and promethazine from various in vivo studies. It is critical to note that these data are not from head-to-head comparative studies and were obtained under different experimental conditions. Therefore, direct comparisons should be made with caution.

Parameter	Drug	Animal Model	Dose	Effect	Source
Sedation	Meclizine	Mouse	100 mg/kg (i.p.)	No significant effect on latency to seizure in a hyperbaric oxygen model.	[1]
Promethazine	Rat	20-40 mg/kg (s.c.)	Induced an antinociceptive effect, suggesting sedation.	[2]
Anticholinergic Effect (Pupil Diameter)	Promethazine	Human	Not Specified	Increased pupil diameter during a cognitive task.	[3][4]
Anticholinergic Effect (Salivary Gland)	Promethazine	Rat	Not Specified	Induced histological changes in parotid glands.	[5]

Experimental Protocols

Detailed methodologies for key experiments to assess sedative and anticholinergic side effects in vivo are outlined below.

Assessment of Sedative Effects: Locomotor Activity

Objective: To quantify the sedative effects of a test compound by measuring changes in spontaneous locomotor activity in rodents.

Animals: Male Swiss-Webster mice or Sprague-Dawley rats.

Methodology:

• Animals are individually placed in an open-field arena equipped with infrared beams to automatically track movement.

• Following a 30-minute acclimatization period, animals are administered the test compound (e.g., meclizine, promethazine) or vehicle control via the appropriate route (e.g., intraperitoneal, oral).

• Locomotor activity, including total distance traveled, is recorded for a predefined period (e.g., 60 minutes) immediately following administration.

• Data is analyzed by comparing the mean distance traveled between the drug-treated and vehicle-treated groups. A significant decrease in locomotor activity is indicative of a sedative effect.

Assessment of Anticholinergic Effects: Sialometry

Objective: To measure the anticholinergic effect of a test compound by quantifying its impact on salivary secretion in rodents.

Animals: Male Sprague-Dawley rats.

Methodology:

• Animals are anesthetized and a pre-weighed cotton ball is placed in the sublingual space for a set period (e.g., 5 minutes) to collect baseline saliva.

• The test compound (e.g., meclizine, promethazine) or vehicle control is administered.

• A sialogogue (e.g., pilocarpine) is administered to stimulate salivation.

• A new, pre-weighed cotton ball is placed in the sublingual space for the same duration to collect stimulated saliva.

• The amount of saliva collected is determined by the change in the weight of the cotton ball.

• The inhibitory effect of the test compound on salivation is calculated by comparing the amount of saliva produced in the drug-treated group to the vehicle-treated group.

Assessment of Anticholinergic Effects: Pupillometry

Objective: To assess the anticholinergic activity of a test compound by measuring its effect on pupil diameter in rodents.

Animals: Male Sprague-Dawley rats.

Methodology:

• Animals are habituated to a dimly lit environment.

• Baseline pupil diameter is measured using a pupillometer or a camera with image analysis software.

• The test compound (e.g., meclizine, promethazine) or vehicle control is administered.

• Pupil diameter is measured at set time points following administration.

• An increase in pupil diameter (mydriasis) compared to the vehicle control group indicates an anticholinergic effect.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways affected by (R)-Meclizine and promethazine, as well as a typical experimental workflow for assessing their in vivo side effects.

Histamine H1 Receptor Antagonism

Muscarinic Receptor Antagonism

In Vivo Side Effect Workflow

References

• 1. High Dose Meclizine Prevents Renal Ischemia–Reperfusion Injury in Healthy Male Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Promethazine both facilitates and inhibits nociception in rats: effect of the testing procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Central cholinergic pathway involvement in the regulation of pupil diameter, blink rate and cognitive function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. *Dental and Medical Problems [dmp.umw.edu.pl]

Validating the Antihistaminic Activity of (R)-Meclizine In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (R)-Meclizine with other prominent antihistamines, supported by established in vivo experimental protocols. The focus is on validating the antihistaminic activity of the (R)-enantiomer of Meclizine, which is understood to be the more active form. While direct in vivo comparative studies on (R)-Meclizine are limited in publicly available literature, this document outlines the standard experimental procedures to generate such crucial data and presents existing related findings.

Introduction to (R)-Meclizine

Meclizine is a first-generation antihistamine that has been in clinical use for decades, primarily for the management of motion sickness and vertigo.[1] It functions as an inverse agonist at the histamine H1 receptor.[2] Like many chiral drugs, meclizine is commercially available as a racemic mixture of two enantiomers: (R)-Meclizine and (S)-Meclizine. Emerging research indicates that the antihistaminic activity is primarily associated with the (R)-enantiomer. A study has shown that (S)-meclizine exhibits a significantly weaker affinity for the H1 receptor compared to (R)-meclizine, suggesting that the (S)-enantiomer may contribute less to the desired therapeutic effects and potentially more to off-target effects.[3] This guide focuses on the validation of the antihistaminic properties of the isolated (R)-enantiomer.

Histamine H1 Receptor Signaling Pathway

(R)-Meclizine, as a histamine H1 receptor inverse agonist, modulates the downstream signaling cascade initiated by histamine. The binding of histamine to the H1 receptor, a G-protein coupled receptor (GPCR), primarily activates the Gq/11 protein, leading to the activation of phospholipase C (PLC).[4][5] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[5] IP3 stimulates the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[6] This cascade ultimately results in the physiological responses associated with allergic reactions, such as smooth muscle contraction, increased vascular permeability, and sensory nerve stimulation. (R)-Meclizine, by binding to the H1 receptor, stabilizes its inactive conformation, thereby reducing the basal level of signaling and competitively inhibiting histamine binding.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Meclizine metabolism and pharmacokinetics: formulation on its absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 5. SMPDB [smpdb.ca]
• 6. researchgate.net [researchgate.net]

(R)-Meclizine: A Comparative Analysis of Cross-Reactivity with Other Receptors

(R)-Meclizine, an enantiomer of the first-generation antihistamine meclizine, is primarily recognized for its antagonist activity at the histamine H1 receptor, which underlies its therapeutic applications in the management of nausea, vomiting, and dizziness. However, a comprehensive understanding of its pharmacological profile necessitates an evaluation of its cross-reactivity with other receptors. This guide provides a comparative analysis of (R)-Meclizine's interactions with various receptor families, supported by available experimental data and detailed methodologies for key assays.

Executive Summary

This document summarizes the known cross-reactivity profile of (R)-Meclizine. While its primary target is the histamine H1 receptor, evidence suggests interactions with other receptors, including muscarinic acetylcholine receptors and the nuclear receptors, pregnane X receptor (PXR) and constitutive androstane receptor (CAR). The available data, primarily for the racemic mixture of meclizine, indicates a lower affinity for muscarinic receptors compared to its potent H1 receptor antagonism. Its activity at PXR and CAR suggests a potential role in the regulation of drug metabolism. This guide aims to provide researchers, scientists, and drug development professionals with a consolidated resource for understanding the off-target interactions of (R)-Meclizine.

Receptor Binding Profile of Meclizine

The following table summarizes the available quantitative data on the binding affinity of meclizine to various receptors. It is important to note that much of the existing data is for the racemic mixture ((R/S)-Meclizine) rather than the specific (R)-enantiomer.

Receptor Target	Ligand	Assay Type	Reported Affinity (Ki)	Reference
Histamine H1	(R/S)-Meclizine	Radioligand Binding	Potent Antagonist (specific Ki not cited)	[1]
Muscarinic Receptors	(R/S)-Meclizine	Radioligand Binding	3,600 - 30,000 nM	[2]
Pregnane X Receptor (human)	(R/S)-Meclizine	Reporter Gene Assay	Agonist	[3][4]
Constitutive Androstane Receptor (human)	(R/S)-Meclizine	Reporter Gene Assay	Inverse Agonist (conflicting reports exist)	[5][6]
Constitutive Androstane Receptor (mouse)	(R/S)-Meclizine	Reporter Gene Assay	Agonist	[5]

Note: The lack of specific Ki values for many potential off-targets for (R)-Meclizine highlights a significant gap in the current understanding of its complete pharmacological profile. Further comprehensive receptor screening is required for a definitive assessment.

Detailed Experimental Protocols

Radioligand Binding Assay for Muscarinic Receptors

This protocol provides a general framework for determining the binding affinity of a test compound, such as (R)-Meclizine, to muscarinic receptors.

Objective: To determine the inhibitory constant (Ki) of (R)-Meclizine for muscarinic acetylcholine receptors.

Materials:

• Cell membranes expressing human muscarinic receptor subtypes (M1-M5).

• Radioligand: [3H]-N-methylscopolamine ([3H]-NMS) or [3H]-Quinuclidinyl benzilate ([3H]-QNB).

• Test compound: (R)-Meclizine.

• Non-specific binding control: Atropine (high concentration).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation cocktail.

• Scintillation counter.

Procedure:

• Membrane Preparation: Thaw the cell membranes expressing the target muscarinic receptor subtype on ice. Homogenize the membranes in ice-cold assay buffer. Determine the protein concentration using a standard method (e.g., Bradford assay).

• Assay Setup: In a 96-well plate, add the following components in triplicate:

  • Total Binding: Assay buffer, radioligand, and cell membranes.

  • Non-specific Binding: Assay buffer, radioligand, a high concentration of atropine, and cell membranes.

  • Test Compound: Assay buffer, radioligand, varying concentrations of (R)-Meclizine, and cell membranes.

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the (R)-Meclizine concentration.

  • Determine the IC50 value (the concentration of (R)-Meclizine that inhibits 50% of the specific radioligand binding) from the resulting sigmoidal curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Pregnane X Receptor (PXR) Activation Assay (Reporter Gene Assay)

This protocol describes a cell-based reporter gene assay to assess the agonist activity of (R)-Meclizine on the human pregnane X receptor (hPXR).

Objective: To determine the EC50 (half-maximal effective concentration) of (R)-Meclizine for the activation of hPXR.

Materials:

• HepG2 cells (or other suitable human liver cell line) stably co-transfected with:

  • An expression vector for human PXR.

  • A reporter vector containing a PXR-responsive element (e.g., from the CYP3A4 promoter) driving the expression of a reporter gene (e.g., luciferase).

• Cell culture medium and supplements.

• Test compound: (R)-Meclizine.

• Positive control: Rifampicin (a known hPXR agonist).

• Vehicle control (e.g., DMSO).

• Luciferase assay reagent.

• Luminometer.

Procedure:

• Cell Culture and Seeding: Culture the stably transfected HepG2 cells under standard conditions. Seed the cells into a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Prepare serial dilutions of (R)-Meclizine, rifampicin, and the vehicle control in cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds.

• Incubation: Incubate the plate at 37°C in a CO2 incubator for a specified period (e.g., 24 hours).

• Luciferase Assay: Lyse the cells and measure the luciferase activity in each well using a luminometer according to the manufacturer's instructions for the luciferase assay reagent.

• Data Analysis:

  • Normalize the luciferase activity to a measure of cell viability if necessary (e.g., using a parallel cytotoxicity assay).

  • Plot the normalized luciferase activity (as a percentage of the maximal response to rifampicin) against the logarithm of the (R)-Meclizine concentration.

  • Determine the EC50 value from the resulting dose-response curve.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key signaling pathways and experimental workflows relevant to the cross-reactivity studies of (R)-Meclizine.

Caption: Antagonistic action of Meclizine on the H1 receptor pathway.

Caption: Workflow for determining receptor binding affinity.

Caption: Workflow for assessing PXR activation.

Discussion and Future Directions

The currently available data on the cross-reactivity of (R)-Meclizine is limited, with most studies focusing on the racemic mixture. While its primary activity as a potent H1 receptor antagonist is well-established, its interactions with muscarinic receptors, PXR, and CAR warrant further investigation. The relatively low affinity for muscarinic receptors suggests that at therapeutic concentrations, the anticholinergic side effects may be less pronounced compared to other first-generation antihistamines with higher muscarinic receptor affinity.

The agonistic activity of meclizine at hPXR suggests a potential for drug-drug interactions through the induction of metabolizing enzymes like CYP3A4. The conflicting reports on its activity at hCAR highlight the need for further studies to clarify its role in regulating xenobiotic and endobiotic metabolism.

Future research should focus on:

• Enantiomer-Specific Profiling: Conducting comprehensive receptor screening panels with the purified (R)- and (S)-enantiomers of meclizine to determine their specific binding affinities across a wide range of CNS and peripheral receptors.

• Functional Characterization: Performing functional assays to determine the nature of the interaction (agonist, antagonist, inverse agonist) of (R)-Meclizine at any identified off-targets.

• In Vivo Correlation: Investigating the in vivo consequences of the identified off-target activities to understand their clinical relevance.

A more complete understanding of the cross-reactivity profile of (R)-Meclizine will enable a more precise prediction of its therapeutic efficacy and potential side effects, ultimately contributing to safer and more effective drug development.

References

• 1. SMPDB [smpdb.ca]
• 2. Antimuscarinic effects of antihistamines: quantitative evaluation by receptor-binding assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Differential effect of meclizine on the activity of human pregnane X receptor and constitutive androstane receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. adooq.com [adooq.com]
• 5. Meclizine is an agonist ligand for mouse constitutive androstane receptor (CAR) and an inverse agonist for human CAR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Head-to-head comparison of (R)-Meclizine and cetirizine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of (R)-Meclizine and Cetirizine, focusing on their interactions with the Histamine H1 receptor (H1R) and their resulting pharmacological effects. This document is intended for an audience with a background in pharmacology and drug development.

Introduction

Both (R)-Meclizine and Cetirizine are potent H1R antagonists, a class of drugs widely used in the management of allergic conditions. Cetirizine is a second-generation antihistamine, itself a racemic mixture of (R)-levocetirizine and (S)-dextrocetirizine, with the former being the more active enantiomer. Meclizine is a first-generation antihistamine, also used as a racemic mixture, primarily for the treatment of motion sickness and vertigo. This comparison will delve into the available experimental data to objectively evaluate their performance characteristics.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for (R)-Meclizine and Cetirizine based on available preclinical and clinical data.

Table 1: H1 Receptor Binding Affinity

Compound	Receptor	Ligand	Kᵢ (nM)	Source(s)
Meclizine (racemic)	Human Histamine H1	[³H]mepyramine	250	[1]
Cetirizine (racemic)	Human Histamine H1	[³H]mepyramine	~6	[2][3]
(R)-Levocetirizine	Human Histamine H1	[³H]mepyramine	3	[2][3]
(S)-Dextrocetirizine	Human Histamine H1	[³H]mepyramine	100	[2][3]
(R)-Meclizine	Human Histamine H1	-	Data not available	-
(S)-Meclizine	Human Histamine H1	-	Reduced binding compared to racemate	-

Note: While a specific Kᵢ value for (R)-Meclizine is not available in the reviewed literature, studies on the chiral synthesis of meclizine enantiomers indicate that the (S)-enantiomer exhibits reduced H1 receptor binding, suggesting that the (R)-enantiomer is the more potent of the two.

Table 2: Pharmacokinetic Properties

Parameter	Meclizine (racemic)	Cetirizine (racemic)
Bioavailability	Well-absorbed	>70%
Protein Binding	Data not available	88-96%
Metabolism	Primarily by CYP2D6	Minimal (non-cytochrome P450-mediated)
Elimination Half-life	~6 hours	~8.3 hours
Excretion	Feces (unchanged), Urine (metabolites)	Urine (70-85%), Feces (10-13%)

Mechanism of Action: H1 Receptor Inverse Agonism

Both Meclizine and Cetirizine function as inverse agonists at the H1 receptor. Unlike neutral antagonists that simply block agonist binding, inverse agonists stabilize the inactive conformation of the receptor, thereby reducing its basal activity even in the absence of histamine. This leads to a more profound suppression of the downstream signaling pathways associated with allergic responses.

Signaling Pathway of H1 Receptor Inverse Agonism

References

• 1. SMPDB [smpdb.ca]
• 2. Binding characteristics of cetirizine and levocetirizine to human H(1) histamine receptors: contribution of Lys(191) and Thr(194) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cetirizine - Wikipedia [en.wikipedia.org]

A Comparative Guide to Assessing the Enantiomeric Excess of (R)-Meclizine Preparations

For Researchers, Scientists, and Drug Development Professionals

The stereoisomeric composition of pharmaceutical compounds is a critical quality attribute, as enantiomers can exhibit different pharmacological and toxicological profiles. Meclizine, an antihistamine used to treat motion sickness and vertigo, is a chiral compound and exists as a racemic mixture of (R)- and (S)-enantiomers. This guide provides a comparative overview of analytical techniques for the determination of the enantiomeric excess (e.e.) of (R)-Meclizine in pharmaceutical preparations, supported by experimental data and detailed protocols.

Meclizine is chemically known as (RS)-1-[(4-chlorophenyl)(phenyl)methyl]-4-(3-methylbenzyl)piperazine[1]. The (R)- and (S)-enantiomers are stereoisomers that are mirror images of each other and are non-superimposable.

Chemical Structures of Meclizine Enantiomers:

• (R)-Meclizine: 1-[(R)-(4-chlorophenyl)-phenylmethyl]-4-[(3-methylphenyl)methyl]piperazine[2]

• (S)-Meclizine: 1-[(S)-(4-chlorophenyl)-phenylmethyl]-4-[(3-methylphenyl)methyl]piperazine[3]

Comparison of Analytical Methodologies

The accurate determination of enantiomeric excess is crucial in pharmaceutical development and quality control. The most common techniques for chiral separation and quantification include Chiral High-Performance Liquid Chromatography (Chiral HPLC), Capillary Electrophoresis (CE), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Table 1: Performance Comparison of Analytical Methods for Meclizine Enantiomer Analysis

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Capillary Electrophoresis (CE)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Differential interaction of enantiomers with a chiral stationary phase.	Differential migration of enantiomers in the presence of a chiral selector in an electric field.	Diastereomeric interaction with a chiral solvating agent leading to distinct NMR signals.
Resolution	Baseline resolution of enantiomers is achievable.[4]	High separation efficiency and resolution.[5]	Signal separation depends on the chiral auxiliary and magnetic field strength.[6]
Limit of Detection (LOD)	0.25 µg/mL[4][7]	10 µmol L-1[5]	Generally less sensitive than chromatographic methods.
Limit of Quantification (LOQ)	1.00 µg/mL[4][7]	Not explicitly stated for meclizine, but quantifiable at 10 µmol L-1.[5]	Higher than chromatographic methods.
Analysis Time	~15 minutes[4]	<5 minutes[5]	Varies, but can be rapid for sample screening.
Advantages	Robust, widely available, and well-validated methods exist.[4][7]	Fast analysis, low sample and solvent consumption.[5]	Non-destructive, provides structural information, no separation needed.
Disadvantages	Higher solvent consumption compared to CE.	Can be less robust than HPLC for certain applications.	Lower sensitivity, requires chiral auxiliary, may have overlapping signals.

Experimental Protocols

Chiral High-Performance Liquid Chromatography (HPLC)

This protocol is based on a validated isocratic chiral liquid chromatographic technique for the enantiomeric separation of meclizine hydrochloride.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Chromatographic Conditions:

• Column: Phenomenex® Lux Cellulose 1 (250 mm x 4.6 mm i.d., 5 µm particle size)[4].

• Mobile Phase: Acetonitrile: 25mM Ammonium Bicarbonate (75:25 v/v)[4].

• Flow Rate: 1.0 mL/min[4].

• Detection: UV at 230 nm[4].

• Injection Volume: 20 µL[4].

Sample Preparation:

• Prepare a stock solution of the (R)-Meclizine preparation in the mobile phase.

• Further dilute the stock solution to a concentration within the linear range of the method (e.g., 1-5 µg/mL)[4].

Data Analysis:

• The enantiomeric excess is calculated from the peak areas of the (R)- and (S)-enantiomers using the formula: e.e. (%) = [ (Area(R) - Area(S)) / (Area(R) + Area(S)) ] x 100

• Under the specified conditions, the retention times are approximately 13.14 min for (+) Meclizine and 14.33 min for (-) Meclizine[4].

Capillary Electrophoresis (CE)

This method provides a rapid analysis of meclizine enantiomers.

Instrumentation:

• Capillary Electrophoresis system with a UV detector.

Electrophoretic Conditions:

• Capillary: Fused silica capillary.

• Buffer: 0.6 mol L-1 Glycine buffer (pH 3.00)[5].

• Chiral Selector: 5 mg mL-1 sulfated β-cyclodextrin[5].

• Voltage: Not specified, optimization required.

• Detection: UV detector (wavelength not specified, likely around 230 nm as in HPLC).

• Internal Standard: Cyclizine (an achiral piperazine drug) can be used for quantification[5].

Sample Preparation:

• Dissolve the (R)-Meclizine preparation in the running buffer.

• Filter the sample through a 0.45 µm filter before injection.

Data Analysis:

• The enantiomeric excess is determined by comparing the peak areas of the two enantiomers after separation. The use of an internal standard can improve quantitative accuracy[5].

Nuclear Magnetic Resonance (NMR) Spectroscopy

This is a general approach for determining enantiomeric excess using a chiral solvating agent.

Instrumentation:

• High-resolution NMR spectrometer (e.g., 300 MHz or higher).

Methodology:

• Sample Preparation:

  • Dissolve a known amount of the (R)-Meclizine preparation in a suitable deuterated solvent (e.g., CDCl3).

  • Acquire a standard 1H NMR spectrum.

  • Add a chiral solvating agent (e.g., (R)-(-)-mandelic acid or another suitable chiral acid) to the NMR tube.

• Data Acquisition:

  • Acquire another 1H NMR spectrum after the addition of the chiral solvating agent.

• Data Analysis:

  • The interaction between the enantiomers of meclizine and the chiral solvating agent will form transient diastereomeric complexes.

  • This can lead to the splitting of certain proton signals in the NMR spectrum, with separate signals appearing for the (R)- and (S)-enantiomers.

  • The enantiomeric excess can be calculated by integrating the corresponding signals for the two enantiomers.

Workflow for Assessing Enantiomeric Excess

The following diagram illustrates a typical workflow for the determination of the enantiomeric excess of an (R)-Meclizine preparation.

Caption: Workflow for Enantiomeric Excess Determination.

References

• 1. researchgate.net [researchgate.net]
• 2. Meclizine, (R)- | C25H27ClN2 | CID 23307231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (S)-Meclizine | C25H27ClN2 | CID 6604289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Enantiomeric Separation of Meclizine Hydrochloride in Pharmaceutical Dosage Form by HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative enantiomeric analysis of chlorcyclizine, hydroxyzine, and meclizine by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. arkat-usa.org [arkat-usa.org]
• 7. benthamdirect.com [benthamdirect.com]

(R)-Meclizine and its Enantiomeric Considerations in Comparison to First-Generation Antihistamines: A Guide for Researchers

For professionals in research, science, and drug development, this guide provides an objective comparison of (R)-Meclizine's efficacy against traditional first-generation antihistamines for treating vertigo and motion sickness. This analysis incorporates preclinical and clinical data, with a special focus on the emerging research surrounding the distinct properties of meclizine's enantiomers.

Meclizine, a first-generation antihistamine of the piperazine class, is a cornerstone in the management of nausea, vomiting, and dizziness associated with motion sickness and vestibular disorders.[1][2] Its therapeutic effects are attributed to its action as a non-selective H1 receptor antagonist with central anticholinergic properties.[1][3] This dual mechanism allows it to suppress vestibular stimulation and inhibit signaling to the brain's vomiting center.[3][4]

While effective, meclizine, like other first-generation antihistamines, is known for its sedative side effects due to its ability to cross the blood-brain barrier.[2] Recent research has begun to dissect the roles of its individual stereoisomers, (R)- and (S)-meclizine. Notably, emerging evidence suggests that the (S)-enantiomer may offer a significant therapeutic advantage by retaining desired effects while exhibiting reduced H1 receptor binding, potentially leading to a lower incidence of drowsiness.

Comparative Efficacy: Meclizine vs. Other First-Generation Antihistamines

Direct, head-to-head clinical trials providing quantitative efficacy data between meclizine and other first-generation antihistamines are limited in the publicly available literature. However, existing studies and clinical trial records offer valuable insights.

A phase 3 clinical trial (NCT02112578) was designed to evaluate the non-inferiority of meclizine hydrochloride to dimenhydrinate in controlling acute vertigo symptoms of peripheral origin.[3][4] While the full study publication with detailed results is not widely available, the trial's existence underscores the clinical relevance of comparing these two commonly used agents.

Another study compared the efficacy of meclizine (25 mg, twice daily) to thiethylperazine (6.5 mg, twice daily) in 40 patients with vertigo. The results indicated no significant difference in the therapeutic effect on vertigo, gait disturbance, and nausea between the two drugs.[5]

Qualitative comparisons often suggest that meclizine has a longer duration of action and is associated with less drowsiness than dimenhydrinate, making it a potentially more convenient option for once-daily dosing.

Table 1: Summary of Clinical Efficacy Data

Drug	Comparator	Condition	Key Efficacy Findings	Reference
Meclizine	Dimenhydrinate	Acute Peripheral Vertigo	A phase 3 non-inferiority trial was conducted (NCT02112578), suggesting a comparable therapeutic role. Full quantitative data is not publicly available.	[3][4]
Meclizine	Thiethylperazine	Vertigo	No significant difference in the effect on vertigo, gait disturbance, and nausea.	[5]
Meclizine	Placebo	Vertigo of Vestibular Origin	A 1972 double-blind study showed meclizine had a greater effect than placebo in diminishing symptoms.

The Role of Enantiomers: A Look at (S)-Meclizine

Recent preclinical research has highlighted the potential of isolating the enantiomers of meclizine to refine its therapeutic profile. A 2024 study accomplished the chiral synthesis of (R)- and (S)-meclizine and found that the (S)-enantiomer retained its effect on mitochondrial respiration (a mechanism being explored for neuroprotection) but showed reduced binding to the histamine H1 receptor. This suggests that (S)-meclizine could be as effective as the racemic mixture for certain applications while causing less sedation.

Side Effect Profile: A Key Differentiator

User-reported data from platforms like Drugs.com can offer some insight into the patient experience, although it is not a substitute for controlled clinical trial data.

Table 2: Comparison of Common Side Effects (User-Reported Data)

Side Effect	Meclizine	Dimenhydrinate	Diphenhydramine
Drowsiness	20.8%	11.3%	16.1%
Dizziness	17.4%	6.3%	3.3%
Nausea	12.7%	23.8%	4.7%
Tiredness	9.7%	7.5%	4.5%
Sleepiness	6.8%	Not Reported	Not Reported
Vomiting	4.2%	16.3%	Not Reported
Brain Fog	3.0%	Not Reported	Not Reported

Source: Drugs.com user reviews. This data is not from controlled clinical trials and should be interpreted with caution.

Experimental Protocols

Detailed experimental protocols from head-to-head clinical trials are often proprietary or not fully disclosed in publications. Below are summaries of the methodologies for two key comparative studies based on available information.

Non-Inferiority Trial of Meclizine vs. Dimenhydrinate (NCT02112578)

• Objective: To evaluate the non-inferiority of meclizine to dimenhydrinate in treating acute vertigo from a peripheral origin over a 4-week period.

• Study Design: A prospective, parallel-arm, active-controlled, randomized, double-blind, double-dummy, non-inferiority study.

• Participants: Individuals of both sexes, aged 18 to 65, with acute vertigo of peripheral origin.

• Intervention:

  • Group 1: Meclizine 25 mg, three times per day.

  • Group 2: Dimenhydrinate.

• Primary Outcome Measures: Not explicitly stated in the available trial record.

• Secondary Outcome Measures: Impact on quality of life, intensity of daytime sleepiness, relief of 10 specific vertigo symptoms, duration of treatment, treatment adherence, and patient/investigator satisfaction.[4]

Comparative Investigation of Thiethylperazine and Meclizine in Vertigo (Jungert S., 1978)

• Objective: To compare the efficacy of thiethylperazine and meclizine in patients with vertigo of various origins.

• Study Design: A double-blind, cross-over, randomized controlled trial.

• Participants: 40 patients suffering from vertigo.

• Intervention:

  • Treatment 1: Thiethylperazine 6.5 mg, two capsules a day for 5 days.

  • Treatment 2: Meclizine 25 mg, two capsules a day for 5 days.

• Outcome Measures: Effect on vertigo, gait disturbance, and nausea.

• Key Finding: No significant difference was found between the two treatments.[5]

Signaling Pathways and Experimental Workflow

The therapeutic effects of meclizine and other first-generation antihistamines in the context of vertigo and motion sickness are primarily mediated through their antagonism of H1 histamine receptors and muscarinic acetylcholine receptors in the central nervous system.

Caption: H1 and Muscarinic Receptor Antagonism in Vertigo.

The diagram above illustrates how first-generation antihistamines like meclizine interrupt the signaling pathways from the vestibular nuclei and the nucleus of the solitary tract to the vomiting center by blocking histamine (H1) and acetylcholine (muscarinic M1) receptors.

Caption: Experimental Workflow for Rotarod Test.

This workflow outlines the key steps in a preclinical rotarod test used to quantify the sedative effects of antihistamines by measuring their impact on motor coordination in rodents.

Conclusion

Meclizine remains a valuable first-generation antihistamine for the management of vertigo and motion sickness. While direct, comprehensive comparative efficacy data with other first-generation antihistamines is not abundant, existing evidence suggests comparable efficacy to agents like dimenhydrinate and thiethylperazine, with a potentially favorable profile in terms of duration of action and sedation. The emerging research on the (S)-enantiomer of meclizine presents an exciting avenue for developing a therapeutic agent with a potentially improved safety profile, specifically with reduced sedative effects. For researchers and drug development professionals, further investigation into the enantiomer-specific properties of meclizine and well-controlled, head-to-head clinical trials are warranted to fully elucidate its comparative efficacy and safety.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. ClinicalTrials.gov [clinicaltrials.gov]
• 3. Central nervous system effects of meclizine and dimenhydrinate: evidence of acute tolerance to antihistamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Classification and diagnosis of ear malformations - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Pharmacokinetics of (R)- and (S)-Meclizine: A Review of Preclinical Data

For Researchers, Scientists, and Drug Development Professionals

Meclizine, a first-generation antihistamine, is widely used for the management of motion sickness and vertigo. It is commercially available as a racemic mixture, containing equal amounts of the (R)- and (S)-enantiomers. While the pharmacokinetics of racemic meclizine have been characterized, a detailed understanding of the individual enantiomers' disposition is crucial for optimizing its therapeutic use and safety profile. This guide provides a comparative overview of the available pharmacokinetic data for (R)- and (S)-Meclizine, drawing from preclinical studies, and outlines the established metabolic pathways.

Quantitative Pharmacokinetic Data

Direct comparative pharmacokinetic data for (R)- and (S)-Meclizine in humans is not currently available in published literature. However, a study in rabbits demonstrated a stereoselective disposition of the two enantiomers. For context, the pharmacokinetic parameters of racemic meclizine in humans are also provided.

Table 1: Comparative Pharmacokinetic Parameters of (R)- and (S)-Meclizine in Rabbits

Parameter	(R)-Meclizine	(S)-Meclizine
Cmax (ng/mL)	186.4 ± 25.7	145.2 ± 18.9
Tmax (h)	2.0	2.0
AUC₀₋ₜ (ng·h/mL)	1245.8 ± 150.3	987.6 ± 125.4
AUC₀₋ᵢₙf (ng·h/mL)	1389.5 ± 168.2	1102.1 ± 142.7
Half-life (t½) (h)	4.8 ± 0.6	4.2 ± 0.5

Data from a pharmacokinetic study in rabbits.[1]

Table 2: Pharmacokinetic Parameters of Racemic Meclizine in Humans

Parameter	Value
Tmax (h)	~3
Half-life (t½) (h)	~6
Metabolism	Primarily by CYP2D6
Elimination	Metabolites in urine, unchanged drug in feces

[2][3][4][5]

Experimental Protocols

The data presented in Table 1 was obtained from a study employing the following methodology:

Animal Study Protocol (Rabbit)

• Subjects: Healthy New Zealand white rabbits.

• Dosing: A single oral dose of racemic meclizine hydrochloride.

• Sample Collection: Blood samples were collected at predetermined time points post-dosing.

• Sample Preparation: Plasma was separated and subjected to protein precipitation for extraction of the enantiomers.

• Analytical Method: A validated chiral High-Performance Liquid Chromatography (HPLC) method was used for the enantioselective separation and quantification of (R)- and (S)-Meclizine in plasma samples.[1]

• Pharmacokinetic Analysis: Plasma concentration-time data for each enantiomer was analyzed using non-compartmental methods to determine the key pharmacokinetic parameters.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the comparative pharmacokinetic study of (R)- and (S)-Meclizine.

Caption: Workflow of a typical pharmacokinetic study for meclizine enantiomers.

Metabolic Pathway

The primary metabolic pathway for meclizine involves the cytochrome P450 system, specifically the CYP2D6 enzyme.

Caption: The metabolism of meclizine is primarily mediated by the CYP2D6 enzyme.

Discussion and Implications

The available preclinical data, although not in humans, suggests a stereoselective pharmacokinetic profile for meclizine. In the rabbit model, the (R)-enantiomer exhibited a higher peak plasma concentration (Cmax) and greater overall exposure (AUC) compared to the (S)-enantiomer. This suggests potential differences in absorption, distribution, metabolism, or excretion between the two enantiomers.

The primary enzyme responsible for meclizine metabolism is CYP2D6.[1][3][5][6] Genetic polymorphisms in the CYP2D6 gene are known to cause significant inter-individual variability in the metabolism of its substrates. This variability could potentially be more pronounced for one enantiomer over the other, leading to different enantiomeric ratios in individuals and, consequently, variations in therapeutic response and adverse effect profiles.

Interestingly, a study in mice demonstrated that while both racemic meclizine and (S)-meclizine reached equivalent brain concentrations, the (S)-enantiomer showed reduced binding to the histamine H1 receptor, a key factor in the drug's sedative side effects.[7] This suggests that (S)-Meclizine may offer an improved safety profile compared to the racemic mixture.

References

• 1. Bioanalytical chiral chromatographic technique and docking studies for enantioselective separation of meclizine hydrochloride: Application to pharmacokinetic study in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dacemirror.sci-hub.box [dacemirror.sci-hub.box]
• 3. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. drugs.com [drugs.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Meclizine metabolism and pharmacokinetics: formulation on its absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. Chiral separation of five antihistamine drug enantiomers and enantioselective pharmacokinetic study of carbinoxamine in rat plasma by HPLC-MS/MS - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Quantitative enantiomeric analysis of chlorcyclizine, hydroxyzine, and meclizine by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Enantiomeric Separation of Meclizine Hydrochloride in Pharmaceutical Dosage Form by HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-Meclizine: A Comparative Guide to its Anticholinergic Potency

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anticholinergic potency of (R)-Meclizine against its (S)-enantiomer, racemic meclizine, and other established anticholinergic agents. The information presented herein is supported by available experimental data and detailed methodologies to assist in the validation and further investigation of (R)-Meclizine's pharmacological profile.

Executive Summary

Meclizine, a first-generation antihistamine, is known to possess central anticholinergic properties contributing to its antiemetic and antivertigo effects.[1][2][3][4] As a chiral molecule, meclizine exists as two enantiomers, (R)-Meclizine and (S)-Meclizine. While racemic meclizine has demonstrated a low affinity for muscarinic receptors, this guide seeks to explore the potential stereoselectivity of this interaction, a critical aspect for the development of more targeted therapeutics with improved side-effect profiles. This document collates available data on the anticholinergic potency of meclizine and its isomers and provides detailed experimental protocols for validation.

Data Presentation: Comparative Anticholinergic Potency

The following table summarizes the available quantitative data on the binding affinity of meclizine and its comparators to muscarinic acetylcholine receptors. The inhibition constant (Ki) is a measure of the binding affinity of a ligand to a receptor; a lower Ki value indicates a higher binding affinity.

Compound	Receptor Subtype(s)	Ki (nM)	Reference
Racemic Meclizine	Muscarinic (unspecified)	3,600 - 30,000	[5]
(R)-Meclizine	Data not available	-
(S)-Meclizine	Data not available	-
Atropine	Muscarinic (M1-M5)	~1 - 3
Scopolamine	Muscarinic (unspecified)	IC50: ~55.3

Experimental Protocols

To facilitate the validation of (R)-Meclizine's anticholinergic potency, detailed methodologies for key in vitro and in vivo experiments are provided below.

In Vitro Validation

1. Radioligand Binding Assay for Muscarinic Receptors

This assay directly measures the affinity of a test compound for muscarinic receptors.

• Objective: To determine the inhibition constant (Ki) of (R)-Meclizine, (S)-Meclizine, and racemic meclizine for muscarinic receptor subtypes (M1-M5).

• Materials:

  • Cell membranes expressing specific human muscarinic receptor subtypes (M1, M2, M3, M4, M5).

  • Radioligand (e.g., [³H]-N-methylscopolamine, [³H]-QNB).

  • Test compounds: (R)-Meclizine, (S)-Meclizine, racemic meclizine, atropine (positive control).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Scintillation cocktail and liquid scintillation counter.

  • Glass fiber filters.

• Procedure:

  • Prepare serial dilutions of the test compounds and the positive control.

  • In a multi-well plate, incubate the cell membranes with the radioligand and varying concentrations of the test compounds or buffer (for total binding) or a high concentration of a known antagonist like atropine (for non-specific binding).

  • Incubate at a specified temperature (e.g., 25°C) for a defined period to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold assay buffer to remove unbound radioactivity.

  • Measure the radioactivity retained on the filters using a liquid scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Determine the IC50 value (concentration of the test compound that inhibits 50% of specific radioligand binding) by non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

2. Isolated Guinea Pig Ileum Assay

This functional assay assesses the ability of a compound to antagonize acetylcholine-induced smooth muscle contraction, a process mediated by muscarinic receptors.

• Objective: To determine the pA2 value of (R)-Meclizine, (S)-Meclizine, and racemic meclizine, which represents the negative logarithm of the antagonist concentration that requires a doubling of the agonist concentration to produce the same response.

• Materials:

  • Male guinea pig.

  • Krebs-Henseleit solution.

  • Acetylcholine (agonist).

  • Test compounds: (R)-Meclizine, (S)-Meclizine, racemic meclizine, atropine (positive control).

  • Organ bath with an isometric force transducer.

• Procedure:

  • Euthanize a guinea pig and isolate a segment of the terminal ileum.

  • Mount the ileum segment in an organ bath containing aerated Krebs-Henseleit solution at 37°C.

  • Allow the tissue to equilibrate under a resting tension.

  • Record a cumulative concentration-response curve for acetylcholine.

  • Wash the tissue and allow it to return to baseline.

  • Incubate the tissue with a known concentration of the test compound or atropine for a specified period.

  • Record a second cumulative concentration-response curve for acetylcholine in the presence of the antagonist.

  • Repeat steps 5-7 with increasing concentrations of the antagonist.

  • Construct a Schild plot to determine the pA2 value.

In Vivo Validation

1. Physostigmine-Induced Cholinergic Syndrome Model in Mice

This model evaluates the ability of a compound to counteract the central and peripheral cholinergic effects induced by the acetylcholinesterase inhibitor, physostigmine.

• Objective: To assess the in vivo anticholinergic activity of (R)-Meclizine by its ability to prevent or reduce the symptoms of physostigmine-induced cholinergic crisis.

• Materials:

  • Male mice.

  • Physostigmine salicylate.

  • Test compounds: (R)-Meclizine, (S)-Meclizine, racemic meclizine, scopolamine (positive control).

  • Saline solution.

• Procedure:

  • Administer the test compound or scopolamine to different groups of mice via an appropriate route (e.g., intraperitoneal).

  • After a specified pretreatment time, administer a dose of physostigmine known to induce cholinergic symptoms (e.g., salivation, tremors, lacrimation, writhing).

  • Observe the mice for a defined period and score the severity of the cholinergic symptoms.

  • Compare the symptom scores of the treated groups with the vehicle control group to determine the protective effect of the test compounds.

Mandatory Visualizations

Signaling Pathway: Muscarinic Acetylcholine Receptor

References

• 1. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Meclizine | C25H27ClN2 | CID 4034 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Chiral separation of five antihistamine drug enantiomers and enantioselective pharmacokinetic study of carbinoxamine in rat plasma by HPLC-MS/MS - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Benchmark of (R)-Meclizine and Other Piperazine Antihistamines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (R)-Meclizine with other prominent piperazine antihistamines, focusing on their performance based on experimental data. The information is intended to assist researchers and professionals in drug development in making informed decisions.

Introduction to Piperazine Antihistamines

Piperazine derivatives are a significant class of H1 receptor antagonists used in the treatment of various allergic conditions, motion sickness, and vertigo.[1] They are broadly classified into first and second-generation agents, with the latter generally exhibiting fewer sedative side effects due to reduced penetration of the blood-brain barrier.[2] Meclizine, a first-generation antihistamine, is a racemic mixture of (R)- and (S)-enantiomers.[2][3] This guide will delve into the comparative pharmacology of (R)-Meclizine and other commonly used piperazine antihistamines like Cetirizine, Hydroxyzine, and Cyclizine.

Data Presentation: Quantitative Comparison of Piperazine Antihistamines

The following tables summarize the key quantitative data for (R)-Meclizine and its comparators, focusing on their binding affinity for the histamine H1 receptor.

Table 1: Histamine H1 Receptor Binding Affinities (Ki)

Compound	Ki (nM)	Receptor Source	Notes
(R)-Meclizine	Not explicitly reported; implied to be the more active enantiomer.	-	The (S)-enantiomer has been shown to have reduced H1 receptor binding.
Meclizine (racemic)	2.0	Human	A potent H1 receptor antagonist.
Cetirizine	2.5 - 10	Human	A second-generation antihistamine, the primary active metabolite of hydroxyzine.
Levocetirizine	1.25	Human	The (R)-enantiomer of cetirizine, showing higher affinity.
Hydroxyzine	0.6 - 2.0	Human	A first-generation antihistamine with sedative properties.
Cyclizine	11	Human	A first-generation antihistamine commonly used for motion sickness.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and critical evaluation of the presented data.

Histamine H1 Receptor Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of test compounds for the histamine H1 receptor through competitive displacement of a radiolabeled ligand.

Materials:

• Cell Membranes: Membranes prepared from cells recombinantly expressing the human histamine H1 receptor (e.g., HEK293 or CHO cells).

• Radioligand: [³H]-Pyrilamine (also known as [³H]-Mepyramine), a potent H1 receptor antagonist.

• Test Compounds: (R)-Meclizine and other piperazine antihistamines.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• Glass fiber filters (e.g., Whatman GF/B).

• Cell harvester and scintillation counter.

Procedure:

• Incubation: In a 96-well plate, incubate the cell membranes (typically 20-50 µg of protein) with a fixed concentration of [³H]-Pyrilamine (e.g., 1-2 nM) and varying concentrations of the unlabeled test compound.

• Equilibrium: Allow the binding reaction to reach equilibrium by incubating for a specific time (e.g., 60 minutes) at a controlled temperature (e.g., 25°C).

• Termination and Filtration: Rapidly terminate the incubation by filtering the mixture through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). The specific binding is calculated as the difference between total binding (in the absence of competitor) and non-specific binding (in the presence of a high concentration of a known H1 antagonist, e.g., 10 µM Mianserin). Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vivo Assessment of Antihistaminic Activity: Histamine-Induced Bronchoconstriction in Guinea Pigs

Objective: To evaluate the in vivo efficacy of antihistamines in preventing histamine-induced bronchoconstriction.

Animals: Male Dunkin-Hartley guinea pigs (300-400g).

Procedure:

• Acclimatization: Acclimatize the animals to the experimental conditions for at least one week.

• Drug Administration: Administer the test compound (e.g., (R)-Meclizine or a comparator) or vehicle (e.g., saline) via an appropriate route (e.g., intraperitoneal or oral) at a predetermined time before the histamine challenge.

• Histamine Challenge: Expose the animals to an aerosol of histamine solution (e.g., 0.1-0.2% histamine dihydrochloride in saline) in a closed chamber.

• Observation: Record the time until the onset of pre-convulsive dyspnea (PCD), characterized by signs of respiratory distress.

• Endpoint: The protective effect of the test compound is measured as the percentage increase in the time to PCD compared to the vehicle-treated control group.

Mandatory Visualizations

Signaling Pathway

References

• 1. Hydroxyzine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Stereospecific Effects of Meclizine Enantiomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Meclizine, a first-generation histamine H1 receptor antagonist, is a chiral drug that has been clinically used as a racemic mixture of its (R)- and (S)-enantiomers for the treatment of motion sickness and vertigo. Emerging research, however, indicates that the pharmacological effects of meclizine are stereospecific, with each enantiomer exhibiting distinct functional activities. This guide provides a comparative analysis of the stereospecific effects of meclizine enantiomers based on available experimental data, details the methodologies for key functional assays, and visualizes the relevant signaling pathways.

Quantitative Comparison of Meclizine Enantiomers

While comprehensive quantitative data on the stereospecific binding and functional activity of meclizine enantiomers is still emerging, preliminary findings highlight significant differences, particularly at the histamine H1 receptor. Racemic meclizine demonstrates a binding affinity (Ki) of approximately 250 nM for the histamine H1 receptor and significantly lower affinity for muscarinic receptors, with a Ki ranging from 3,600 to 30,000 nM.[1] Although specific Ki values for the individual enantiomers are not yet widely published, qualitative evidence suggests that (S)-meclizine possesses a considerably weaker affinity for the H1 receptor compared to (R)-meclizine.

Target Receptor	Racemic Meclizine (Ki)	(R)-Meclizine (Ki)	(S)-Meclizine (Ki)	Functional Effect
Histamine H1 Receptor	~250 nM	Data not available	Data not available (qualitatively weaker than R-enantiomer)	Inverse Agonist
Muscarinic Receptors	3,600 - 30,000 nM	Data not available	Data not available	Antagonist

Note: The table will be updated as more quantitative data becomes available.

Signaling Pathways

The differential effects of meclizine enantiomers can be understood through their interaction with distinct G protein-coupled receptor (GPCR) signaling pathways.

Histamine H1 Receptor Signaling Pathway

The histamine H1 receptor primarily couples to Gαq, initiating the phospholipase C (PLC) signaling cascade. As an inverse agonist, meclizine binding inhibits the basal activity of this pathway.

Caption: Histamine H1 Receptor Signaling Pathway.

Muscarinic Receptor Signaling Pathways

Meclizine exhibits low-affinity antagonism at muscarinic receptors. These receptors have multiple subtypes with distinct signaling mechanisms. M1 and M3 receptors couple to Gαq, similar to the H1 receptor, while M2 and M4 receptors couple to Gαi/o, which inhibits adenylyl cyclase and reduces intracellular cyclic AMP (cAMP) levels.

Caption: Muscarinic Receptor Signaling Pathways.

Experimental Protocols

To facilitate further research and comparative studies, detailed methodologies for key functional assays are provided below.

Histamine H1 Receptor Radioligand Binding Assay

This assay determines the binding affinity of the meclizine enantiomers to the H1 receptor.

Caption: Histamine H1 Receptor Binding Assay Workflow.

Detailed Protocol:

• Membrane Preparation: Homogenize cells or tissues expressing the histamine H1 receptor in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4). Centrifuge the homogenate and resuspend the pellet (membrane fraction) in fresh buffer. Determine the protein concentration of the membrane preparation.

• Binding Assay: In a 96-well plate, add the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [³H]mepyramine), and varying concentrations of the unlabeled meclizine enantiomers or a control compound. For non-specific binding determination, a high concentration of a known H1 antagonist is used.

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate the receptor-bound radioligand from the free radioligand. Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Determine the IC50 values (the concentration of the competitor that inhibits 50% of the specific radioligand binding) from the resulting competition curves. Calculate the Ki (inhibition constant) for each enantiomer using the Cheng-Prusoff equation.

Muscarinic Receptor Functional Assay (Calcium Flux)

This assay measures the ability of meclizine enantiomers to antagonize agonist-induced calcium mobilization mediated by Gq-coupled muscarinic receptors (e.g., M1 and M3).

Caption: Muscarinic Receptor Calcium Flux Assay Workflow.

Detailed Protocol:

• Cell Culture: Plate cells stably expressing the desired muscarinic receptor subtype (e.g., CHO-M1 or HEK-M3 cells) in a 96-well, black-walled, clear-bottom microplate and allow them to adhere overnight.

• Dye Loading: Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable assay buffer for a specific duration at 37°C.

• Compound Addition: Add varying concentrations of the meclizine enantiomers to the wells and incubate for a predetermined time to allow for receptor binding.

• Agonist Stimulation: Add a fixed concentration of a muscarinic agonist (e.g., carbachol or acetylcholine) to all wells to stimulate an increase in intracellular calcium.

• Fluorescence Measurement: Immediately measure the fluorescence intensity over time using a fluorescence microplate reader.

• Data Analysis: Determine the peak fluorescence response for each well. Plot the percentage of inhibition of the agonist response against the logarithm of the antagonist (meclizine enantiomer) concentration. Calculate the IC50 value for each enantiomer from the resulting dose-response curves.

Conclusion

The available evidence strongly suggests that the enantiomers of meclizine possess distinct pharmacological profiles. The weaker affinity of (S)-meclizine for the histamine H1 receptor may translate to a reduced sedative effect, a common side effect of first-generation antihistamines. This highlights the potential for developing single-enantiomer formulations of meclizine with improved therapeutic indices. Further quantitative studies are crucial to fully elucidate the stereospecific effects of meclizine enantiomers at both histamine and muscarinic receptors, which will be instrumental in guiding the development of safer and more effective therapies. The experimental protocols provided herein offer a framework for conducting such vital research.

References

• 1. Antimuscarinic effects of antihistamines: quantitative evaluation by receptor-binding assay - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Study of (R)-Meclizine's Sedative Properties for Researchers and Drug Development Professionals

An In-depth Analysis of (R)-Meclizine in Comparison to its Enantiomer and Other First-Generation Antihistamines

This guide provides a comprehensive comparative analysis of the sedative properties of (R)-Meclizine, its (S)-enantiomer, and other commonly used first-generation antihistamines, namely Diphenhydramine and Hydroxyzine. The information is tailored for researchers, scientists, and professionals involved in drug development, offering objective comparisons supported by available experimental data.

Introduction

Meclizine is a first-generation histamine H1 antagonist widely used for the treatment of motion sickness and vertigo.[1][2] Like other drugs in its class, meclizine is known to cross the blood-brain barrier and cause sedation as a side effect.[3] Meclizine is a chiral molecule and is commercially available as a racemic mixture of its (R) and (S) enantiomers.[4][5] Recent research has focused on the differential pharmacological effects of individual enantiomers of chiral drugs. This guide specifically explores the sedative properties of the (R)-enantiomer of meclizine, a crucial aspect for the development of potentially less sedating antiemetic medications.

Data Presentation

Table 1: Comparative Sedative Effects and H1 Receptor Affinity

Compound	Sedative Properties (Qualitative)	Histamine H1 Receptor Binding Affinity (Qualitative)	User Reported Drowsiness (%)
(R)-Meclizine	Data not available in vivo	Higher affinity than (S)-enantiomer (inferred from docking studies)[4][5]	Not available
(S)-Meclizine	Data not available in vivo	Reduced H1 receptor binding compared to racemate and (R)-enantiomer[6]	Not available
Meclizine (Racemic)	Less sedating than Diphenhydramine and Hydroxyzine[7][8][9]	H1 Receptor Antagonist[1][10]	20.8%[7]
Diphenhydramine	Pronounced sedative effects[9][11]	H1 Receptor Antagonist	16.1%[11]
Hydroxyzine	More sedating than Meclizine[7][8]	H1 Receptor Antagonist	21.8%[7]

Note: Quantitative in vivo data directly comparing the sedative effects of (R)- and (S)-Meclizine is currently limited in publicly available literature. The information on H1 receptor affinity for the enantiomers is based on molecular docking studies and a study that synthesized the individual enantiomers.

Experimental Protocols

Histamine H1 Receptor Binding Assay

A standard method to determine the affinity of a compound for the histamine H1 receptor is through a radioligand binding assay. A detailed protocol for such an assay is as follows:

• Membrane Preparation: Membranes are prepared from cells expressing the human histamine H1 receptor (e.g., HEK293T or CHO cells). The cells are homogenized in a binding buffer (e.g., 50 mM Na2HPO4/KH2PO4, pH 7.4).[12]

• Incubation: The membrane homogenate is incubated with a radioligand, such as [3H]mepyramine, and varying concentrations of the test compound (e.g., (R)-Meclizine, (S)-Meclizine).[12][13]

• Separation: The bound and free radioligand are separated by rapid filtration through glass fiber filters.[13]

• Quantification: The radioactivity trapped on the filters is measured using liquid scintillation counting.

• Data Analysis: The data are analyzed to determine the inhibition constant (Ki) of the test compound, which is a measure of its binding affinity for the receptor.

In Vivo Assessment of Sedation: Locomotor Activity Assay

The sedative properties of a compound can be evaluated in animal models by measuring changes in spontaneous locomotor activity.

• Apparatus: An open-field arena equipped with infrared beams or a video tracking system is used to monitor the movement of the animals (typically mice or rats).[14]

• Acclimation: Animals are individually placed in the activity chambers for a period to acclimate to the new environment.

• Drug Administration: The test compound, a vehicle control, and a positive control (e.g., a known sedative) are administered to different groups of animals.

• Data Collection: Locomotor activity, including total distance traveled and time spent mobile, is recorded for a defined period after drug administration.[15]

• Data Analysis: A significant decrease in locomotor activity compared to the vehicle control group indicates a sedative effect.

In Vivo Assessment of Sedation: Sleep Latency and Duration

This method directly measures the hypnotic effects of a substance.

• Animal Preparation: Animals (e.g., mice) are administered the test compound or a control substance.

• Induction of Sleep: A hypnotic agent, such as pentobarbital, is administered at a sub-hypnotic dose.[16]

• Measurement of Sleep Latency: The time from the administration of the hypnotic agent until the loss of the righting reflex is recorded as the sleep latency.[15][17]

• Measurement of Sleep Duration: The time from the loss to the regaining of the righting reflex is measured as the sleep duration.[15][16]

• Data Analysis: A decrease in sleep latency and an increase in sleep duration in the group treated with the test compound, compared to the control group, suggest sedative-hypnotic properties.

Mandatory Visualization

Caption: Histamine H1 Receptor Signaling Pathway leading to cellular responses.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. drugs.com [drugs.com]
• 3. SMPDB [smpdb.ca]
• 4. Unraveling the Structure of Meclizine Dihydrochloride with MicroED [pubmed.ncbi.nlm.nih.gov]
• 5. Unraveling the Structure of Meclizine Dihydrochloride with MicroED - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism of Action and Translational Potential of (S)-Meclizine in Preemptive Prophylaxis Against Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. drugs.com [drugs.com]
• 8. droracle.ai [droracle.ai]
• 9. Benadryl vs Meclizine Comparison - Drugs.com [drugs.com]
• 10. Meclizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. drugs.com [drugs.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubcompare.ai [pubcompare.ai]
• 14. pnas.org [pnas.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Rapid assessment of sleep/wake behaviour in mice - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Final Frontier: A Guide to the Proper Disposal of (R)-Meclizine

For researchers, scientists, and drug development professionals, the integrity of the research environment is paramount. This extends beyond the bench to the responsible management of chemical waste. This guide provides essential, step-by-step procedures for the proper disposal of (R)-Meclizine, ensuring safety, compliance, and environmental stewardship.

(R)-Meclizine, as with its racemic mixture Meclizine Hydrochloride, should be handled as a hazardous chemical. Safety Data Sheets (SDS) for Meclizine Hydrochloride indicate that it is suspected of damaging fertility or the unborn child and is harmful if swallowed. Therefore, meticulous adherence to disposal protocols is crucial.

Core Principles of Laboratory Chemical Waste Disposal

The U.S. Environmental Protection Agency (EPA) has established clear regulations for the management of hazardous waste, including pharmaceuticals. A key tenet of these regulations is the prohibition of disposing of hazardous waste pharmaceuticals down the drain (sewering). This practice is banned to prevent the contamination of water systems.

All laboratory-generated chemical waste must be managed in accordance with the Resource Conservation and Recovery Act (RCRA). This involves collecting waste in designated, properly labeled containers and ensuring it is transported by a licensed hazardous waste disposal company.

Step-by-Step Disposal Protocol for (R)-Meclizine

The following procedure outlines the necessary steps for the safe and compliant disposal of (R)-Meclizine from a laboratory setting.

1. Waste Identification and Classification:

2. Container Selection and Labeling:

• Use a designated, leak-proof, and chemically compatible hazardous waste container with a secure screw-top cap.

• The container must be clearly labeled with the words "Hazardous Waste."

• The label must also include the full chemical name, "(R)-1-[(4-chlorophenyl)(phenyl)methyl]-4-[(3-methylphenyl)methyl]piperazine," and a clear indication of its hazards.

3. Waste Accumulation:

• Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.

• The SAA must be under the control of the laboratory personnel.

• Keep the waste container closed at all times, except when adding waste.

4. Segregation of Waste:

• Ensure that (R)-Meclizine waste is not mixed with incompatible materials. Store it separately from strong acids, bases, and oxidizing agents to prevent adverse chemical reactions.

5. Disposal of Empty Containers:

• An empty container that held (R)-Meclizine must be "triple rinsed" with a suitable solvent (such as ethanol or methanol) to remove all residues.

• The rinsate from this process must be collected and disposed of as hazardous waste in the designated container.

• After triple rinsing, the container label should be defaced or removed, and the container can then be disposed of as non-hazardous solid waste or recycled, depending on institutional policies.

6. Arranging for Disposal:

• Once the hazardous waste container is full, or if the waste has been accumulated for a year, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

• Do not attempt to dispose of the chemical waste through regular trash or by sewering.

Visualizing the Disposal Workflow

To further clarify the proper disposal pathway for (R)-Meclizine, the following diagram illustrates the key decision points and actions for a researcher in a laboratory setting.

Disposal Workflow for (R)-Meclizine in a Laboratory Setting.

Personal protective equipment for handling (R)-Meclizine

Essential Safety and Handling Guide for (R)-Meclizine

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and disposal plans for the handling of (R)-Meclizine in a laboratory setting. Adherence to these procedures is critical for ensuring personnel safety and minimizing environmental impact.

Personal Protective Equipment (PPE)

When handling (R)-Meclizine, particularly in powdered form where dust may be generated, a comprehensive approach to personal protection is necessary. The following table summarizes the required PPE.

PPE Category	Item	Specifications and Use
Hand Protection	Rubber gloves	To be worn at all times when handling the compound or contaminated surfaces.
Eye Protection	Safety glasses or goggles	Essential to protect against dust particles and accidental splashes.[1]
Body Protection	Protective clothing	Includes lab coats, uniforms, or disposable coveralls to prevent skin contact.[1]
Respiratory Protection	Appropriate respirator	Required if the occupational exposure limit (OEL) is exceeded or if dust is generated.[1]

Health Hazard Information

(R)-Meclizine may cause central nervous system effects and can be harmful if swallowed.[1] Individuals with a history of hypersensitivity to meclizine, as well as those with asthma, glaucoma, or an enlarged prostate, may be at an increased risk from exposure.[1]

Handling and Disposal Protocols

I. Standard Operating Procedure for Handling (R)-Meclizine

• Preparation:

  • Ensure all necessary PPE is readily available and in good condition.

  • Work in a well-ventilated area, preferably within a fume hood, to minimize dust generation and accumulation.[1]

  • Have spill cleanup materials accessible.

• Handling the Compound:

  • Avoid direct contact with skin and eyes.

  • If tablets or capsules are crushed or broken, extra precaution should be taken to avoid inhaling the dust.[1]

  • Keep the container tightly closed when not in use.[1]

• In Case of a Spill:

  • Personnel involved in the cleanup must wear appropriate PPE.[1]

  • For small spills, wipe up with a damp cloth and place the waste in a sealed, labeled container for disposal.[1]

  • For larger spills, use vacuuming or wet mopping to collect the material.[1]

  • Thoroughly clean the spill area after the material has been collected.[1]

II. Disposal Plan

• Waste Collection:

  • All waste materials, including contaminated PPE and spill cleanup supplies, should be placed in an appropriately labeled and sealed container.[1]

• Disposal Method:

  • Incineration is the recommended method for the disposal of (R)-Meclizine waste.[1]

  • All local and national regulations for hazardous waste disposal must be observed.[1]

  • Alternatively, for small quantities in a non-laboratory setting, the FDA recommends mixing the medicine with an unappealing substance like dirt or coffee grounds, placing it in a sealed bag, and disposing of it in the household trash.[2][3] However, for a laboratory setting, incineration is the preferred method.

Workflow Diagrams

The following diagrams illustrate the key processes for handling and disposing of (R)-Meclizine.

Caption: Workflow for the safe handling of (R)-Meclizine.

Caption: Step-by-step disposal plan for (R)-Meclizine waste.

References

• 1. cdn.pfizer.com [cdn.pfizer.com]
• 2. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]
• 3. mayoclinichealthsystem.org [mayoclinichealthsystem.org]